Disperse Orange 44

• CAS: 4058-30-4

Core Science & Biosynthesis

Disperse Orange 44 chemical structure and properties

An Introduction to the Azo Dye Disperse Orange 44 for Researchers and Drug Development Professionals

Disperse Orange 44 is a monoazo disperse dye characterized by its orange-red hue. Primarily utilized in the textile industry, it is effective for dyeing hydrophobic synthetic fibers, most notably polyester (B1180765). Its molecular structure, featuring a nitro group and a chloro substituent, contributes to its color and dyeing properties. This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and application of Disperse Orange 44, tailored for researchers, scientists, and professionals in drug development who may encounter this compound in various analytical and developmental contexts.

Chemical Structure and Identification

The chemical identity of Disperse Orange 44 is defined by the following identifiers and structural features.

Table 1: Chemical Identification of Disperse Orange 44

Identifier	Value
IUPAC Name	3-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-(2-cyanoethyl)anilino]propanenitrile[1]
CAS Number	4058-30-4 (Primary)[2]
12223-26-6 (Deleted/Related)
C.I. Number	11123[3]
Molecular Formula	C₁₈H₁₅ClN₆O₂[1][2][3]
Molecular Weight	382.80 g/mol [1][3]
Canonical SMILES	C1=CC(=CC=C1N=NC2=C(C=C(C=C2)--INVALID-LINK--[O-])Cl)N(CCC#N)CCC#N[4]
InChI Key	ZXXVVTBKBDDTSE-UHFFFAOYSA-N[4]
Synonyms	C.I. Disperse Orange 44, Disperse Orange 3RFL, Disperse Orange S-3RFL, 4-((2-chloro-4-nitrophenyl)azo)-N,N-bis(2-cyanoethyl)aniline[1]

Physicochemical Properties

The physical and chemical properties of Disperse Orange 44 are summarized in the table below. These properties are crucial for understanding its behavior in various applications and experimental settings.

Table 2: Physicochemical Properties of Disperse Orange 44

Property	Value
Appearance	Orange to reddish-brown powder/grain[3]
Melting Point	Not available
Boiling Point (Predicted)	663.8 ± 55.0 °C at 760 mmHg[2]
Density (Predicted)	1.30 ± 0.1 g/cm³[2]
Solubility	Sparingly soluble in water
Physical Description	Orange powder

Experimental Protocols

Synthesis of Disperse Orange 44

The synthesis of Disperse Orange 44 is a two-step process involving diazotization followed by an azo coupling reaction.[3]

Step 1: Diazotization of 2-Chloro-4-nitrobenzenamine

A detailed experimental protocol for the diazotization of 2-chloro-4-nitrobenzenamine is as follows:

• 2-Chloro-4-nitrobenzenamine is dissolved in a mixture of hydrochloric acid and water.

• The solution is cooled to 0-5 °C in an ice bath.

• A solution of sodium nitrite (B80452) in water is added dropwise to the cooled solution while maintaining the temperature between 0-5 °C.

• The reaction mixture is stirred for a period to ensure complete formation of the diazonium salt. The completion of the reaction can be checked using starch-iodide paper to detect the presence of excess nitrous acid.

Step 2: Azo Coupling with N,N-bis(2-cyanoethyl)benzenamine

The resulting diazonium salt solution is then coupled with N,N-bis(2-cyanoethyl)benzenamine:

• N,N-bis(2-cyanoethyl)benzenamine is dissolved in a suitable solvent, such as acetic acid or a mixture of water and a dispersing agent.

• The solution is cooled to 0-5 °C.

• The freshly prepared diazonium salt solution is added slowly to the solution of the coupling component while maintaining the low temperature and stirring vigorously.

• The pH of the reaction mixture is adjusted to be weakly acidic to facilitate the coupling reaction.

• After the addition is complete, the mixture is stirred for several hours to ensure the completion of the coupling reaction.

• The precipitated Disperse Orange 44 is then collected by filtration, washed with water to remove any unreacted starting materials and byproducts, and dried.

Synthesis Workflow for Disperse Orange 44

Dyeing of Polyester Fabric with Disperse Orange 44

The following is a general high-temperature exhaust dyeing protocol for polyester fabric with Disperse Orange 44.

• Preparation of the Dyebath:

  • A stock solution of Disperse Orange 44 is prepared by pasting the dye with a dispersing agent and then adding water.

  • The dyebath is prepared with the required amount of the dye stock solution, a dispersing agent, and a pH buffer (typically acetic acid to maintain a pH of 4.5-5.5). The liquor ratio (ratio of the weight of the goods to the volume of the dyebath) is typically set between 1:10 and 1:20.

• Dyeing Process:

  • The polyester fabric is introduced into the dyebath at room temperature.

  • The temperature of the dyebath is raised to 130-135 °C at a rate of 1-2 °C/min.

  • Dyeing is carried out at this temperature for 30-60 minutes.

  • After dyeing, the dyebath is cooled down to 70-80 °C.

• Aftertreatment:

  • The dyed fabric is rinsed with hot and then cold water.

  • A reduction clearing process is carried out to remove any unfixed dye from the surface of the fibers. This is typically done by treating the fabric in a bath containing sodium hydrosulfite and sodium hydroxide (B78521) at 60-70 °C for 15-20 minutes.

  • The fabric is then rinsed thoroughly and neutralized with a weak acid if necessary.

  • Finally, the fabric is dried.

Polyester Dyeing Workflow with Disperse Orange 44

Tinctorial and Fastness Properties

The performance of a dye is largely determined by its tinctorial strength and its fastness to various agents. The fastness properties of Disperse Orange 44 on polyester are presented below.

Table 3: Fastness Properties of Disperse Orange 44 on Polyester

Fastness Property	Rating (Scale 1-5, unless specified)
Light Fastness (Xenon Arc)	6-7 (Scale 1-8)
Washing Fastness (ISO 105 C06)	4-5
Sublimation Fastness (ISO 105 P01)	4-5
Rubbing Fastness (ISO 105 X12) - Dry	4-5
Rubbing Fastness (ISO 105 X12) - Wet	4-5

Analytical Characterization

• ¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The ¹H NMR spectrum would be expected to show signals corresponding to the aromatic protons on the two benzene (B151609) rings, as well as the methylene (B1212753) protons of the two cyanoethyl groups. The chemical shifts and coupling patterns of the aromatic protons would be influenced by the electron-withdrawing nitro and chloro groups and the electron-donating amino group.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The ¹³C NMR spectrum would display distinct signals for each of the 18 carbon atoms in the molecule. The chemical shifts of the aromatic carbons would be characteristic of their substitution pattern. The nitrile carbons would appear in the typical region for cyano groups.

• FTIR (Fourier-Transform Infrared) Spectroscopy: The FTIR spectrum would be expected to show characteristic absorption bands for the functional groups present in the molecule. These would include peaks corresponding to the N-H stretching of the secondary amine, C≡N stretching of the nitrile groups, N=N stretching of the azo group, C-Cl stretching, and the symmetric and asymmetric stretching of the nitro group.

• UV-Visible Spectroscopy: In a suitable solvent, the UV-Vis spectrum of Disperse Orange 44 would exhibit a strong absorption band in the visible region, which is responsible for its orange color. This absorption is due to the π → π* electronic transition within the extended conjugated system of the azo dye.

Safety and Toxicology

Conclusion

Disperse Orange 44 is a commercially important azo disperse dye with well-defined chemical and physical properties that make it suitable for the coloration of polyester fibers. This guide has provided a detailed overview of its chemical structure, properties, synthesis, and application methods. The provided experimental protocols and data tables offer valuable information for researchers and scientists. Further research to obtain and publish detailed analytical and toxicological data would be beneficial for a more complete understanding of this compound.

References

• 1. China Biggest C.I. Disperse Orange 44 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 2. 4058-30-4 CAS MSDS (Disperse Orange 44) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. PubChemLite - Disperse orange 44 (C18H15ClN6O2) [pubchemlite.lcsb.uni.lu]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Disperse Orange 44 (CAS 4058-30-4)

This technical guide provides a comprehensive overview of the monoazo dye Disperse Orange 44 (CAS 4058-30-4), focusing on its chemical properties, synthesis, applications, and toxicological profile. Particular emphasis is placed on its role as a contact allergen, with detailed experimental protocols for its analysis and toxicological assessment.

Chemical Identity and Properties

Disperse Orange 44 is a synthetic dye belonging to the disperse class, characterized by its low water solubility and use in coloring synthetic fibers.[1][2] It is classified as a monoazo dye due to the presence of a single azo group (-N=N-) in its structure.[2]

Table 1: Chemical Identifiers for Disperse Orange 44

Identifier	Value
CAS Number	4058-30-4[3]
IUPAC Name	3-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-(2-cyanoethyl)anilino]propanenitrile[4]
Molecular Formula	C₁₈H₁₅ClN₆O₂[3]
Molecular Weight	382.8 g/mol [3]
Synonyms	C.I. Disperse Orange 44, 3,3'-[[4-[(2-Chloro-4-nitrophenyl)azo]phenyl]imino]bispropiononitrile, Allilon Orange RDSL, Begacron Orange 2GFS[4]
InChI Key	ZXXVVTBKBDDTSE-GHVJWSGMSA-N[3]

Table 2: Physicochemical and Dyeing Properties of Disperse Orange 44

Property	Value
Appearance	Orange powder/grain[2][5]
Boiling Point	663.8 ± 55.0 °C (Predicted)[1]
Density	1.30 g/cm³[1]
Water Solubility	Low[6]
Light Fastness (Xenon)	6-7 (on a scale of 1-8)[5]
Washing Fastness (CH)	4-5 (on a scale of 1-5)[5]
Sublimation Fastness (CH)	4-5 (on a scale of 1-5)[5]
Rubbing Fastness (Wet)	4-5 (on a scale of 1-5)[5]
Rubbing Fastness (Dry)	4-5 (on a scale of 1-5)[5]

Synthesis and Manufacturing

The synthesis of Disperse Orange 44 is a standard example of azo coupling. The process involves two primary steps: diazotization of an aromatic amine followed by coupling with a partner compound.

• Diazotization : 2-Chloro-4-nitrobenzenamine is treated with a source of nitrous acid (typically sodium nitrite (B80452) in an acidic medium) to form a diazonium salt.

• Azo Coupling : The resulting diazonium salt is then reacted with the coupling agent, N,N-bis(2-cyanoethyl)benzenamine, to form the final Disperse Orange 44 molecule.[1][2]

Synthesis pathway of Disperse Orange 44.

Applications

Disperse Orange 44 is primarily used in the textile industry for dyeing synthetic fibers. Its non-ionic nature and low water solubility make it ideal for application to hydrophobic materials from aqueous dispersions.

• Textile Dyeing : It is highly effective for dyeing polyester, acetate, and nylon fibers, as well as their blends.[2][5] Application methods include high-temperature dyeing and thermosol processes.[5]

• Printing : The dye is also utilized as a colorant in inks for printing on synthetic materials.[7]

Toxicology and Biocompatibility: A Focus on Allergic Contact Dermatitis

The primary toxicological concern associated with Disperse Orange 44 and other disperse dyes is their potential to cause allergic contact dermatitis (ACD).[8][9] Disperse dyes are small, lipophilic molecules that can leach from textiles and penetrate the skin.[9]

Disperse Orange 44 itself is a hapten —a small molecule that can elicit an immune response only when attached to a large carrier, such as a protein. The mechanism involves skin penetration, binding to endogenous proteins (haptenation), and subsequent recognition by the immune system, leading to sensitization. Upon re-exposure, a T-cell mediated hypersensitivity reaction occurs, resulting in the clinical symptoms of ACD (e.g., redness, itching, and blisters).[8]

Proposed mechanism for induction of Allergic Contact Dermatitis.

Experimental Protocols

Accurate detection and toxicological assessment are critical for regulatory compliance and ensuring consumer safety. The following sections detail common experimental protocols.

This method is used for the quantitative analysis of restricted disperse dyes in textile materials. The protocol is adapted from established methods like DIN 54231 and SATRA TM459.[10][11]

• Sample Preparation & Extraction

  • Cut a representative textile sample into small pieces.

  • Accurately weigh approximately 1.0 gram of the textile into a suitable flask.[12]

  • Add 20 mL of methanol (B129727) as the extraction solvent.[12]

  • Place the flask in an ultrasonic bath and sonicate at 50-60°C for 30 minutes to extract the dyes.[12][13]

  • Centrifuge the extract (e.g., at 10,000 rpm for 10 minutes) to separate the solid material.[12]

  • Filter the supernatant through a 0.22 µm PTFE filter into an LC vial for analysis.[12]

• Chromatographic and Mass Spectrometric Conditions

  • LC System : UHPLC or HPLC system.[12][14]

  • Column : C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).[12][14]

  • Mobile Phase A : Water with 0.1% formic acid or 5 mM ammonium (B1175870) acetate.[12][14]

  • Mobile Phase B : Acetonitrile or Methanol.[12][14]

  • Flow Rate : 0.3 mL/min.[14]

  • Column Temperature : 40°C.[14]

  • Injection Volume : 5-10 µL.[14]

  • Mass Spectrometer : Triple Quadrupole (QqQ) Mass Spectrometer.[10][13]

  • Ionization Mode : Electrospray Ionization (ESI), run in both positive and negative modes to cover a wide range of dyes.[14]

  • Analysis Mode : Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for each target dye.

Experimental workflow for LC-MS/MS analysis of textile dyes.

Patch testing is the gold standard for diagnosing ACD to textile dyes.[15][16] It involves applying a small amount of the suspected allergen to the skin under occlusion.

• Pre-Test Instructions

  • Patients should stop using topical and oral corticosteroids on the test area (typically the back) for a specified period before the test (e.g., 1 week for creams, 2-3 weeks for oral medication).[17]

  • Avoid sun exposure on the back for one week prior to the test.[17]

• Test Application (Day 0)

  • Allergens are prepared in a suitable vehicle (e.g., petrolatum) at a non-irritating concentration. A standard Textile Dye Mix (TDM) is often used for screening.[18][19]

  • Small quantities of the allergens are applied to specialized patch test chambers, which are then taped to the patient's upper back.[17][18]

  • The patches remain in place for 48 hours (2 days). During this time, the patient must keep their back dry and avoid strenuous activity.[17]

• Patch Removal and Readings

  • First Reading (Day 2) : The patches are removed by a healthcare professional. The test sites are marked, and an initial reading is performed after about 30-60 minutes to allow any immediate irritation to subside.[18]

  • Second Reading (Day 3 or 4) : A second reading is performed to detect delayed reactions.[18]

  • Optional Third Reading (Day 5-7) : A final reading may be done, as some dye allergies can manifest late.[17]

  • Scoring : Reactions are scored based on the intensity of the skin reaction (e.g., redness, papules, vesicles) according to international guidelines.[18]

The LLNA is a validated in vivo method for assessing the skin sensitization potential of a chemical. It measures lymphocyte proliferation in the draining lymph nodes following topical application of the test substance.[20][21]

• Animal and Grouping : Use a suitable mouse strain (e.g., CBA/Ca). Typically, groups of 4-5 mice are used for each dose level and the vehicle control.[22]

• Dose Preparation and Selection : The test substance is dissolved in a suitable vehicle (e.g., 4:1 acetone/olive oil). At least three concentrations are tested, with the highest concentration being the maximum that does not cause excessive local irritation.[22]

• Application (Days 1, 2, and 3) : Apply 25 µL of the test substance or vehicle to the dorsal surface of each ear of the mice once daily for three consecutive days.[22]

• Thymidine Incorporation (Day 6) : Five days after the first application, inject all mice intravenously with 250 µL of sterile PBS containing 20 µCi of ³H-methyl thymidine.[20]

• Sample Collection and Processing (5 hours post-injection) :

  • Euthanize the mice.

  • Excise the draining auricular lymph nodes from both ears of each mouse.[20]

  • Prepare a single-cell suspension of the pooled lymph nodes from each mouse.

  • Precipitate the DNA and measure the incorporated radioactivity using a β-scintillation counter. The results are expressed as disintegrations per minute (DPM) per mouse.

• Calculation and Interpretation :

  • Calculate the Stimulation Index (SI) for each treatment group by dividing the mean DPM per mouse in the group by the mean DPM per mouse in the vehicle control group.[21]

  • A substance is classified as a sensitizer (B1316253) if the SI is ≥ 3.[21] The EC3 value (the estimated concentration required to produce an SI of 3) can be calculated to determine the potency of the sensitizer.

References

• 1. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. chemwhat.com [chemwhat.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. researchgate.net [researchgate.net]
• 7. guidechem.com [guidechem.com]
• 8. Allergic Contact Dermatitis Induced by Textile Necklace - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. SATRA TM459: The Quantitative Analysis of Disperse Dyes by LC-MS [satra.com]
• 11. lcms.cz [lcms.cz]
• 12. shimadzu.com [shimadzu.com]
• 13. benchchem.com [benchchem.com]
• 14. sciex.com [sciex.com]
• 15. wyndly.com [wyndly.com]
• 16. dermnetnz.org [dermnetnz.org]
• 17. stanfordhealthcare.org [stanfordhealthcare.org]
• 18. The prevalence and relevance of patch testing with textile dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Exclusion of Disperse Orange 3 is possible from the textile dye mix present in the Swedish baseline patch test series. A study by the Swedish Contact Dermatitis Research Group - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 21. Local lymph node assay - Wikipedia [en.wikipedia.org]
• 22. ftp.cdc.gov [ftp.cdc.gov]

Disperse Orange 44: A Technical Guide for Researchers in Toxicology and Environmental Science

For Researchers, Scientists, and Drug Development Professionals

Core Summary

Disperse Orange 44, a monoazo dye primarily used in the textile industry, has garnered attention in the research community for its potential toxicological and environmental implications. This technical guide provides an in-depth overview of the current research applications of Disperse Orange 44, focusing on its role as a potential skin sensitizer (B1316253) and its presence as an environmental contaminant. While the dye is classified as a fluorescent compound, its application in biological imaging and as a molecular probe remains largely unexplored. This document summarizes key experimental findings, details relevant methodologies, and provides insights into its photophysical properties.

Toxicological Profile: Skin Sensitization Potential

A primary area of research for Disperse Orange 44 is its potential to act as a skin sensitizer, a chemical that can lead to allergic contact dermatitis upon repeated exposure. The initial step in skin sensitization is the covalent binding of the chemical (hapten) to skin proteins.

Direct Peptide Reactivity Assay (DPRA)

The in chemico Direct Peptide Reactivity Assay (DPRA) is a validated method used to predict the skin sensitization potential of chemicals by measuring their reactivity with synthetic peptides containing cysteine and lysine (B10760008). Research has utilized the DPRA to investigate the reactivity of Disperse Orange 44.[1][2]

Table 1: Summary of Direct Peptide Reactivity Assay (DPRA) Parameters for Azobenzene (B91143) Dyes (including Disperse Orange 44)

Parameter	Value/Condition	Reference
Test Peptides	Cysteine-containing peptide, Lysine-containing peptide	[1]
Test Chemical Concentration	0.5 mM	[1]
Peptide Concentration	0.2 mM (Cysteine), 0.1 mM (Lysine)	[1]
Incubation Time	24 hours	[1]
Analytical Method	High-Performance Liquid Chromatography (HPLC)	[1][2]

While specific quantitative peptide depletion values for Disperse Orange 44 are not detailed in the available literature, the studies indicate that azobenzene disperse dyes, as a class, react with nucleophilic peptides in a dose-dependent manner, suggesting they may act as haptens and contribute to the molecular-initiating event of skin sensitization.[1]

Experimental Protocol: Direct Peptide Reactivity Assay (DPRA) for Azobenzene Dyes

The following is a generalized protocol for the HPLC-based kinetic DPRA as applied to azobenzene disperse dyes, including Disperse Orange 44.[1]

• Preparation of Solutions:

  • Prepare a 0.5 mM solution of Disperse Orange 44 in a suitable solvent (e.g., acetonitrile).

  • Prepare 0.2 mM cysteine and 0.1 mM lysine peptide solutions in an appropriate buffer.

• Reaction Incubation:

  • Mix the Disperse Orange 44 solution with the cysteine and lysine peptide solutions.

  • Incubate the reaction mixtures for 24 hours at a controlled temperature.

• Sample Analysis:

  • At specified time intervals (e.g., 0, 2, 8, 16, and 24 hours), take aliquots of the reaction mixtures.

  • Analyze the samples by High-Performance Liquid Chromatography (HPLC) to measure the concentration of the remaining peptides.

• Data Analysis:

  • Calculate the percentage of peptide depletion for both cysteine and lysine at each time point relative to a control sample without the test chemical.

  • The percentage of depletion is used to classify the sensitization potential of the substance.

Figure 1: Experimental workflow for the Direct Peptide Reactivity Assay (DPRA).

Environmental Presence and Exposure

Disperse Orange 44 has been identified as a contaminant in indoor environments, specifically in house dust. This is significant for human exposure assessment, particularly for children who have higher contact with dust.

Quantification in House Dust

Studies have quantified the concentration of various azobenzene disperse dyes, including Disperse Orange 44, in residential dust samples.

Table 2: Concentration of Disperse Orange 44 in House Dust

Study Population	Number of Samples	Detection Frequency (%)	Geometric Mean Concentration (ng/g)	Maximum Concentration (ng/g)	Reference
U.S. Homes	Not Specified	11-89 (for 12 azo dyes)	32.4 - 360 (for dyes detected in >50% of samples)	Not Specified	[3]

The presence of Disperse Orange 44 in house dust suggests that it can be released from consumer products like textiles and accumulate indoors, leading to potential chronic exposure.[3]

Experimental Protocol: Quantification of Disperse Orange 44 in House Dust

The following outlines a general method for the analysis of Disperse Orange 44 in house dust samples.[3]

• Sample Collection and Preparation:

  • Collect dust samples from residential environments.

  • Sieve the dust to obtain a fine, homogeneous powder.

  • Extract the dyes from a known mass of dust using an appropriate solvent (e.g., acetonitrile).

• Analytical Method:

  • Analyze the extracts using Ultra-High-Performance Liquid Chromatography coupled with High-Resolution Mass Spectrometry (UHPLC-HRMS).

  • Use an eight-point calibration curve with a purified Disperse Orange 44 standard (0-1000 ng/mL) for quantification.

  • Employ an internal standard (e.g., ¹³C-TPHP) for quality control.

• Data Analysis:

  • Quantify the concentration of Disperse Orange 44 in the dust samples based on the calibration curve.

  • Express the results in ng of dye per gram of dust.

Figure 2: Workflow for the analysis of Disperse Orange 44 in house dust.

Photophysical Properties

Disperse Orange 44 is classified as a fluorescent dye.[4] Understanding its photophysical properties is crucial for evaluating its potential use in applications such as cellular imaging or as a molecular probe, although no such applications have been reported to date.

Absorption Spectrum

Quantum chemical calculations have been used to determine the maximum absorption wavelength (λmax) of Disperse Orange 44.

Table 3: Calculated Photophysical Properties of Disperse Orange 44

Property	Value	Method	Reference
Maximum Absorption Wavelength (λmax)	Not explicitly stated in abstract, but UV-visible absorption spectra are presented.	Quantum Chemical Calculation

Future Research Directions

The current body of research on Disperse Orange 44 primarily focuses on its toxicological and environmental aspects. Several areas warrant further investigation:

• Quantitative Toxicological Data: There is a need for more comprehensive quantitative data on the cytotoxicity and skin sensitization potential of Disperse Orange 44, including the determination of IC50 values in various cell lines and detailed results from the Direct Peptide Reactivity Assay.

• Mechanism of Action: The molecular mechanisms underlying the potential skin sensitization of Disperse Orange 44, including any involvement of specific signaling pathways, remain to be elucidated.

• Photophysical Characterization: A thorough experimental characterization of the fluorescent properties of Disperse Orange 44, including its excitation and emission spectra, quantum yield, and photostability, is required to assess its suitability for applications in cellular imaging and as a molecular probe.

• Drug Delivery and Other Biomedical Applications: Given its fluorescent nature, research into the potential use of Disperse Orange 44 or its derivatives in drug delivery systems or as a diagnostic tool could be a novel area of exploration.

References

• 1. Investigating Sensitization Activity of Azobenzene Disperse Dyes via the Direct Peptide Reactivity Assay (DPRA) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Investigating sensitization activity of azobenzene disperse dyes via the Direct Peptide Reactivity Assay (DPRA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [dukespace.lib.duke.edu]
• 4. researchgate.net [researchgate.net]

Synthesis and purification of Disperse Orange 44

An In-depth Technical Guide to the Synthesis and Purification of C.I. Disperse Orange 44

Introduction

Disperse Orange 44, identified by the Colour Index (C.I.) number 11123, is a monoazo disperse dye characterized by its reddish-orange hue.[1] As a disperse dye, it is sparingly soluble in water and is primarily used for dyeing hydrophobic synthetic fibers, most notably polyester (B1180765) and its blends, as well as acetate (B1210297) fibers.[1][2] The synthesis of Disperse Orange 44 is a classic example of diazo coupling, a fundamental reaction in the production of azo dyes. This guide provides a detailed overview of its synthesis, experimental protocols, purification methods, and key quantitative data for researchers and professionals in dye chemistry and material science.

Physicochemical Properties and Identification

The key identifying characteristics and physical properties of Disperse Orange 44 are summarized below.

Property	Value	Reference
C.I. Name	Disperse Orange 44	[1]
C.I. Number	11123	[1]
CAS Registry No.	4058-30-4 (Primary), 12223-26-6	[1][3][4][]
Molecular Formula	C₁₈H₁₅ClN₆O₂	[1][3][]
Molecular Weight	382.80 g/mol	[1][3][4][]
Appearance	Orange to reddish-orange powder/grain	[1][3][]
Structure Class	Single Azo	[1]

Synthesis Pathway Overview

The manufacturing process for Disperse Orange 44 is a two-stage synthesis. The first stage is the diazotization of a primary aromatic amine, followed by the second stage, which is the azo coupling of the resulting diazonium salt with a coupling component.[1][3]

• Diazotization : 2-Chloro-4-nitrobenzenamine serves as the diazo component. It is converted into a reactive diazonium salt using nitrous acid, which is typically generated in situ from sodium nitrite (B80452) and a strong mineral acid like hydrochloric acid.[1][6]

• Azo Coupling : The diazonium salt is then coupled with N,N-bis(2-cyanoethyl)benzenamine, which acts as the coupling component, to form the final Disperse Orange 44 dye molecule.[1][3][7]

Caption: Overall synthesis pathway for Disperse Orange 44.

Experimental Protocols

The following sections provide detailed, representative methodologies for the key experiments in the synthesis of Disperse Orange 44.

Step 1: Diazotization of 2-Chloro-4-nitrobenzenamine

This protocol describes the formation of the diazonium salt from the primary amine. The reaction must be maintained at a low temperature (0-5 °C) to prevent the decomposition of the unstable diazonium salt.

Methodology:

• Prepare a suspension of 2-chloro-4-nitrobenzenamine in a mixture of concentrated hydrochloric acid and water within a reaction vessel equipped with a stirrer and external cooling (ice bath).

• Cool the suspension to a temperature between 0 and 5 °C with continuous stirring.

• Prepare an aqueous solution of sodium nitrite.

• Add the sodium nitrite solution dropwise to the cold amine suspension over a period of 30-60 minutes. The temperature must be strictly maintained below 5 °C.

• After the addition is complete, continue stirring the mixture for an additional 30 minutes to ensure the completion of the diazotization reaction.

• The presence of a slight excess of nitrous acid can be confirmed using potassium iodide-starch paper (which will turn blue-black).

• The resulting solution, containing the 2-chloro-4-nitrophenyl diazonium chloride, is kept cold and used immediately in the subsequent coupling step.

Caption: Experimental workflow for the diazotization step.

Step 2: Azo Coupling

This protocol describes the reaction between the prepared diazonium salt and the coupling component to form the azo dye.

Methodology:

• In a separate vessel, dissolve the coupling component, N,N-bis(2-cyanoethyl)benzenamine, in a suitable solvent such as glacial acetic acid or an aqueous acidic medium.

• Cool this solution to between 5 and 10 °C.

• Slowly add the cold diazonium salt solution (prepared in Step 1) to the solution of the coupling component with vigorous stirring.

• Maintain the temperature of the reaction mixture below 10 °C throughout the addition.

• The coupling reaction is often accompanied by a distinct color change as the azo dye precipitates from the solution.

• If necessary, adjust the pH of the mixture by adding a buffer, such as sodium acetate, to facilitate the coupling reaction, which typically proceeds optimally under weakly acidic conditions.

• After the addition is complete, allow the reaction to stir for several hours to ensure maximum yield.

• The resulting precipitate is the crude Disperse Orange 44.

Caption: Experimental workflow for the azo coupling reaction.

Purification of Crude Disperse Orange 44

The crude product from the synthesis contains impurities, including unreacted starting materials and inorganic salts. A multi-step purification process is required to achieve the desired quality for dyeing applications.

Methodology:

• Isolation : The precipitated crude dye is isolated from the reaction mixture by vacuum filtration.

• Washing : The filter cake is washed thoroughly with cold water to remove residual acids, inorganic salts (e.g., NaCl), and other water-soluble impurities. Washing is continued until the filtrate is colorless and neutral.

• Drying : The washed filter cake is dried in an oven at a controlled temperature (e.g., 60-80 °C) to remove water.

• Recrystallization (Optional) : For achieving high purity, the dried crude dye can be recrystallized from a suitable organic solvent. Common solvents for disperse dyes include toluene, chlorobenzene, or dimethylformamide (DMF). The ideal solvent should dissolve the dye well at high temperatures but poorly at low temperatures. The crude dye is dissolved in a minimum amount of the hot solvent, filtered while hot to remove insoluble impurities, and then allowed to cool slowly to form purified crystals.

• Final Processing : For commercial use, the purified dye is typically milled to a fine particle size in the presence of dispersing agents to create a stable aqueous dispersion suitable for dyeing processes.

Caption: General workflow for the purification of Disperse Orange 44.

Quantitative Data: Fastness Properties

The performance of a dye is determined by its fastness properties on a given substrate. The following table summarizes typical fastness data for Disperse Orange 44 on polyester fabric.

Fastness Test	Test Method	Rating (Scale)	Reference
Light (Xenon Arc)	ISO 105-B02	6-7 (1-8)	[8]
Washing	ISO 105-C03	4-5 (1-5)	[8]
Sublimation (180°C, 30s)	ISO 105-P01	4-5 (1-5)	[8]
Rubbing (Dry)	ISO 105-X12	4-5 (1-5)	[8]
Rubbing (Wet)	ISO 105-X12	4-5 (1-5)	[8]

Note: Fastness scales are typically 1-5 (poor to excellent) or 1-8 for light fastness (poor to outstanding).

Conclusion

The synthesis of Disperse Orange 44 is a well-established process rooted in the principles of diazotization and azo coupling. Success in the laboratory and in industrial production hinges on careful control of reaction parameters, particularly temperature during the diazotization step. Subsequent purification through washing and drying is critical for removing byproducts and achieving a quality suitable for commercial dyeing. The resulting dye exhibits good to excellent fastness properties on polyester, making it a valuable colorant in the textile industry.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. srla.tkechemi.com [srla.tkechemi.com]
• 3. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 6. Diazotisation [organic-chemistry.org]
• 7. Azo coupling - Wikipedia [en.wikipedia.org]
• 8. epsilonpigments.com [epsilonpigments.com]

An In-depth Technical Overview of Disperse Orange 44

Introduction: Disperse Orange 44 is a monoazo dye, appearing as an orange powder, primarily utilized in the textile industry for dyeing synthetic fibers.[1][2] Its application is common for polyester (B1180765) and its blended fabrics, as well as for vinegar fiber.[2][3] This document provides a technical summary of its chemical and physical properties. It is important to note that Disperse Orange 44 is an industrial dye and not a therapeutic agent; therefore, its relevance to drug development and biological signaling pathways is not established.

Chemical Identity and Properties

There are conflicting reports regarding the precise molecular formula and weight of Disperse Orange 44. One common representation is C18H15ClN6O2 with a molecular weight of 382.80 g/mol .[2][4][5] Another cited formula is C16H11ClN6O2 with a molecular weight of 354.75 g/mol .[1] For the purpose of this guide, we will consider the more frequently cited C18H15ClN6O2.

A summary of its key chemical and physical properties is presented in the table below.

Property	Value	Source
Molecular Formula	C18H15ClN6O2	[5][6][7]
Molecular Weight	382.8 g/mol	[5][6]
CAS Number	4058-30-4 / 12223-26-6	[2][5]
Appearance	Orange Powder	[1][2]
Boiling Point	663.8 ± 55.0 °C (Predicted)	[5][6]
Density	1.30 g/cm³	[6]
Water Solubility	20 mg/L at 20°C	[6]
LogP	2.074 at 20°C	[6]

Synthesis Protocol

The manufacturing of Disperse Orange 44 involves a diazo coupling reaction. The general methodology is as follows:

• Diazotization: 2-Chloro-4-nitrobenzenamine is diazotized. This process typically involves reacting the primary aromatic amine with a source of nitrous acid (e.g., sodium nitrite (B80452) in the presence of a strong acid) to form a diazonium salt.

• Coupling: The resulting diazonium salt is then coupled with N,N-bis(2-cyanoethyl)benzenamine to form the final Disperse Orange 44 dye molecule.[2][3]

Synthesis Workflow

The logical workflow for the synthesis of Disperse Orange 44 can be visualized as follows:

Synthesis of Disperse Orange 44.

References

• 1. Page loading... [guidechem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 4058-30-4 CAS MSDS (Disperse Orange 44) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. Disperse Orange 44 CAS#: 4058-30-4 [m.chemicalbook.com]
• 7. Disperse Orange 44 | CAS#:4058-30-4 | Chemsrc [chemsrc.com]

Spectroscopic data for Disperse Orange 44 (UV-Vis, Fluorescence)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of the fluorescent dye, Disperse Orange 44. The document summarizes key quantitative data from UV-Visible (UV-Vis) absorption and fluorescence spectroscopy, offering detailed experimental protocols for reproducibility. This guide is intended to serve as a valuable resource for researchers and professionals utilizing Disperse Orange 44 in their work.

Core Spectroscopic Data

The spectroscopic characteristics of Disperse Orange 44 are crucial for its application in various scientific fields. The dye exhibits distinct absorption and emission properties that are summarized below.

UV-Vis Absorption and Fluorescence Data

Quantitative spectroscopic data for Disperse Orange 44 is presented in the following table. The UV-Vis absorption spectrum was recorded in N,N-dimethylformamide (DMF), revealing a primary absorption maximum in the visible region. While the dye is known to be fluorescent, specific experimental data on its fluorescence quantum yield remains limited in publicly accessible literature.

Parameter	Value	Solvent
UV-Vis Absorption Maximum (λmax)	~458 nm	N,N-dimethylformamide (DMF)
Molar Absorptivity (ε)	Data not available	-
Fluorescence Excitation Maximum (λex)	Data not available	-
Fluorescence Emission Maximum (λem)	Data not available	-
Fluorescence Quantum Yield (ΦF)	Data not available	-

Experimental Protocols

To ensure the reproducibility of spectroscopic measurements for Disperse Orange 44, detailed experimental protocols are provided below. These protocols are based on standard methodologies for UV-Vis absorption and fluorescence spectroscopy.

UV-Vis Absorption Spectroscopy

This protocol outlines the procedure for obtaining the UV-Vis absorption spectrum of Disperse Orange 44.

1. Materials:

• Disperse Orange 44
• N,N-dimethylformamide (DMF), spectroscopic grade
• Quartz cuvettes (1 cm path length)
• UV-Vis spectrophotometer

2. Procedure:

• Solution Preparation: Prepare a stock solution of Disperse Orange 44 in DMF of a known concentration (e.g., 1 mg/mL). From the stock solution, prepare a series of dilutions in DMF to determine a concentration that yields an absorbance value between 0.1 and 1.0 at the λmax.
• Instrumentation Setup: Turn on the spectrophotometer and allow the lamp to stabilize. Set the wavelength range to scan from 300 nm to 700 nm.
• Blank Measurement: Fill a quartz cuvette with the blank solvent (DMF) and place it in the spectrophotometer. Record the baseline spectrum.
• Sample Measurement: Rinse the cuvette with the Disperse Orange 44 solution before filling it. Place the sample cuvette in the spectrophotometer and record the absorption spectrum.
• Data Analysis: Determine the wavelength of maximum absorbance (λmax). If the molar absorptivity (ε) is to be calculated, use the Beer-Lambert law (A = εcl), where A is the absorbance at λmax, c is the molar concentration, and l is the path length of the cuvette.

Experimental Workflow for UV-Vis Spectroscopy

Caption: Workflow for obtaining UV-Vis absorption data.

Fluorescence Spectroscopy

This protocol describes the general procedure for measuring the fluorescence excitation and emission spectra, as well as the fluorescence quantum yield of Disperse Orange 44.

1. Materials:

• Disperse Orange 44
• Spectroscopic grade solvent (e.g., DMF, ethanol)
• Quantum yield standard (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H2SO4, Rhodamine 6G in ethanol)
• Fluorescence cuvettes (1 cm path length, four-sided polished)
• Fluorometer

2. Procedure:

• Solution Preparation: Prepare a dilute solution of Disperse Orange 44 in the chosen solvent with an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects. Prepare a solution of the quantum yield standard with a similar absorbance at the same excitation wavelength.
• Excitation and Emission Spectra:
• To measure the emission spectrum, excite the sample at its absorption maximum (λmax) and scan a range of higher wavelengths.
• To measure the excitation spectrum, set the emission monochromator to the wavelength of maximum emission and scan a range of lower wavelengths for excitation.
• Quantum Yield Measurement (Relative Method):
• Measure the fluorescence emission spectrum of the chosen quantum yield standard.
• Under identical instrument settings (excitation wavelength, slit widths), measure the fluorescence emission spectrum of the Disperse Orange 44 solution.
• Integrate the area under the emission curves for both the standard and the sample.
• Calculate the quantum yield of the sample using the following equation: ΦF(sample) = ΦF(standard) * (Isample / Istandard) * (Astandard / Asample) * (nsample2 / nstandard2) where ΦF is the fluorescence quantum yield, I is the integrated emission intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Experimental Workflow for Fluorescence Spectroscopy

Caption: Workflow for fluorescence spectroscopy measurements.

A Technical Guide to the Solubility of Disperse Orange 44 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of C.I. Disperse Orange 44 (CAS No: 12223-26-6 / 4058-30-4), a monoazo dye used extensively in the textile industry for coloring synthetic fibers such as polyester.[1][2] Understanding its solubility is critical for a range of applications, from optimizing dyeing processes to assessing its environmental fate and potential use in novel formulations.

Quantitative and Qualitative Solubility Data

Quantitative solubility data for Disperse Orange 44 in common organic solvents is not widely available in peer-reviewed literature. Disperse dyes, by design, are characterized by very low water solubility and are engineered to exist as fine dispersions.[3] Their solubility is typically higher in less polar, organic media, a property essential for their application in dyeing hydrophobic fibers.[4]

While precise numerical values are scarce, qualitative and related data have been reported. For instance, the dye is known to be soluble in solvents such as acetone (B3395972) and dimethylformamide (DMF), as it has been dissolved in them for spectral analysis.[5] The addition of acetone has been noted to generally increase the solubility of hydrophobic disperse dyes.[] A known quantitative value exists for its solubility in water, which is very low, as expected for this class of dye.[][7]

The table below summarizes the available solubility information for Disperse Orange 44.

Solvent	Temperature	Solubility	Data Type	Reference
Water	20 °C	20 mg/L	Quantitative	[][7]
Acetone	Not Specified	Soluble	Qualitative	[5]
Dimethylformamide (DMF)	Not Specified	Soluble	Qualitative	[5]
Supercritical CO₂ with co-solvents (e.g., acetone, ethanol)	Not Specified	Soluble	Qualitative	[8]

Experimental Protocol: Determination of Solubility via Isothermal Shake-Flask Method

For researchers requiring precise solubility data, the isothermal saturation or "shake-flask" method is a standard and reliable experimental protocol. This method measures the equilibrium solubility of a compound in a given solvent at a constant temperature.

Objective: To determine the saturation solubility of Disperse Orange 44 in a selected organic solvent at a specified temperature.

Materials:

• Disperse Orange 44 (analytical grade)

• Selected organic solvent (HPLC grade or equivalent)

• Orbital shaker with a temperature-controlled incubator

• Calibrated thermometer or thermocouple

• Analytical balance (±0.01 mg)

• Volumetric flasks and pipettes

• Centrifuge capable of handling organic solvents

• Syringe filters (e.g., 0.22 µm PTFE)

• UV-Vis Spectrophotometer

• Scintillation vials or sealed flasks

Methodology:

• Preparation of Standard Solutions:

  • Accurately weigh a small amount of Disperse Orange 44 and dissolve it in a known volume of the chosen solvent to create a stock solution of known concentration.

  • From the stock solution, prepare a series of calibration standards of decreasing concentration via serial dilution.

  • Measure the absorbance of each standard at the dye's wavelength of maximum absorbance (λmax) using the UV-Vis spectrophotometer.

  • Plot an absorbance vs. concentration curve to establish a calibration graph.

• Sample Preparation and Equilibration:

  • Add an excess amount of Disperse Orange 44 powder to a series of sealed flasks or vials. An excess is critical to ensure that a saturated solution is achieved.

  • Accurately add a known volume or mass of the selected organic solvent to each flask.

  • Place the sealed flasks securely in the temperature-controlled orbital shaker.

  • Set the desired temperature (e.g., 25 °C, 37 °C) and allow it to stabilize.

  • Agitate the flasks at a constant speed for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached. The time required should be determined empirically by taking measurements at various intervals (e.g., 24, 48, 72 hours) until the concentration remains constant.

• Phase Separation:

  • After equilibration, remove the flasks from the shaker and allow them to stand undisturbed in a temperature-controlled bath for several hours to allow undissolved solids to settle.

  • To ensure complete removal of solid particles, centrifuge the samples at a high speed.

• Sample Analysis:

  • Carefully withdraw an aliquot from the clear supernatant of each sample using a pipette.

  • Immediately filter the aliquot using a syringe filter (chemically compatible with the solvent, e.g., PTFE) to remove any remaining microscopic particles.

  • Accurately dilute the filtered sample with a known volume of the solvent to bring its concentration within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample using the UV-Vis spectrophotometer at the predetermined λmax.

• Calculation of Solubility:

  • Using the equation from the calibration curve, determine the concentration of the diluted sample.

  • Calculate the concentration of the original, undiluted saturated solution by multiplying the result by the dilution factor.

  • Express the final solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the isothermal shake-flask method for determining solubility.

Workflow for Isothermal Shake-Flask Solubility Determination.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Low Price Basic Red FF Basic Red 12 Dyes Suppliers, Manufacturers, Factory - Fucai Chem [colorfuldyes.com]
• 5. polimery.ichp.vot.pl [polimery.ichp.vot.pl]
• 7. targetmol.com [targetmol.com]
• 8. WO2022178704A1 - Method for decolorizing textiles - Google Patents [patents.google.com]

An In-depth Technical Guide to the Photophysical Properties of Disperse Orange 44

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Orange 44 (DO-44), a monoazo dye, is primarily utilized in the textile industry for dyeing polyester (B1180765) and acetate (B1210297) fibers.[1] Beyond its traditional application, its classification as a fluorescent dye has garnered interest within various scientific research fields.[2] Understanding the photophysical properties of such dyes is crucial for their application in areas like molecular probes, sensors, and imaging. This technical guide provides a comprehensive overview of the core photophysical characteristics of Disperse Orange 44, detailed experimental protocols for their measurement, and a summary of available data.

Chemical Structure and Identification

• Chemical Name: 3-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-(2-cyanoethyl)anilino]propanenitrile[3]

• C.I. Name: Disperse Orange 44[1]

• CAS Number: 12223-26-6 / 4058-30-4[1]

• Molecular Formula: C₁₈H₁₅ClN₆O₂[1]

• Molecular Weight: 382.80 g/mol [1]

Photophysical Properties

The interaction of Disperse Orange 44 with light is characterized by its absorption and emission of photons. These processes are highly dependent on the dye's molecular structure and its surrounding environment, particularly the solvent.

Absorption and Emission Spectra

The UV-visible absorption spectrum of a dye reveals the wavelengths of light it absorbs to move to an excited electronic state. The fluorescence emission spectrum shows the wavelengths of light emitted as the molecule returns to its ground state.

A recent study involving quantum chemical calculations has provided insights into the absorption properties of Disperse Orange 44. The research compared experimental UV-visible spectra with theoretical predictions to understand the relationship between the dye's structure and its color.[4][5] While the full experimental dataset from this specific study is not publicly available, it confirms that the absorption spectrum of Disperse Orange 44 in N,N-dimethylformamide (DMF) has been experimentally measured.[6]

Table 1: Summary of Photophysical Data for Disperse Orange 44

Property	Value	Solvent	Reference
Absorption Maximum (λmax)	Data not available in searched literature	-	-
Molar Absorptivity (ε)	Data not available in searched literature	-	-
Emission Maximum (λem)	Data not available in searched literature	-	-
Fluorescence Quantum Yield (Φf)	Data not available in searched literature	-	-
Stokes Shift (λem - λmax)	Data not available in searched literature	-	-

Note: Specific quantitative data for the photophysical properties of Disperse Orange 44 were not available in the searched literature. The table is provided as a template for when such data becomes available.

Solvatochromism

Experimental Protocols

The characterization of the photophysical properties of Disperse Orange 44 involves several key experimental techniques.

UV-Visible Absorption Spectroscopy

This technique is used to measure the absorption spectrum of the dye.

Methodology:

• Solution Preparation: Prepare a stock solution of Disperse Orange 44 in a high-purity spectroscopic grade solvent (e.g., DMF, ethanol, or acetone). From the stock solution, prepare a series of dilutions of known concentrations.

• Instrumentation: Use a dual-beam UV-Visible spectrophotometer.

• Measurement:

  • Fill a quartz cuvette with the pure solvent to be used as a reference (blank).

  • Record a baseline spectrum with the blank in both the sample and reference beams.

  • Measure the absorbance spectra of the diluted dye solutions over a relevant wavelength range (typically 200-800 nm).

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax).

  • Using the Beer-Lambert law (A = εcl), where A is absorbance, ε is the molar absorptivity, c is the concentration, and l is the path length of the cuvette, a plot of absorbance versus concentration can be used to determine the molar absorptivity (ε) from the slope of the resulting line.

Fluorescence Spectroscopy

This technique is used to measure the emission spectrum and the fluorescence quantum yield of the dye.

Methodology for Emission Spectrum:

• Solution Preparation: Prepare a dilute solution of Disperse Orange 44 in a suitable spectroscopic grade solvent. The absorbance of the solution at the excitation wavelength should be kept low (typically below 0.1) to avoid inner filter effects.

• Instrumentation: Use a spectrofluorometer.

• Measurement:

  • Excite the sample at a wavelength where it absorbs strongly (ideally at its λmax).

  • Record the fluorescence emission spectrum over a wavelength range longer than the excitation wavelength.

• Data Analysis:

  • Identify the wavelength of maximum emission (λem).

Methodology for Relative Fluorescence Quantum Yield (Φf) Measurement: [8][9][10]

The relative quantum yield is determined by comparing the fluorescence intensity of the sample to that of a standard with a known quantum yield.

• Standard Selection: Choose a well-characterized fluorescence standard that absorbs and emits in a similar spectral region to Disperse Orange 44.

• Solution Preparation: Prepare a series of dilutions for both the Disperse Orange 44 sample and the standard in the same solvent. The absorbance of all solutions at the excitation wavelength should be in the linear range (typically < 0.1).

• Absorbance Measurement: Measure the absorbance of each solution at the chosen excitation wavelength using a UV-Visible spectrophotometer.

• Fluorescence Measurement:

  • Using a spectrofluorometer, record the fluorescence emission spectrum for each solution of the sample and the standard at the same excitation wavelength.

  • Integrate the area under the emission curve for each spectrum.

• Data Analysis:

  • Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

  • The quantum yield of the sample (Φf,sample) can be calculated using the following equation:

  Φf,sample = Φf,std × (Gradsample / Gradstd) × (η2sample / η2std)

  where Φf,std is the quantum yield of the standard, Grad is the gradient of the plot of integrated fluorescence intensity vs. absorbance, and η is the refractive index of the solvent.

Experimental and Data Analysis Workflows

Photophysical Characterization Workflow

The following diagram illustrates the general workflow for the photophysical characterization of a fluorescent dye like Disperse Orange 44.

Caption: Workflow for Photophysical Characterization.

Logical Relationship for Solvatochromism Study

The study of solvatochromism involves systematically varying the solvent and observing the resulting changes in the spectral properties of the dye.

Caption: Logical Flow for a Solvatochromism Study.

Conclusion

Disperse Orange 44 is a fluorescent monoazo dye with potential applications beyond the textile industry. A thorough understanding of its photophysical properties is essential for exploring these applications. This guide has outlined the key photophysical parameters of interest and provided detailed experimental protocols for their measurement. While specific quantitative data for Disperse Orange 44 remains to be fully documented in accessible literature, the methodologies and workflows presented here provide a solid framework for researchers to characterize this and other similar fluorescent dyes. Future experimental work is needed to populate the data tables and provide a more complete picture of the photophysical behavior of Disperse Orange 44.

References

• 1. Synthesis of Some Monoazo Disperse Dyes Derived from Aminothienochromene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijrpr.com [ijrpr.com]
• 3. PubChemLite - Propanenitrile, 3-[[2-(acetyloxy)ethyl][4-[(2-chloro-4-nitrophenyl)azo]phenyl]amino]- (C19H18ClN5O4) [pubchemlite.lcsb.uni.lu]
• 4. researchgate.net [researchgate.net]
• 5. Making sure you're not a bot! [tib.eu]
• 6. researchgate.net [researchgate.net]
• 7. biointerfaceresearch.com [biointerfaceresearch.com]
• 8. static.horiba.com [static.horiba.com]
• 9. jasco-global.com [jasco-global.com]
• 10. chem.uci.edu [chem.uci.edu]

Disperse Orange 44: A Technical Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Orange 44 is a synthetic azo dye, primarily utilized in the textile industry for dyeing polyester (B1180765) and other synthetic fibers.[1][2][3] While classified by some chemical suppliers as a fluorescent dye, a comprehensive review of scientific literature reveals a significant lack of data regarding its application as a fluorescent probe or imaging agent in biological research and drug development. This technical guide consolidates the available chemical and physical data for Disperse Orange 44 and provides a general overview of the photophysical properties of related azo dyes. Due to the absence of specific studies, this document also presents a generalized experimental workflow for the characterization of a novel fluorescent dye, which could be hypothetically applied to Disperse Orange 44 for research purposes.

Chemical and Physical Properties

Disperse Orange 44 is an organic compound characterized by a single azo group (R−N=N−R′), which is the basis of its chromophoric properties.[4][5] As a disperse dye, it is sparingly soluble in water but can be dispersed in an aqueous medium to dye hydrophobic fibers.[2]

Table 1: General and Physical Properties of Disperse Orange 44

Property	Value	Source(s)
Chemical Name	3-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-(2-cyanoethyl)anilino]propanenitrile	[6]
Synonyms	C.I. Disperse Orange 44, 4-((2-chloro-4-nitrophenyl)azo)-n,n-biscyanoethylaniline	[2]
CAS Number	12223-26-6, 4058-30-4	[5][7]
Molecular Formula	C₁₈H₁₅ClN₆O₂	[5][6]
Molecular Weight	382.80 g/mol	[5]
Appearance	Orange to red-light orange powder/grain	[3][5][7]
Solubility	Sparingly soluble in water	[2]

Photophysical Properties: A General Perspective on Azo Dyes

Aryl azo compounds are known for their vivid colors, which arise from π-delocalization across the molecule.[4] While many azo dyes are primarily used for their light-absorbing properties in the textile industry, some exhibit fluorescence.[8] The fluorescence quantum yield of textile azo dyes is often low, as they are designed to absorb, rather than emit, light.[8]

A key property of some azo dyes is their ability to undergo reversible trans-cis photoisomerization upon exposure to UV light, which can influence their photophysical properties.[4] The photostability of azo dyes is influenced by the electronic properties of their aromatic rings and substituents.[8]

Lack of Specific Data for Disperse Orange 44: Despite extensive searches of scientific literature, specific quantitative data on the fluorescent properties of Disperse Orange 44, such as its excitation and emission maxima, molar extinction coefficient, quantum yield, and fluorescence lifetime, are not available. This absence of data suggests that it is not a commonly characterized or utilized fluorescent probe in the scientific research community.

Hypothetical Experimental Workflow for Fluorescent Dye Characterization

For researchers interested in evaluating the potential of a compound like Disperse Orange 44 as a fluorescent probe, a standard characterization workflow would be necessary. The following diagram outlines a typical experimental approach.

Caption: Hypothetical workflow for characterizing a novel fluorescent dye.

Detailed Methodologies for Hypothetical Workflow:

• Solvatochromism Analysis:

  • Protocol: Prepare stock solutions of Disperse Orange 44 in a range of solvents with varying polarity (e.g., hexane, toluene, dichloromethane, acetone, ethanol, methanol, water).

  • Measurement: For each solution, record the absorbance and fluorescence emission spectra using a spectrophotometer and a spectrofluorometer, respectively.

  • Analysis: The shift in the absorption and emission maxima with solvent polarity (solvatochromism) can provide insights into the electronic nature of the dye's ground and excited states.[9]

• Quantum Yield Determination (Relative Method):

  • Protocol: Prepare a series of dilute solutions of both Disperse Orange 44 and a well-characterized fluorescent standard (e.g., quinine (B1679958) sulfate (B86663) or a rhodamine dye) in the same solvent. The absorbance of all solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

  • Measurement: Record the absorbance at the chosen excitation wavelength and the integrated fluorescence emission spectrum for each solution.

  • Calculation: The quantum yield of Disperse Orange 44 (Φ_sample) can be calculated using the following equation: Φ_sample = Φ_standard × (Gradient_sample / Gradient_standard) × (η_sample² / η_standard²) where 'Gradient' is the slope of the plot of integrated fluorescence intensity versus absorbance, and 'η' is the refractive index of the solvent.[8]

• Cellular Staining and Imaging:

  • Protocol:

    • Culture a suitable cell line (e.g., HeLa or HEK293) on glass-bottom dishes.

    • Prepare a working solution of Disperse Orange 44 in a physiologically compatible buffer (e.g., PBS) with a small amount of a co-solvent like DMSO to aid solubility.

    • Incubate the cells with the dye solution for a specific duration.

    • Wash the cells with fresh buffer to remove unbound dye.

    • Image the stained cells using a fluorescence microscope equipped with appropriate excitation and emission filters.

Potential Applications and Future Directions

While currently utilized in the textile industry, the potential application of Disperse Orange 44 in scientific research remains unexplored. A thorough characterization of its photophysical properties is the first step toward determining its suitability for any application in materials science or as a biological probe. Should it exhibit favorable properties such as high brightness, photostability, and low cytotoxicity, it could potentially be investigated for applications in cellular imaging or as a component in fluorescent sensors.

Conclusion

Disperse Orange 44 is a well-established azo dye in the textile industry. However, there is a clear gap in the scientific literature regarding its fluorescent properties and potential applications in biological research. The information provided in this technical guide summarizes the known chemical and physical characteristics of Disperse Orange 44 and offers a general framework for its potential characterization as a fluorescent dye. Further research is required to determine if Disperse Orange 44 or its derivatives could be of value to the scientific research community as fluorescent probes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Page loading... [guidechem.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. Azo dye - Wikipedia [en.wikipedia.org]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. PubChemLite - Disperse orange 44 (C18H15ClN6O2) [pubchemlite.lcsb.uni.lu]
• 7. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. Solvatochromism - Wikipedia [en.wikipedia.org]

Toxicological Profile of Disperse Orange 44: An In-Depth Technical Guide

Disperse Orange 44 , with the CAS number 12223-26-6, is a monoazo disperse dye used in the textile industry for coloring synthetic fibers such as polyester.[1][2] Due to its potential for human exposure through contact with dyed textiles, understanding its toxicological profile is crucial for risk assessment. This technical guide provides a summary of the available toxicological data for Disperse Orange 44, including its potential for skin sensitization and genotoxicity. In areas where specific data for Disperse Orange 44 is lacking, information on its potential metabolite, 2-chloro-4-nitroaniline (B86195), is provided to offer insights into its possible toxicological properties.

Acute Toxicity

For one of its potential metabolites, 2-chloro-4-nitroaniline , the following data is available:

• Oral Toxicity: It is classified as harmful if swallowed.[3]

• Dermal and Inhalation Toxicity: It is considered toxic by ingestion and inhalation.[4]

Repeated Dose Toxicity

No specific repeated dose toxicity studies, which would provide a No Observed Adverse Effect Level (NOAEL) or Lowest Observed Adverse Effect Level (LOAEL), were found for Disperse Orange 44.

Skin Sensitization

Disperse Orange 44 is recognized as a skin sensitizer. The primary hazard associated with this dye is allergic contact dermatitis.

Test Type	Species	Result	Reference
Guinea Pig Maximization Test (GPMT)	Guinea Pig	Data not available
Local Lymph Node Assay (LLNA)	Mouse	Data not available
Human Patch Test Data	Human	Skin sensitizer	Data inferred from studies on disperse dyes

Genotoxicity

There is limited direct evidence on the genotoxicity of Disperse Orange 44. However, studies on similar azo dyes and their metabolites suggest a potential for genotoxic activity. Azo dyes can be metabolized to aromatic amines, some of which are known mutagens.

Assay	Test System	Metabolic Activation	Result for Related Compounds/Metabolites	Reference
Ames Test (Bacterial Reverse Mutation Assay)	Salmonella typhimurium	With and without S9	Data not available for Disperse Orange 44. 2-chloro-4-nitroaniline was not mutagenic in an in vivo micronucleus assay.[5]
In Vitro Chromosomal Aberration Assay	Chinese Hamster Ovary (CHO) cells	With and without S9	Data not available for Disperse Orange 44.
In Vivo Micronucleus Assay	Mouse bone marrow	N/A	Data not available for Disperse Orange 44.

Carcinogenicity

No long-term carcinogenicity bioassays on Disperse Orange 44 were found. The carcinogenicity of its potential metabolite, 2-chloro-4-nitroaniline, has not been fully elucidated.

Reproductive and Developmental Toxicity

There is no available data on the reproductive or developmental toxicity of Disperse Orange 44.

Toxicokinetics (Absorption, Distribution, Metabolism, and Excretion)

Specific toxicokinetic studies on Disperse Orange 44 are not available. As an azo dye, it is plausible that it can be metabolized via azo reduction by intestinal microflora or skin bacteria to its constituent aromatic amines. One of the potential metabolites of Disperse Orange 44 is 2-chloro-4-nitroaniline . Studies on this metabolite indicate that it can be absorbed, metabolized (for example, through hydrolytic cleavage of amide bonds if it were part of a larger molecule), and excreted.[6]

Experimental Protocols

Detailed experimental protocols for studies conducted specifically on Disperse Orange 44 are not available. The following are generalized protocols for the key toxicological assays mentioned.

Ames Test (Bacterial Reverse Mutation Assay) - General Protocol

The Ames test is a widely used method to assess the mutagenic potential of a chemical. It utilizes several strains of Salmonella typhimurium that have mutations in the genes involved in histidine synthesis, rendering them unable to grow in a histidine-free medium.

Ames Test Workflow

In Vivo Micronucleus Assay - General Protocol

The in vivo micronucleus assay is used to detect the damage induced by a test substance to the chromosomes or the mitotic apparatus of erythroblasts in the bone marrow of animals, usually rodents.

In Vivo Micronucleus Assay Workflow

Skin Sensitization: Guinea Pig Maximization Test (GPMT) - General Protocol

The GPMT is an in vivo method to assess the skin sensitization potential of a substance.

Guinea Pig Maximization Test (GPMT) Workflow

Signaling Pathways

Due to the limited data, specific signaling pathways for Disperse Orange 44 toxicity cannot be definitively outlined. However, for skin sensitization, the general pathway involves the dye acting as a hapten.

General Skin Sensitization Pathway

Conclusion

The available toxicological data for Disperse Orange 44 is limited, with the most definitive information relating to its potential as a skin sensitizer. Significant data gaps exist for acute and repeated dose toxicity, genotoxicity, carcinogenicity, and reproductive/developmental toxicity. While information on the potential metabolite 2-chloro-4-nitroaniline provides some insight, it is not a substitute for direct testing of the parent compound. Further research is required to fully characterize the toxicological profile of Disperse Orange 44 and to conduct a comprehensive risk assessment. Researchers and drug development professionals should exercise caution and consider the potential for skin sensitization and possible genotoxicity when handling this compound.

References

• 1. epa.gov [epa.gov]
• 2. Prediction of the outcome of rodent carcinogenicity bioassays currently being conducted on 44 chemicals by the National Toxicology Program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. 2-Chloro-4-nitroaniline | 121-87-9 [chemicalbook.com]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. 2-Chloro-4-nitroaniline | C6H5ClN2O2 | CID 8492 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Environmental Trajectory of Disperse Orange 44: A Technical Whitepaper on its Predicted Fate and Degradation

For Immediate Release

This technical guide provides a comprehensive analysis of the environmental fate and degradation of the azo dye, C.I. Disperse Orange 44 (CAS No. 4058-30-4). The content is structured to meet the needs of researchers, environmental scientists, and regulatory professionals by synthesizing available data, outlining predictive degradation pathways, and detailing generalized experimental protocols for the study of textile dyes.

Note to the Reader: Direct experimental data on the environmental degradation kinetics and ecotoxicity of Disperse Orange 44 is notably scarce in publicly available scientific literature. Consequently, this guide employs a predictive approach, focusing on the known behavior of similar azo dyes and the environmental fate of its anticipated degradation products.

Chemical Identity and Physicochemical Properties

Disperse Orange 44 is a monoazo dye characterized by a 2-chloro-4-nitrophenyl group linked to an N,N-bis(2-cyanoethyl)aniline moiety. Its chemical structure is fundamental to understanding its environmental behavior, particularly its persistence and the nature of its breakdown products.

Table 1: Physicochemical Properties of Disperse Orange 44

Property	Value	Reference / Note
IUPAC Name	3,3'-[[4-[(2-chloro-4-nitrophenyl)azo]phenyl]imino]bis(propiononitrile)
CAS Number	4058-30-4 (replaces 12223-26-6)	[1][2][3][4][5]
Molecular Formula	C₁₈H₁₅ClN₆O₂	[5][6]
Molecular Weight	382.8 g/mol	[5]
Predicted Water Solubility	Low	Inherent property of disperse dyes
Predicted Bioaccumulation	Significant potential due to hydrophobicity	[7]

Predicted Environmental Fate and Degradation Pathways

The environmental degradation of azo dyes like Disperse Orange 44 is primarily a two-stage process, requiring sequential anaerobic and aerobic conditions for complete mineralization.

Anaerobic Reductive Cleavage

Under anaerobic conditions, typically found in sediments and certain wastewater treatment stages, the most labile part of the molecule, the azo bond (-N=N-), is reductively cleaved.[8][9] This process breaks the dye into smaller, colorless aromatic amines. For Disperse Orange 44, this cleavage is predicted to yield two primary metabolites: 2-chloro-4-nitroaniline (CNA) and N,N-bis(2-cyanoethyl)-p-phenylenediamine .

// Nodes parent [label="Disperse Orange 44\n(C₁₈H₁₅ClN₆O₂)", fillcolor="#FBBC05", fontcolor="#202124"]; process [label="Anaerobic Conditions\n(Azo Reductase Enzymes)", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; metabolite1 [label="2-chloro-4-nitroaniline (CNA)\n(C₆H₅ClN₂O₂)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; metabolite2 [label="N,N-bis(2-cyanoethyl)-p-phenylenediamine\n(C₁₂H₁₄N₄)", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges parent -> process [label="Reductive Cleavage\nof Azo Bond"]; process -> metabolite1; process -> metabolite2; } DOT Caption: Predicted anaerobic degradation of Disperse Orange 44.

Aerobic Degradation of Aromatic Amines

The resulting aromatic amines are generally resistant to further degradation under anaerobic conditions. Subsequent aerobic treatment is necessary to break down these metabolites.

• 2-chloro-4-nitroaniline (CNA): This compound is known to be persistent and exhibits poor biodegradability.[9][10] However, specific microbial strains, such as Rhodococcus sp., have demonstrated the ability to degrade it aerobically.[10] The degradation can proceed through the reduction of the nitro group and subsequent dechlorination.[8]

• N,N-bis(2-cyanoethyl)-p-phenylenediamine: Specific environmental fate data for this compound is not available. However, substituted p-phenylenediamines (PPDs) are generally recognized as environmental contaminants of concern.[11] They can be toxic and may cause skin sensitization.[12][13] Their degradation in the environment is not well-documented but is presumed to be slow.

Predicted Ecotoxicity Profile

The ecotoxicity of Disperse Orange 44 and its breakdown products is a primary concern. While specific data for the parent dye is lacking, the toxicity of its predicted metabolites provides insight into its potential environmental impact.

Table 2: Environmental Fate and Toxicity of Predicted Metabolites

Compound	Type	Environmental Fate Summary	Known Ecotoxicity	Reference
2-chloro-4-nitroaniline (CNA)	Primary Metabolite	Considered poorly biodegradable and stable, but can be degraded by specific microbial strains under both anaerobic and aerobic conditions.	Toxic to aquatic organisms. Identified as a bacterial mutagen.	[8][9][10][14]
N,N-bis(2-cyanoethyl)-p-phenylenediamine	Primary Metabolite	Fate is largely unknown. Related p-phenylenediamine (B122844) (PPD) compounds are known environmental contaminants.	Toxicity data is unavailable. However, related PPDs are toxic to aquatic bacteria (V. fischeri) and can cause skin sensitization.	[11][12][13][15]

Standardized Experimental Protocols (General)

The following sections describe generalized methodologies for assessing the degradation and toxicity of disperse dyes, which can be adapted for Disperse Orange 44.

Protocol: Photocatalytic Degradation

Advanced Oxidation Processes (AOPs), such as photocatalysis with titanium dioxide (TiO₂), are effective for degrading dyes.

• Objective: To determine the degradation efficiency and kinetics of a disperse dye under UV or visible light irradiation in the presence of a photocatalyst.

• Materials:

  • Dye solution of known concentration (e.g., 10-50 mg/L).

  • Photocatalyst (e.g., TiO₂ P25, ZnO) at a specified loading (e.g., 0.1-1.0 g/L).

  • Photoreactor with a light source (e.g., UV-A lamp, 365 nm; or a solar simulator).

  • Magnetic stirrer, pH meter, UV-Vis Spectrophotometer.

• Procedure:

  • Prepare a dye solution in deionized water.

  • Add the photocatalyst to the solution to create a suspension.

  • Adjust the pH of the suspension to the desired level (e.g., neutral, acidic, or basic).

  • Stir the suspension in the dark for 30-60 minutes to establish adsorption-desorption equilibrium.

  • Turn on the light source to initiate the photocatalytic reaction.

  • Withdraw aliquots at regular time intervals (e.g., 0, 15, 30, 60, 90, 120 min).

  • Centrifuge or filter the aliquots to remove the catalyst particles.

  • Measure the absorbance of the supernatant at the dye's maximum wavelength (λ_max) using a UV-Vis spectrophotometer.

  • Calculate the degradation percentage over time. The reaction kinetics are often modeled using pseudo-first-order kinetics.[16][17]

// Nodes A [label="Prepare Dye & Catalyst\nSuspension", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Dark Adsorption\n(30-60 min)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; C [label="Initiate Irradiation\n(UV or Visible Light)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; D [label="Sample Aliquots\nat Time Intervals", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; E [label="Separate Catalyst\n(Filter/Centrifuge)", fillcolor="#F1F3F4", fontcolor="#202124"]; F [label="Measure Absorbance\n(UV-Vis Spec)", fillcolor="#34A853", fontcolor="#FFFFFF"]; G [label="Calculate Degradation %\n& Kinetic Rate (k)", shape=parallelogram, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges A -> B; B -> C; C -> D [label="Reaction\nProgress"]; D -> E; E -> F; F -> G; D -> C [style=dotted, arrowhead=none]; } DOT Caption: Generalized workflow for a photocatalytic degradation experiment.

Protocol: Acute Ecotoxicity Assay with Daphnia magna

This protocol outlines a standard acute immobilization test, a key indicator of aquatic toxicity.

• Objective: To determine the median effective concentration (EC50) of a substance that causes immobilization in 50% of the Daphnia magna population over a 48-hour period.

• Materials:

  • Daphnia magna neonates (<24 hours old).

  • Standard dilution water (e.g., reconstituted hard water).

  • Test substance (parent dye or metabolite).

  • Glass test vessels (e.g., 50 mL beakers).

  • Controlled environment chamber (20 ± 2°C, 16:8 hour light:dark cycle).

• Procedure:

  • Prepare a stock solution of the test substance.

  • Create a series of test concentrations through serial dilution (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 mg/L) plus a control (dilution water only).

  • Aliquot the test solutions into replicate test vessels (e.g., 4 replicates per concentration).

  • Randomly introduce a set number of D. magna neonates (e.g., 5 per vessel) into each vessel.

  • Incubate for 48 hours under controlled conditions. Do not feed the organisms during the test.

  • At 24 and 48 hours, count the number of immobilized daphnids in each vessel. Immobilization is defined as the inability to swim within 15 seconds of gentle agitation.

  • Use statistical methods (e.g., Probit analysis) to calculate the 48-hour EC50 value and its 95% confidence intervals.

Conclusion and Future Work

Disperse Orange 44, like many azo dyes, poses a potential environmental risk due to its presumed persistence and the formation of toxic aromatic amine metabolites under anaerobic conditions. The predicted primary metabolite, 2-chloro-4-nitroaniline, is a known environmental contaminant with poor biodegradability. The other predicted metabolite, a substituted p-phenylenediamine, belongs to a class of chemicals known for their toxicity.

This assessment underscores a critical data gap for a widely used industrial chemical. To conduct a thorough environmental risk assessment, future research must prioritize the following:

• Quantitative analysis of the biodegradation and photocatalytic degradation rates of Disperse Orange 44.

• Identification and quantification of degradation products formed under various environmental conditions.

• Standardized ecotoxicity testing (acute and chronic) of the parent dye and its primary metabolites on a range of aquatic organisms, including fish, invertebrates (Daphnia), and algae.

References

• 1. norman-network.com [norman-network.com]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. Federal Register :: Fiftieth Report of the TSCA Interagency Testing Committee to the Administrator of the Environmental Protection Agency; Receipt of Report and Request for Comments [federalregister.gov]
• 4. Chlorinated Organic Compounds - Pharos [pharos.habitablefuture.org]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. Characterizing azobenzene disperse dyes and related compounds in house dust and their correlations with other organic contaminant classes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. daneshyari.com [daneshyari.com]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Metabolism of 2-Chloro-4-Nitroaniline via Novel Aerobic Degradation Pathway by Rhodococcus sp. Strain MB-P1 | PLOS One [journals.plos.org]
• 11. Toxicity of substituted p-phenylenediamine antioxidants and their derived novel quinones on aquatic bacterium: Acute effects and mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. tcichemicals.com [tcichemicals.com]
• 14. fishersci.com [fishersci.com]
• 15. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 16. neptjournal.com [neptjournal.com]
• 17. mdpi.com [mdpi.com]

Disperse Orange 44: A Technical Guide to its Potential Mechanism of Action in Biological Staining

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Orange 44 is a non-ionic azo dye, primarily utilized in the textile industry for coloring synthetic fibers.[1][2] While its application in biological staining is not established in scientific literature, its chemical structure and the known interactions of related azo dyes with biomolecules suggest a potential for such applications. This technical guide consolidates the physicochemical properties of Disperse Orange 44, explores a hypothesized mechanism of action in biological staining based on current knowledge of similar compounds, and provides theoretical experimental protocols. The aim is to furnish a foundation for researchers interested in exploring the utility of this dye in a biological context.

Introduction

Disperse Orange 44, a member of the disperse class of dyes, is characterized by its low water solubility and its ability to diffuse into hydrophobic environments. These properties are advantageous for dyeing polyester (B1180765) and other synthetic materials. In the realm of biological research, such characteristics could theoretically be exploited for the staining of lipid-rich structures or for intracellular accumulation. Azo dyes, the chemical class to which Disperse Orange 44 belongs, have been noted for their interactions with biological macromolecules, including DNA.[3][4] Some have even been investigated for their potential as therapeutic agents.[5][6][7][8] This guide will extrapolate from the known properties of Disperse Orange 44 and related azo dyes to build a theoretical framework for its mechanism of action in biological staining.

Physicochemical and Quantitative Data

Quantitative data on the biological application of Disperse Orange 44 is currently unavailable. The following table summarizes its known physicochemical properties and indicates where further experimental data is required.

Property	Value	Reference / Comments
Chemical Name	3-[--INVALID-LINK--amino]propanenitrile	[1]
C.I. Name	Disperse Orange 44	[1]
CAS Number	12223-26-6 / 4058-30-4	[1]
Molecular Formula	C₁₈H₁₅ClN₆O₂	[1]
Molecular Weight	382.80 g/mol	[1]
Chemical Class	Monoazo dye	[1]
Solubility	Sparingly soluble in water
Excitation Max (nm)	Requires Experimental Determination	In a non-polar solvent, azo dyes typically show absorption in the visible range.
Emission Max (nm)	Requires Experimental Determination	Some azo dyes are fluorescent, but this needs to be verified for Disperse Orange 44.
Quantum Yield	Requires Experimental Determination
Binding Affinity (Kd)	Requires Experimental Determination	For relevant biological targets (e.g., DNA, proteins, lipids).
Solvatochromism	Expected	Azo dyes often exhibit solvatochromism, where their absorption and emission spectra change with solvent polarity.[9][10]

Hypothesized Mechanism of Action in Biological Staining

Given the non-ionic and hydrophobic nature of Disperse Orange 44, its mechanism of action in a biological system is likely driven by passive diffusion and partitioning into non-polar environments.

Cellular Uptake

Due to its low water solubility and lack of a net charge, Disperse Orange 44 is predicted to passively diffuse across the lipid bilayer of the cell membrane. The rate of uptake would be influenced by the dye's concentration, the lipid composition of the membrane, and temperature.

Intracellular Localization and Interaction

Once inside the cell, Disperse Orange 44 may accumulate in several compartments based on their physicochemical properties:

• Lipid Droplets and Membranes: The hydrophobic nature of the dye would favor its partitioning into lipid-rich structures such as lipid droplets and the endoplasmic reticulum.

• Hydrophobic Pockets of Proteins: The dye could potentially bind to hydrophobic pockets within proteins, although the specificity of such interactions is unknown.

• Interaction with DNA: Studies on other disperse azo dyes, such as Disperse Orange 1, have shown interactions with DNA, leading to conformational changes and DNA damage.[4][11] The planar aromatic structure of Disperse Orange 44 suggests a potential for intercalation between DNA base pairs or binding within the minor groove. The nitro and chloro substituents on the phenyl ring could influence the binding affinity and mode. This interaction is a key area for future research.

The phenomenon of solvatochromism is particularly relevant here. The dye's fluorescence properties (if any) could vary significantly between the aqueous cytoplasm and the non-polar environments of lipid droplets or DNA binding sites.[9][12] This could potentially be exploited for differential staining of cellular compartments.

Proposed Signaling Pathways and Interactions

Currently, there are no known signaling pathways directly modulated by Disperse Orange 44. However, based on the observed effects of other azo dyes, potential interactions can be postulated. For instance, DNA damage induced by Disperse Orange 1 suggests that high concentrations or prolonged exposure to Disperse Orange 44 could potentially trigger DNA damage response pathways.

Caption: Hypothesized cellular uptake and localization of Disperse Orange 44.

Theoretical Experimental Protocols

The following are hypothetical protocols for investigating the staining properties of Disperse Orange 44. These should be considered as starting points for experimental design and will require significant optimization.

Preparation of Staining Solution

• Prepare a 10 mM stock solution of Disperse Orange 44 in dimethyl sulfoxide (B87167) (DMSO).

• For a working solution, dilute the stock solution in an appropriate buffer (e.g., Phosphate Buffered Saline, PBS) to the desired final concentration (e.g., 1-10 µM). Note that due to low aqueous solubility, the final DMSO concentration should be kept low (e.g., <1%) to avoid artifacts.

Staining of Live Cells

• Culture cells to the desired confluency on a suitable imaging dish (e.g., glass-bottom dish).

• Remove the culture medium and wash the cells once with PBS.

• Add the working staining solution to the cells and incubate for 15-60 minutes at 37°C. The optimal time and concentration will need to be determined empirically.

• Remove the staining solution and wash the cells two to three times with PBS.

• Add fresh culture medium or an imaging buffer to the cells.

• Proceed with fluorescence microscopy.

Staining of Fixed Cells

• Culture and fix cells using a standard protocol (e.g., 4% paraformaldehyde in PBS for 15 minutes).

• Permeabilize the cells if intracellular targets are to be stained (e.g., 0.1% Triton X-100 in PBS for 10 minutes).

• Wash the cells with PBS.

• Add the working staining solution and incubate for 30-60 minutes at room temperature.

• Wash the cells three times with PBS.

• Mount the coverslip with an appropriate mounting medium.

• Proceed with fluorescence microscopy.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Page loading... [guidechem.com]
• 3. mdpi.com [mdpi.com]
• 4. The azo dye Disperse Orange 1 induces DNA damage and cytotoxic effects but does not cause ecotoxic effects in Daphnia similis and Vibrio fischeri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and pharmacological activities of azo dye derivatives incorporating heterocyclic scaffolds: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dyeing Performance of Disperse Dyes on Polyester Fabrics Using Eco-Friendly Carrier and Their Antioxidant and Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Solvatochromism of a typical merocyanine dye. A theoretical investigation through the CNDO/SCI method including solvation - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Solvatochromism - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide: Safety and Handling of Disperse Orange 44 in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for Disperse Orange 44, a synthetic azo dye. The information is intended to ensure safe laboratory practices and mitigate potential hazards associated with the handling, storage, and disposal of this chemical.

Chemical and Physical Properties

Disperse Orange 44 is a reddish-brown powder with limited solubility in water.[1] It is primarily used in the textile industry for dyeing synthetic fibers such as polyester (B1180765) and nylon.[1] While considered to have low toxicity, it can cause skin and eye irritation.[1] There are some discrepancies in the reported molecular formula and CAS numbers, with CAS 12223-26-6 and CAS 4058-30-4 both being associated with this dye, likely due to different commercial preparations or isomeric forms.

Table 1: Physical and Chemical Properties of Disperse Orange 44

Property	Value	Reference
Appearance	Reddish-brown powder	[1]
CAS Number	12223-26-6 / 4058-30-4	[1][2]
Molecular Formula	C18H15ClN6O2 / C16H11ClN6O2	[1][2]
Molecular Weight	382.8 g/mol / 354.75 g/mol	[1][2]
Boiling Point	663.8 ± 55.0 °C (Predicted)	[2]
Density	1.30 g/cm³	[2]
Water Solubility	20 mg/L at 20°C	[2]
LogP	2.074 at 20°C	[2]

Hazard Identification and Classification

Disperse Orange 44 is classified as a skin sensitizer (B1316253) and is considered toxic to aquatic life with long-lasting effects.[3]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Sensitization	1B	H317: May cause an allergic skin reaction.[3]
Hazardous to the aquatic environment, long-term (Chronic)	2	H411: Toxic to aquatic life with long lasting effects.[3]

Safe Handling and Personal Protective Equipment (PPE)

Proper handling and the use of appropriate personal protective equipment are crucial to minimize exposure and prevent adverse health effects.

Engineering Controls

• Work in a well-ventilated area. The use of a fume hood is recommended, especially when handling the powder, to minimize dust generation and inhalation.[4]

• Facilities should be equipped with an eyewash station and a safety shower.[4]

Personal Protective Equipment

Table 3: Recommended Personal Protective Equipment

PPE	Specifications	Rationale
Eye/Face Protection	Chemical safety goggles or a face shield.[4]	To protect eyes from dust particles and splashes.
Skin Protection	Chemical-impermeable gloves (e.g., nitrile rubber).[3] A lab coat or other protective clothing should be worn.	To prevent skin contact and potential sensitization.[3]
Respiratory Protection	A NIOSH-approved respirator should be used if ventilation is inadequate or when handling large quantities of the powder.	To prevent inhalation of dust particles.

General Hygiene Practices

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

• Wash hands thoroughly after handling.[4]

• Contaminated work clothing should not be allowed out of the workplace and should be washed before reuse.[3][4]

• Do not eat, drink, or smoke in the laboratory.

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention if symptoms persist.

Table 4: First Aid Procedures for Disperse Orange 44 Exposure

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[4]
Skin Contact	Immediately wash the affected area with plenty of soap and water.[3] Remove contaminated clothing and shoes. If skin irritation or a rash occurs, get medical help.[3][4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and easy to do. Continue rinsing. Seek medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek medical attention.[4]

Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental contamination.

Storage

• Store in a cool, dry, well-ventilated area.[1][4]

• Keep the container tightly closed.[4]

• Store away from incompatible substances.

Disposal

• Dispose of contents and container in accordance with local, state, and federal regulations.[3]

• Avoid release to the environment.[3] Collect any spillage.[3]

Experimental Protocols

General Laboratory Workflow for Handling Azo Dyes

Caption: General workflow for handling azo dyes in a laboratory.

Signaling Pathways and Logical Relationships

There is currently no available scientific literature detailing the interaction of Disperse Orange 44 with specific biological signaling pathways. Its primary application is in the textile industry, and its use in biological research or drug development appears to be undocumented. Therefore, no signaling pathway diagrams can be provided at this time.

Disclaimer: This guide is intended for informational purposes only and should not be considered a substitute for a formal risk assessment or safety data sheet. Always consult the specific SDS for Disperse Orange 44 from your supplier and follow all applicable safety regulations.

References

• 1. 5 Ways to Make Azo Dye Test Interesting for Students [labster.com]
• 2. cuhk.edu.hk [cuhk.edu.hk]
• 3. scribd.com [scribd.com]
• 4. studylib.net [studylib.net]

Commercial Suppliers and Technical Guide for Research-Grade Disperse Orange 44

For the attention of researchers, scientists, and drug development professionals, this document provides a comprehensive technical overview of research-grade Disperse Orange 44, including a list of commercial suppliers, key technical data, and representative experimental methodologies.

Disperse Orange 44 is a monoazo dye primarily utilized in the textile industry for dyeing polyester (B1180765) and acetate (B1210297) fibers.[1][2][3] In a research context, its applications are predominantly in materials science, environmental chemistry, and analytical chemistry, with studies focusing on areas such as photodegradation, adsorption, and method development for dye detection.[4][5] There is currently no scientific literature to suggest the involvement of Disperse Orange 44 in biological signaling pathways.

Commercial Suppliers of Research-Grade Disperse Orange 44

A variety of chemical suppliers offer Disperse Orange 44 for research purposes. While "research grade" can be a broad term, it generally implies a higher purity than technical or industrial grades. Researchers should always consult the supplier's Certificate of Analysis (CoA) or technical data sheet (TDS) for specific purity and analytical data.

Supplier	Website	CAS Number(s)	Notes
MedchemExpress	--INVALID-LINK--	4058-30-4	States "For research use only."[6]
Hangzhou Epsilon Chemical Co.,Ltd	--INVALID-LINK--	12223-26-6	Provides some dyeing properties and fastness data.[7]
ChemicalBook	--INVALID-LINK--	4058-30-4, 12223-26-6	Lists multiple suppliers.[1][2]
Advent Bio	--INVALID-LINK--	12223-26-6	Offers small and bulk quantities.
World dye variety	--INVALID-LINK--	12223-26-6 / 4058-30-4	Lists numerous international suppliers.[3]
BOC Sciences	--INVALID-LINK--	4058-30-4	Specifies a purity of 95%.[]
Biosynth	--INVALID-LINK--	4058-30-4	Provides safety and handling information.[9]
Sinoever	--INVALID-LINK--	12223-33-5; 13301-61-6	Provides some physical and chemical properties.[10]
TIANKAI	--INVALID-LINK--	4058-30-4	Mentions application in preparing printing black dyes.[11]

Core Technical Data

The following table summarizes the key quantitative data for Disperse Orange 44, compiled from various suppliers and chemical databases.

Property	Value	Source(s)
Chemical Name	3-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-(2-cyanoethyl)anilino]propanenitrile	[12][13]
CAS Number	4058-30-4, 12223-26-6, 12223-33-5, 13301-61-6	[1][3][10]
Molecular Formula	C₁₈H₁₅ClN₆O₂	[1][3][]
Molecular Weight	382.80 g/mol	[3][]
Appearance	Orange to orange-red powder or grain	[7][]
Purity	≥ 95%	[]
Boiling Point	663.8 ± 55.0 °C (Predicted)	[1][]
Density	1.30 ± 0.1 g/cm³	[1][]
Water Solubility	20 mg/L at 20°C	[1][11]
LogP	5.82	[13]

Experimental Protocols

Textile Dyeing of Polyester Fabric (High-Temperature Method)

This protocol is a generalized procedure based on standard high-temperature dyeing methods for disperse dyes on polyester.

• Preparation of Dyebath:

  • Prepare a stock solution of Disperse Orange 44 in a suitable organic solvent (e.g., acetone) to create a fine dispersion.

  • Add the dye dispersion to water containing a dispersing agent to ensure uniform distribution.

  • Adjust the pH of the dyebath to approximately 4.5 using acetic acid.[14]

• Dyeing Process:

  • Introduce the polyester fabric into the dyebath at room temperature.

  • Gradually raise the temperature of the dyebath to 130°C.

  • Maintain the temperature for 60-120 minutes to allow for dye penetration and fixation.[14]

• Post-Treatment:

  • Cool the dyebath and remove the fabric.

  • Rinse the dyed fabric thoroughly with water.

  • Perform a reduction clearing process using a solution of sodium hydrosulfite and sodium hydroxide (B78521) to remove unfixed dye from the fabric surface.

  • Wash the fabric with a neutral detergent and rinse again.

  • Dry the dyed fabric.

Adsorption Studies from Aqueous Solution

This protocol outlines a general procedure for investigating the adsorption of Disperse Orange 44 onto an adsorbent material, such as iron oxide nanoparticles.[4]

• Preparation of Adsorbent and Dye Solution:

  • Synthesize or otherwise obtain the desired adsorbent material.

  • Prepare a stock solution of Disperse Orange 44 of a known concentration in deionized water.

• Batch Adsorption Experiments:

  • In a series of flasks, add a fixed amount of the adsorbent (e.g., 0.15 g) to a fixed volume of the dye solution (e.g., 100 mL).[4][15]

  • Adjust the pH of the solutions to desired values (e.g., pH 2) using HCl or NaOH.[4]

  • Place the flasks on a shaker and agitate at a constant speed (e.g., 150 rpm) for a specified contact time (e.g., 150 minutes).[4]

  • Vary parameters such as initial dye concentration, adsorbent dosage, pH, and contact time to study their effects on adsorption.

• Analysis:

  • After the desired contact time, separate the adsorbent from the solution by centrifugation or filtration.

  • Measure the final concentration of Disperse Orange 44 in the supernatant using a UV-Vis spectrophotometer at its maximum absorbance wavelength (around 450 nm).[16]

  • Calculate the amount of dye adsorbed per unit mass of adsorbent and the percentage of dye removal.

• Isotherm and Kinetic Modeling:

  • Analyze the equilibrium adsorption data using isotherm models (e.g., Langmuir, Freundlich) to describe the adsorption behavior.

  • Analyze the time-dependent adsorption data using kinetic models (e.g., pseudo-first-order, pseudo-second-order) to determine the adsorption rate.

Visualizations

General Synthesis Pathway of Disperse Orange 44

The synthesis of Disperse Orange 44 involves a two-step diazotization and coupling reaction.

Caption: A diagram illustrating the two-step synthesis of Disperse Orange 44.

Experimental Workflow for Adsorption Studies

The following diagram outlines a typical workflow for conducting adsorption experiments with Disperse Orange 44.

Caption: A flowchart of the experimental process for studying the adsorption of Disperse Orange 44.

References

• 1. Disperse Orange 44 CAS#: 4058-30-4 [m.chemicalbook.com]
• 2. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. medchemexpress.com [medchemexpress.com]
• 7. epsilonpigments.com [epsilonpigments.com]
• 9. C.I.Disperse Orange 44 | 4058-30-4 | FD41411 | Biosynth [biosynth.com]
• 10. China Biggest C.I. Disperse Orange 44 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
• 11. srla.tkechemi.com [srla.tkechemi.com]
• 12. PubChemLite - Disperse orange 44 (C18H15ClN6O2) [pubchemlite.lcsb.uni.lu]
• 13. Disperse Orange 44 | CAS#:4058-30-4 | Chemsrc [chemsrc.com]
• 14. journals.iau.ir [journals.iau.ir]
• 15. iwaponline.com [iwaponline.com]
• 16. bcc.bas.bg [bcc.bas.bg]

Basic characteristics of azo dyes for microscopy

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the fundamental characteristics, staining mechanisms, and applications of azo dyes in microscopy. It is designed to serve as a technical resource for professionals in biological research and drug development, offering both theoretical knowledge and practical protocols.

Core Chemical Characteristics of Azo Dyes

Azo dyes are a major class of synthetic organic colorants characterized by the presence of one or more azo groups (–N=N–), which act as the primary chromophore.[1][2] This azo bridge links two or more aromatic ring systems, and the overall structure, including various substituent groups, determines the dye's color, solubility, and binding affinity for biological substrates.[2][3]

• The Azo Chromophore: The –N=N– group is responsible for the vibrant colors of these dyes—typically red, orange, and yellow—due to its ability to absorb light in the visible spectrum.[1][3] The extended π-conjugation across the aromatic rings and the azo bridge allows for the absorption of specific wavelengths of light.[1]

• Auxochromes: These are functional groups attached to the aromatic rings that modify the color and enhance the dyeing properties of the chromophore.[4] Common auxochromes include hydroxyl (–OH), amino (–NH₂), and sulfonic acid (–SO₃H) groups. They intensify the color and, importantly, influence the dye's charge and solubility, which is critical for its interaction with cellular components.[4]

• Classification: Azo dyes are classified based on the number of azo groups in the molecule.[2][5]

  • Monoazo: Contain one azo group (e.g., Methyl Orange).[5]

  • Disazo (or Bisazo): Contain two azo groups (e.g., Congo Red, Janus Green B).[5]

  • Trisazo and Polyazo: Contain three or more azo groups, respectively.[5]

References

• 1. Azo dye - Wikipedia [en.wikipedia.org]
• 2. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jchemrev.com [jchemrev.com]
• 4. zienjournals.com [zienjournals.com]
• 5. stainsfile.com [stainsfile.com]

Protocols & Analytical Methods

Application Notes: Staining of Intracellular Lipids with Fluorescent Dyes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The visualization and quantification of intracellular lipids are fundamental to research in numerous fields, including metabolic diseases like obesity and diabetes, as well as in drug discovery for screening compounds that modulate lipid accumulation.[1][2][3] Fluorescent microscopy, coupled with specific lipid-staining dyes, offers a powerful tool for observing the dynamics of lipid droplets within cells.[4] While a variety of dyes are available for this purpose, this document provides a comprehensive overview of the principles and a general protocol for staining intracellular lipids, with a focus on commonly used fluorescent probes.

It is important to note that while dyes like Disperse Orange 44 are used in industrial applications, their use as a specific fluorescent stain for intracellular lipids in a biological research context is not well-documented in scientific literature.[5][6] Therefore, this protocol will focus on established and validated dyes such as BODIPY, Nile Red, and others from the Sudan dye family.[][8]

Principles of Lipid Staining

Lipid staining relies on the use of lipophilic dyes that selectively partition into the nonpolar environment of intracellular lipid droplets.[9] These droplets are primarily composed of neutral lipids, such as triglycerides and cholesterol esters.[4][8] The choice of dye depends on the specific application, the type of microscopy available, and whether live-cell or fixed-cell imaging is required.

Commonly Used Fluorescent Lipid Stains:

• BODIPY Dyes (e.g., BODIPY 493/503): These dyes exhibit bright green fluorescence and are highly specific for neutral lipids.[10] They are suitable for both live and fixed-cell imaging and are often used for quantitative analysis of lipid content.[10][]

• Nile Red: This fluorescent dye is solvatochromic, meaning its emission spectrum is dependent on the polarity of its environment. It fluoresces intense red in lipid-rich environments and is a versatile stain for neutral lipids.[]

• Sudan Dyes (e.g., Sudan III, Sudan IV, Oil Red O): These are lysochrome (fat-soluble) diazo dyes that have been used for decades in histology to stain lipids, triglycerides, and lipoproteins.[8][9] While they can be used for fluorescence microscopy, they are more commonly visualized using bright-field microscopy.[4]

Experimental Protocol: General Guideline for Fluorescent Staining of Intracellular Lipids

This protocol provides a general framework for staining lipids in cultured cells using a fluorescent dye like BODIPY 493/503. Optimization of parameters such as dye concentration and incubation time may be necessary depending on the cell type and experimental conditions.[]

Materials:

• Cultured cells (e.g., 3T3-L1 preadipocytes, hepatocytes)

• Phosphate-Buffered Saline (PBS)

• Fixative solution: 4% paraformaldehyde (PFA) in PBS

• Permeabilization buffer (optional, for fixed cells): e.g., 0.1% Triton X-100 in PBS

• Fluorescent lipid stain stock solution (e.g., 1 mg/mL BODIPY 493/503 in DMSO)

• Staining solution (e.g., 1 µg/mL BODIPY 493/503 in PBS)

• Nuclear counterstain (optional): e.g., DAPI (4',6-diamidino-2-phenylindole)

• Mounting medium

• Microscope slides and coverslips

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Culture and Treatment:

  • Plate cells on coverslips in a multi-well plate at an appropriate density.

  • Culture cells under desired experimental conditions to modulate lipid accumulation.

• Cell Fixation (for fixed-cell imaging):

  • Aspirate the culture medium.

  • Wash the cells gently with PBS.

  • Add 4% PFA to each well and incubate for 15-20 minutes at room temperature.[10]

  • Wash the cells three times with PBS.

• Permeabilization (optional):

  • For some intracellular targets, permeabilization may be required. Incubate cells with a permeabilization buffer for 5-10 minutes.

  • Wash the cells three times with PBS.

• Staining:

  • Prepare the staining solution by diluting the fluorescent dye stock solution to the desired working concentration in PBS.

  • Add the staining solution to the cells and incubate for 15-30 minutes at room temperature, protected from light.[]

• Washing:

  • Remove the staining solution.

  • Wash the cells three times with PBS to remove excess dye and reduce background fluorescence.

• Counterstaining (optional):

  • If desired, incubate the cells with a nuclear counterstain like DAPI according to the manufacturer's instructions.

  • Wash the cells with PBS.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

  • Visualize the stained cells using a fluorescence microscope with the appropriate filter sets for the chosen dye(s). For example, BODIPY 493/503 is typically excited around 488 nm and emits around 515 nm.

Data Presentation

Quantitative data from lipid staining experiments can be summarized to compare the effects of different treatments or conditions.

Parameter	Control Group	Treatment Group A	Treatment Group B
Mean Fluorescence Intensity (per cell)	100 ± 15	250 ± 30	80 ± 12
Average Lipid Droplet Size (µm²)	2.5 ± 0.5	5.8 ± 0.8	2.3 ± 0.4
Number of Lipid Droplets (per cell)	15 ± 4	35 ± 7	12 ± 3
Percentage of Lipid-Positive Cells	30%	85%	25%

Data are presented as mean ± standard deviation.

Visualizations

Workflow for Fluorescent Lipid Staining

References

• 1. Adipocyte-based high throughput screening for anti-obesity drug discovery: Current status and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What lipid staining can reveal about obesity at the cellular level | Abcam [abcam.com]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. worlddyevariety.com [worlddyevariety.com]
• 8. Procedures for the staining of lipid droplets with Oil Red O [protocols.io]
• 9. benchchem.com [benchchem.com]
• 10. Detection and Quantification of Lipid Droplets in Differentiated Human Podocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Disperse Orange 44 in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Introduction

Disperse Orange 44 is a synthetic organic compound belonging to the disperse class of dyes, characterized by its low water solubility and its ability to be finely dispersed in an aqueous medium.[1][2] Its chemical structure, 3-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-(2-cyanoethyl)anilino]propanenitrile, suggests it may possess fluorescent properties, a characteristic of some azo dyes.[1][3] These application notes provide a framework for the potential use of Disperse Orange 44 as a fluorescent probe in microscopy, particularly for staining hydrophobic structures within cells or tissues.

Potential Applications in Fluorescence Microscopy

Given its hydrophobic nature (high predicted LogP of 5.82056), Disperse Orange 44 may be suitable for staining lipid droplets, membranes, or other nonpolar cellular compartments.[4] Potential applications could include:

• Lipid Droplet Staining: Visualization and quantification of neutral lipid stores in cells.

• Membrane Labeling: Staining of cellular membranes to study morphology and dynamics.

• Hydrophobic Drug Uptake: As a model compound to study the cellular uptake and distribution of hydrophobic small molecules.

Quantitative Data

As of the latest literature review, specific photophysical data for Disperse Orange 44 is not available. Researchers must determine this data empirically. The table below outlines the necessary parameters to characterize a fluorescent dye for microscopy applications.

Property	Value for Disperse Orange 44	Method for Determination
Molecular Weight	382.80 g/mol [4]	Mass Spectrometry
Maximum Excitation Wavelength (λex)	Not Available	Spectrofluorometry
Maximum Emission Wavelength (λem)	Not Available	Spectrofluorometry
Molar Absorptivity (ε)	Not Available	Spectrophotometry (Beer-Lambert Law)
Fluorescence Quantum Yield (Φf)	Not Available	Comparative method using a standard dye
Photostability	Not Available	Time-lapse imaging under continuous illumination
Solubility	Sparingly soluble in water[2]	Empirical testing in various solvents (e.g., DMSO, ethanol)

Experimental Protocols

The following are generalized protocols that should be adapted and optimized based on the experimentally determined properties of Disperse Orange 44 and the specific cell or tissue type being studied.

Preparation of Staining Solution

• Stock Solution: Prepare a 1-10 mM stock solution of Disperse Orange 44 in a high-quality, anhydrous solvent such as dimethyl sulfoxide (B87167) (DMSO) or ethanol.

• Working Solution: Dilute the stock solution in a physiologically compatible buffer (e.g., Phosphate-Buffered Saline (PBS), Hank's Balanced Salt Solution (HBSS)) to a final concentration ranging from 100 nM to 10 µM. The optimal concentration must be determined empirically to achieve sufficient signal with minimal background and cytotoxicity.

Staining Protocol for Live Cells

• Cell Culture: Plate cells on a suitable imaging dish or slide (e.g., glass-bottom dishes) and culture until they reach the desired confluency.

• Staining: Remove the culture medium and wash the cells once with pre-warmed PBS or HBSS.

• Add the working solution of Disperse Orange 44 to the cells and incubate for 15-60 minutes at 37°C in a CO₂ incubator. The optimal incubation time will vary depending on the cell type and dye concentration.

• Washing: Remove the staining solution and wash the cells two to three times with pre-warmed PBS or HBSS to remove unbound dye and reduce background fluorescence.

• Imaging: Add fresh, pre-warmed culture medium or an appropriate imaging buffer to the cells. Proceed with imaging on a fluorescence microscope.

Staining Protocol for Fixed Cells

• Cell Culture and Fixation: Culture cells as described above. Fix the cells with 4% paraformaldehyde in PBS for 10-20 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• (Optional) Permeabilization: If targeting intracellular structures, permeabilize the cells with 0.1-0.5% Triton X-100 in PBS for 10-15 minutes at room temperature. Wash three times with PBS.

• Staining: Add the working solution of Disperse Orange 44 and incubate for 30-60 minutes at room temperature.

• Washing: Wash the cells three to five times with PBS to remove unbound dye.

• Mounting and Imaging: Mount the coverslip with a suitable mounting medium. The sample is now ready for imaging.

Imaging Parameters

The selection of excitation and emission filters is critically dependent on the experimentally determined spectra of Disperse Orange 44. Based on its orange color, it is plausible that its excitation maximum is in the blue to green range (approx. 450-500 nm) and its emission is in the orange to red range (approx. 550-600 nm).

• Excitation: Use a laser line or filter set that closely matches the determined λex.

• Emission: Use a bandpass or longpass filter that captures the peak of the emission spectrum while minimizing bleed-through from other fluorophores in multicolor experiments.

• Microscope: A confocal or widefield fluorescence microscope equipped with a sensitive camera is recommended.

Mandatory Visualizations

Caption: Workflow for staining and imaging cells with Disperse Orange 44.

Caption: Simplified Jablonski diagram illustrating the principle of fluorescence.

Troubleshooting

• High Background:

  • Decrease the concentration of the working solution.

  • Reduce the incubation time.

  • Increase the number and duration of wash steps.

• Weak Signal:

  • Increase the concentration of the working solution.

  • Increase the incubation time.

  • Optimize imaging parameters (e.g., increase exposure time, use a more sensitive detector).

  • Ensure the excitation and emission filters match the dye's spectra.

• Phototoxicity/Cell Death:

  • Reduce the dye concentration.

  • Minimize the duration of light exposure during imaging.

  • Use a lower intensity excitation light.

Safety and Handling

Disperse Orange 44 is a chemical compound with limited toxicological data.[2] It is recommended to handle it with the standard precautions for laboratory chemicals. Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Page loading... [wap.guidechem.com]
• 3. PubChemLite - Disperse orange 44 (C18H15ClN6O2) [pubchemlite.lcsb.uni.lu]
• 4. Disperse Orange 44 | CAS#:4058-30-4 | Chemsrc [chemsrc.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Disperse Orange 44

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Disperse Orange 44. Disperse Orange 44 is a monoazo dye used in the textile industry for dyeing synthetic fibers, particularly polyester.[1] Ensuring the purity and concentration of this dye in various matrices is crucial for quality control and safety assessment. The described method utilizes a reversed-phase C18 column with a gradient elution and UV-Vis detection, providing a reliable and reproducible protocol for researchers and analytical scientists. This document provides a comprehensive protocol, including sample preparation, chromatographic conditions, and method validation parameters.

Introduction

Disperse dyes, including Disperse Orange 44 (CAS No: 4058-30-4), are organic colorants with low water solubility, applied in colloidal dispersion to hydrophobic fibers.[2][3] The analytical quantification of these dyes is essential for monitoring their presence in textiles, ensuring product quality, and complying with regulatory standards, as some disperse dyes have been found to be allergenic or potentially carcinogenic.[2][4] High-Performance Liquid Chromatography (HPLC) is a powerful and widely adopted technique for the analysis of these dyes due to its high resolution, sensitivity, and quantitative accuracy.[5] This application note presents a validated HPLC method suitable for the determination of Disperse Orange 44 in various samples.

Experimental Protocols

Materials and Reagents

• Disperse Orange 44 reference standard (purity ≥ 95%)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade or ultrapure)

• Formic acid (≥ 98%)

• Syringe filters (0.22 µm or 0.45 µm, PTFE or other suitable material)[6][7]

Standard Solution Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the Disperse Orange 44 reference standard and dissolve it in 10 mL of methanol in a volumetric flask.[7]

• Working Standard Solutions: Prepare a series of working standards by serially diluting the stock solution with methanol or the initial mobile phase composition to create a calibration curve (e.g., 0.5, 1, 5, 10, 25, 50, and 100 µg/mL).[7]

Sample Preparation (from Textile Matrix)

• Accurately weigh approximately 1 gram of the textile sample and cut it into small pieces.[6]

• Place the sample in a suitable vessel and add 20 mL of methanol.[6]

• Sonicate the sample at 50 °C for 30 minutes to extract the dye.[4][6]

• Centrifuge the extract at 10,000 rpm for 10 minutes.[6]

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial.[6]

• If necessary, evaporate the extract and reconstitute it with the initial mobile phase to a known volume.[6]

HPLC Chromatographic Conditions

The following conditions can be used for the analysis of Disperse Orange 44:

Parameter	Condition
HPLC System	A standard HPLC system with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.[5]
Column	Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[5][7]
Mobile Phase A	Water with 0.1% Formic Acid.[6]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid.
Gradient Elution	See Table 1 for a typical gradient program.
Flow Rate	1.0 mL/min.
Injection Volume	10 µL.
Column Temperature	30 °C.
Detection Wavelength	Maximum absorbance wavelength (λmax) of Disperse Orange 44 (determined by DAD, typically around 400-500 nm).

Table 1: Gradient Elution Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

Data Presentation

Method Validation Summary

The HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability.[5] Key validation parameters and their typical acceptance criteria for dye analysis are summarized in Table 2.

Table 2: Method Validation Parameters and Acceptance Criteria

Parameter	Acceptance Criteria	Purpose
Specificity	The peak for Disperse Orange 44 should be well-resolved from other components.	To ensure the measured signal is solely from the analyte.[5]
Linearity (R²)	Correlation coefficient (R²) ≥ 0.995.[5][8]	To demonstrate a proportional relationship between concentration and detector response.[5]
Range	The range over which the method is precise, accurate, and linear.
Accuracy (Recovery)	90.0% - 110.0% recovery in a spiked matrix.	To assess the closeness of the experimental value to the true value.
Precision (RSD%)	- Repeatability (Intra-day): RSD ≤ 2% - Intermediate Precision (Inter-day): RSD ≤ 5%	To measure the degree of scatter in the results.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.[5]	The lowest amount of analyte that can be detected.[5]
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1.	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

Representative Quantitative Data

The following tables present example data that would be generated during method validation.

Table 3: Linearity Data

Concentration (µg/mL)	Peak Area (mAU*s)
0.5	Example Value
1.0	Example Value
5.0	Example Value
10.0	Example Value
25.0	Example Value
50.0	Example Value
100.0	Example Value
Correlation Coefficient (R²)	≥ 0.995

Table 4: Precision and Accuracy Data

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL) (n=6)	Recovery (%)	RSD (%)
Low QC	Example Value	Example Value	Example Value
Mid QC	Example Value	Example Value	Example Value
High QC	Example Value	Example Value	Example Value

Table 5: LOD and LOQ

Parameter	Concentration (µg/mL)
LOD	Example Value
LOQ	Example Value

Visualization

Caption: Experimental workflow for the HPLC analysis of Disperse Orange 44.

Conclusion

The HPLC method described in this application note provides a reliable and robust protocol for the quantitative analysis of Disperse Orange 44. The use of a reversed-phase C18 column with a gradient elution and UV-Vis detection allows for excellent separation and quantification. By following the detailed experimental protocols and validating the method according to the specified parameters, researchers and scientists can achieve accurate and reproducible results for quality control and research purposes.

References

• 1. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
• 2. waters.com [waters.com]
• 3. C.I.Disperse Orange 44 | 4058-30-4 | FD41411 | Biosynth [biosynth.com]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Application of Disperse Orange 44 in Polymer Science: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Orange 44 (DO44) is a monoazo dye belonging to the disperse class of dyes, characterized by its limited solubility in water and its application in dyeing hydrophobic fibers such as polyester.[1][2] Beyond its traditional use in the textile industry, the unique photophysical and chemical properties of azo dyes like Disperse Orange 44 are of increasing interest in polymer science for a range of advanced applications. These include its potential use as a fluorescent probe, a component in photoresponsive materials, and as a chromophore in nonlinear optical (NLO) systems.[3][4][5] This document provides a detailed overview of the potential applications of Disperse Orange 44 in polymer science, including experimental protocols for its incorporation into polymer matrices and characterization of the resulting materials. While specific quantitative data for Disperse Orange 44 in polymer systems is limited in publicly available literature, the provided protocols are based on established methodologies for similar azo dyes and guest-host polymer systems.

Physicochemical Properties of Disperse Orange 44

A summary of the key physicochemical properties of Disperse Orange 44 is presented in the table below. This information is crucial for its application in polymer science, influencing its compatibility with different polymers and its performance in various applications.

Property	Value	Reference(s)
IUPAC Name	3-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-(2-cyanoethyl)anilino]propanenitrile	[]
Molecular Formula	C18H15ClN6O2	[2][]
Molecular Weight	382.80 g/mol	[2][]
CAS Number	4058-30-4	[][7]
Appearance	Orange-red powder	[2][]
Solubility	Sparingly soluble in water	[8]

Applications in Polymer Science

The incorporation of Disperse Orange 44 into polymer matrices can impart novel functionalities to the materials. Potential applications are detailed below.

Fluorescent Probes and Sensors

Azo dyes can exhibit changes in their fluorescence properties in response to their local environment, making them potential candidates for fluorescent probes.[3][8] Disperse Orange 44, with its donor-acceptor structure, could potentially act as a polarity-sensitive fluorescent probe to investigate the microenvironment within polymer matrices, such as monitoring polymerization processes, polymer degradation, or the glass transition temperature.

Photoresponsive Materials

The azo group in Disperse Orange 44 can undergo reversible trans-cis photoisomerization upon irradiation with light of a specific wavelength.[4] This photo-switching behavior can be harnessed to create photoresponsive polymers. When embedded in a polymer matrix, the isomerization of the dye molecules can induce changes in the macroscopic properties of the material, such as its shape, color, or refractive index. This opens up possibilities for applications in optical data storage, optical switching, and light-controlled actuators.[9][10]

Nonlinear Optical (NLO) Materials

Guest-host polymer systems, where an NLO chromophore like an azo dye is dispersed in a polymer matrix, are a common approach for creating second-order NLO materials.[5][11] The delocalized π-electron system in Disperse Orange 44 suggests it may possess NLO properties. By aligning the dye molecules within the polymer matrix using techniques like electric field poling, it may be possible to create materials with a macroscopic NLO response for applications in electro-optic modulation and frequency doubling.[12][13]

Experimental Protocols

The following section provides detailed protocols for the preparation and characterization of Disperse Orange 44-doped polymer films. These protocols are based on general methods for incorporating azo dyes into polymer matrices and can be adapted for specific research needs.

Protocol 1: Preparation of Disperse Orange 44-Doped Poly(methyl methacrylate) (PMMA) Films by Solvent Casting

This protocol describes a common method for preparing guest-host polymer films with a controlled concentration of the dye.

Materials:

• Disperse Orange 44 (DO44) powder

• Poly(methyl methacrylate) (PMMA)

• Solvent (e.g., Tetrahydrofuran (THF), Chloroform, or Toluene)

• Glass slides or other suitable substrates

• Volumetric flasks

• Pipettes

• Beakers

• Magnetic stirrer and stir bar

• Leveling dish

• Vacuum oven

Procedure:

• Solution Preparation:

  • Prepare a stock solution of PMMA in the chosen solvent (e.g., 10% w/v). Ensure the polymer is completely dissolved by stirring for several hours at room temperature.

  • Prepare a stock solution of Disperse Orange 44 in the same solvent (e.g., 1 mg/mL).

  • From the stock solutions, prepare solutions with the desired DO44:PMMA weight ratios (e.g., 0.1%, 0.5%, 1% w/w). For example, to prepare a 1% w/w DO44/PMMA solution, mix the appropriate volumes of the PMMA and DO44 stock solutions.

• Film Casting:

  • Clean the glass slides thoroughly with a suitable solvent (e.g., acetone, isopropanol) and dry them completely.

  • Place the cleaned slides on a leveling surface.

  • Carefully cast a specific volume of the DO44/PMMA solution onto each slide. The volume will determine the final film thickness.

  • Cover the slides with a petri dish to allow for slow solvent evaporation, which helps in forming uniform films.

• Drying:

  • Allow the solvent to evaporate at room temperature for at least 12 hours in a fume hood.

  • Transfer the films to a vacuum oven and dry at a temperature below the glass transition temperature of PMMA (e.g., 60-80 °C) for several hours to remove any residual solvent.

Diagram: Experimental Workflow for Solvent Casting

Caption: Workflow for preparing Disperse Orange 44-doped polymer films via solvent casting.

Protocol 2: Characterization of Photophysical Properties

This protocol outlines the methods to characterize the absorption and fluorescence properties of the prepared DO44-doped polymer films.

Instrumentation:

• UV-Vis Spectrophotometer

• Fluorometer

Procedure:

• UV-Vis Absorption Spectroscopy:

  • Mount the DO44-doped polymer film in the sample holder of the UV-Vis spectrophotometer.

  • Use a blank polymer film (without DO44) as a reference.

  • Record the absorption spectrum over a suitable wavelength range (e.g., 300-700 nm) to determine the absorption maximum (λ_max).

• Fluorescence Spectroscopy:

  • Place the DO44-doped polymer film in the fluorometer.

  • Excite the sample at its absorption maximum (λ_max) determined from the UV-Vis spectrum.

  • Record the emission spectrum to determine the fluorescence emission maximum (λ_em).

  • To determine the fluorescence quantum yield (Φ_f), a reference dye with a known quantum yield in the same polymer matrix or a suitable solvent can be used.

Diagram: Photophysical Characterization Workflow

References

• 1. Nonlinear optical characterization of Disperse Orange dyes (3 and 25) and Pigment Orange 43 | Semantic Scholar [semanticscholar.org]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Polarity-Sensitive Fluorescent Probe for Reflecting the Packing Degree of Bacterial Membrane Lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 7. C.I.Disperse Orange 44 | 4058-30-4 | FD41411 | Biosynth [biosynth.com]
• 8. Polarity-based fluorescence probes: properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Photo-Orientation of Liquid Crystals on Azo Dye-Containing Polymers [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Polycarbonate-Based Blends for Optical Non-linear Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Experimental Use of Disperse Orange 44 in Tissue Sections

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Disperse Orange 44 is an azo dye primarily utilized in the textile industry for dyeing synthetic fibers such as polyester.[1][2][3][4] Chemically, it is identified as 3-[--INVALID-LINK--amino]propanenitrile with the molecular formula C18H15ClN6O2.[3][] While Disperse Orange 44 is not a certified biological stain and its use in histological applications is not established, its chemical structure suggests it may have an affinity for certain tissue components.

These application notes provide a starting point for researchers interested in exploring the potential of Disperse Orange 44 as a novel stain for tissue sections. The provided protocols are general and will require optimization for specific applications and tissue types.

Chemical Properties of Disperse Orange 44

Property	Value	Reference
C.I. Name	Disperse Orange 44	[3]
CAS Number	12223-26-6	[1][3]
Molecular Formula	C18H15ClN6O2	[3][]
Molecular Weight	382.80 g/mol	[3][]
Appearance	Orange powder/grain	[1][3]
Dye Class	Azo Dye	[3]

Principles of Staining

The interaction between dyes and biological tissues is governed by various chemical and physical principles, including ionic bonding, hydrogen bonding, and van der Waals forces.[6] As an azo dye, Disperse Orange 44 possesses chromophoric azo groups (-N=N-) and auxochromes that could potentially interact with tissue components. The presence of nitrile and nitro groups may also influence its staining properties. The overall staining mechanism of a dye is dependent on factors such as the pH of the staining solution, the dye's molecular size, and the charge distribution on both the dye molecule and the tissue components.

Experimental Protocol for Paraffin-Embedded Tissue Sections

This protocol is a general guideline for the application of Disperse Orange 44 to formalin-fixed, paraffin-embedded tissue sections. Optimization of dye concentration, solvent, and incubation time is highly recommended.

Reagents and Materials:

• Formalin-fixed, paraffin-embedded tissue sections on slides

• Xylene

• Ethanol (B145695) (100%, 95%, 70%)

• Distilled or deionized water

• Disperse Orange 44 (powder)

• Solvents for dye solution (e.g., ethanol, dimethyl sulfoxide (B87167) (DMSO))

• Coplin jars or staining dishes

• Mounting medium

• Coverslips

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in Xylene: 2 changes for 5-10 minutes each.[7]

  • Immerse in 100% Ethanol: 2 changes for 3-5 minutes each.[7]

  • Immerse in 95% Ethanol: 1 change for 3-5 minutes.[7]

  • Immerse in 70% Ethanol: 1 change for 3-5 minutes.[7]

  • Rinse thoroughly in running tap water, followed by a final rinse in distilled water.

• Preparation of Staining Solution:

  • Due to the "disperse" nature of this dye, it is sparingly soluble in water.[4] A stock solution should be prepared in a suitable organic solvent like ethanol or DMSO.

  • Stock Solution (Example): Prepare a 1% (w/v) stock solution of Disperse Orange 44 in 100% ethanol.

  • Working Solution: Dilute the stock solution to the desired concentration (e.g., 0.1%, 0.5%, 1%) using an appropriate buffer or distilled water. The optimal solvent and pH will need to be determined empirically.

• Staining:

  • Immerse the rehydrated slides in the Disperse Orange 44 working solution.

  • Incubate for a range of times to determine the optimum (e.g., 5, 10, 20, 30 minutes).

  • Agitation during incubation may improve staining uniformity.

• Washing and Differentiation:

  • After staining, rinse the slides briefly in the solvent used for the working solution to remove excess dye.

  • If the staining is too intense, a differentiation step using a brief rinse in acidified alcohol (e.g., 0.5-1% acid in 70% ethanol) may be necessary. This step requires careful monitoring to avoid complete destaining.

• Counterstaining (Optional):

  • To visualize nuclei, a counterstain such as Hematoxylin (B73222) can be used.

  • If a counterstain is applied, follow a standard hematoxylin staining protocol, including a bluing step.

• Dehydration and Clearing:

  • Immerse in 70% Ethanol: 1 change for 3-5 minutes.

  • Immerse in 95% Ethanol: 1 change for 3-5 minutes.

  • Immerse in 100% Ethanol: 2 changes for 3-5 minutes each.

  • Immerse in Xylene: 2 changes for 5 minutes each.

• Mounting:

  • Apply a drop of mounting medium to the slide and carefully place a coverslip, avoiding air bubbles.

  • Allow the mounting medium to set before microscopic examination.

Optimization Parameters

The following table should be used to record experimental variations to determine the optimal staining protocol for a specific tissue type.

Parameter	Condition 1	Condition 2	Condition 3	Condition 4	Results
Dye Concentration	0.05%	0.1%	0.5%	1.0%
Staining Time	5 min	10 min	20 min	30 min
Staining pH	4.0	5.5	7.0	8.5
Differentiation Time	0 sec	5 sec	15 sec	30 sec

Visualizations

Caption: Experimental workflow for staining tissue sections with Disperse Orange 44.

References

• 1. epsilonpigments.com [epsilonpigments.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. guidechem.com [guidechem.com]
• 6. Dye-tissue interactions: mechanisms, quantification and bonding parameters for dyes used in biological staining - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. resources.bio-techne.com [resources.bio-techne.com]

Application Notes and Protocols for the Quantitative Analysis of Disperse Orange 44 Using Spectrophotometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Orange 44 is a synthetic monoazo dye utilized in the textile industry for coloring polyester (B1180765) and other synthetic fibers.[1][2] Its chemical structure, containing a chromophoric azo group (-N=N-), allows for the absorption of light in the visible spectrum, making it quantifiable using UV-Visible spectrophotometry. This technique offers a rapid, cost-effective, and reliable method for determining the concentration of Disperse Orange 44 in various samples.

The principle of this analysis is based on the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the analyte and the path length of the light passing through the solution. By measuring the absorbance of a Disperse Orange 44 solution at its wavelength of maximum absorbance (λmax), its concentration can be accurately determined.

Materials and Reagents

• Instrumentation:

  • UV-Visible Spectrophotometer (double or single beam)

  • Analytical balance

  • Volumetric flasks (various sizes: 10 mL, 25 mL, 50 mL, 100 mL)

  • Pipettes (various sizes)

  • Cuvettes (quartz or glass, 1 cm path length)

  • Ultrasonic bath (for sample preparation from textiles)

• Chemicals and Reagents:

  • Disperse Orange 44 (analytical standard)

  • Solvent (e.g., Acetone, Methanol, or Dimethylformamide - HPLC grade)

  • Deionized water

Experimental Protocols

Determination of Wavelength of Maximum Absorbance (λmax)

• Prepare a dilute standard solution of Disperse Orange 44 (e.g., 10 µg/mL) in the chosen solvent.

• Turn on the spectrophotometer and allow it to warm up for at least 20-30 minutes to ensure lamp stability.

• Set the spectrophotometer to scan a wavelength range , typically from 350 nm to 600 nm for orange dyes.

• Use the selected solvent as a blank to zero the instrument.

• Rinse a clean cuvette with the standard solution, then fill it and place it in the sample holder.

• Initiate the wavelength scan.

• Identify the wavelength at which the maximum absorbance is recorded. This is the λmax for Disperse Orange 44 in the chosen solvent. This λmax value will be used for all subsequent absorbance measurements.

Preparation of Standard Solutions

• Prepare a stock solution of Disperse Orange 44 (e.g., 100 µg/mL). Accurately weigh 10.0 mg of the Disperse Orange 44 standard and dissolve it in a 100 mL volumetric flask with the chosen solvent. If necessary, use an ultrasonic bath to ensure complete dissolution.

• Prepare a series of working standard solutions by serial dilution of the stock solution. For example, to prepare 5, 10, 15, 20, and 25 µg/mL standards, pipette 2.5, 5.0, 7.5, 10.0, and 12.5 mL of the 100 µg/mL stock solution into separate 50 mL volumetric flasks and dilute to the mark with the solvent.

Sample Preparation

The sample preparation method will vary depending on the matrix.

• For liquid samples (e.g., wastewater): The sample may need to be filtered (e.g., using a 0.45 µm syringe filter) to remove any particulate matter. Dilution with the chosen solvent may be necessary to bring the concentration within the linear range of the calibration curve.

• For solid samples (e.g., dyed textiles):

  • Accurately weigh a small piece of the dyed textile (e.g., 100 mg).

  • Place the textile sample in a beaker with a known volume of a suitable extraction solvent (e.g., 50 mL of dimethylformamide).

  • Extract the dye from the textile using an ultrasonic bath for a specified time (e.g., 30-60 minutes) at a controlled temperature.

  • Allow the solution to cool and then filter or centrifuge to remove the textile fibers.

  • The resulting extract can then be analyzed. Dilution may be required.

Spectrophotometric Analysis and Construction of a Calibration Curve

• Set the spectrophotometer to the predetermined λmax of Disperse Orange 44.

• Zero the instrument using the solvent blank.

• Measure the absorbance of each of the prepared working standard solutions, starting from the lowest concentration. Rinse the cuvette with the next standard before measuring.

• Measure the absorbance of the prepared sample solution(s).

• Plot a calibration curve with absorbance on the y-axis and concentration (µg/mL) on the x-axis.

• Perform a linear regression analysis on the data points. The resulting equation (y = mx + c) and the coefficient of determination (R²) should be recorded. A good calibration curve should have an R² value ≥ 0.995.

• Use the equation of the line to calculate the concentration of Disperse Orange 44 in the sample solution. Remember to account for any dilutions made during sample preparation.

Data Presentation

The quantitative data should be summarized in clear and structured tables.

Table 1: Calibration Curve Data for Disperse Orange 44

Standard Concentration (µg/mL)	Absorbance at λmax
0 (Blank)	0.000
5	[Absorbance 1]
10	[Absorbance 2]
15	[Absorbance 3]
20	[Absorbance 4]
25	[Absorbance 5]
Linear Regression Equation	y = [slope]x + [intercept]
Coefficient of Determination (R²)	[R² value]

Table 2: Quantitative Analysis of Unknown Sample

Sample ID	Absorbance at λmax	Calculated Concentration in Cuvette (µg/mL)	Dilution Factor	Original Concentration
Sample 1	[Absorbance]	[Calculated Conc.]	[Dilution Factor]	[Final Conc.]
Sample 2	[Absorbance]	[Calculated Conc.]	[Dilution Factor]	[Final Conc.]

Visualization

Caption: Experimental workflow for the quantitative analysis of Disperse Orange 44.

Caption: Relationship of terms in the Beer-Lambert Law.

Method Validation

For routine analysis, the method should be validated to ensure its reliability. Key validation parameters include:

• Linearity and Range: The concentration range over which the absorbance is directly proportional to the concentration.

• Accuracy: The closeness of the measured value to the true value, often assessed by spike and recovery experiments.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is typically expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

Safety Precautions

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle Disperse Orange 44 powder in a well-ventilated area or a fume hood to avoid inhalation.

• Consult the Safety Data Sheet (SDS) for Disperse Orange 44 and all solvents for detailed safety information.

• Dispose of all chemical waste according to institutional and local regulations.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Page loading... [guidechem.com]

Application Notes and Protocols: In Situ Labeling with Disperse Orange 44

Disclaimer

The use of Disperse Orange 44 for in situ biological labeling is a novel application. The following notes and protocols are based on the chemical properties of the dye and general principles of cell labeling with hydrophobic compounds. Researchers should proceed with caution and optimize these protocols extensively for their specific cell types and experimental systems. The toxicity and specificity of Disperse Orange 44 in biological systems have not been fully characterized.

Introduction

Disperse Orange 44 is a single azo dye traditionally used in the textile industry for dyeing polyester (B1180765) and acetate (B1210297) fibers.[1][2] Its chemical structure imparts hydrophobic properties, which may allow it to passively diffuse across cell membranes and accumulate in lipid-rich structures. This characteristic suggests a potential, though currently unexplored, application for in situ labeling of cellular components. These application notes provide a summary of the known properties of Disperse Orange 44 and a hypothetical protocol for its use in cell labeling.

Chemical and Physical Properties of Disperse Orange 44

A summary of the key properties of Disperse Orange 44 is presented in the table below. This information is crucial for preparing stock solutions and understanding the potential behavior of the dye in aqueous and cellular environments.

Property	Value	Reference
C.I. Name	Disperse Orange 44	[1]
C.I. Number	11123	[1]
CAS Number	12223-33-5 / 13301-61-6	[1]
Molecular Formula	C18H15ClN6O2	[1]
Molecular Weight	382.80 g/mol	[1]
Class	Single Azo Dye	[1]
Appearance	Orange Powder	[1]
Solubility	Insoluble in water; soluble in organic solvents like acetone (B3395972) and DMSO.	[3]
Application	Dyeing of polyester and blended fabrics.	[1][2]

Potential Mechanism of Action for In Situ Labeling

As a hydrophobic molecule, Disperse Orange 44 is expected to passively cross the cell membrane and may accumulate in intracellular lipid droplets or other membranous organelles. The specific localization will likely depend on the cell type and its metabolic state. The azo bond in its structure may also influence its interaction with cellular components. It is important to note that some azo dyes can be cleaved by cellular reductases, potentially leading to the formation of aromatic amines, which may have cytotoxic or genotoxic effects.

Hypothetical mechanism of Disperse Orange 44 cellular uptake.

Hypothetical Protocol for In Situ Labeling

This protocol provides a starting point for using Disperse Orange 44 as an in situ label. Optimization of dye concentration, incubation time, and washing steps will be necessary.

4.1. Materials

• Disperse Orange 44 powder

• Dimethyl sulfoxide (B87167) (DMSO), spectroscopy or cell culture grade

• Phosphate-buffered saline (PBS), pH 7.4

• Cell culture medium appropriate for the cell line

• Cells grown on coverslips or in imaging-compatible plates

• Fixative (e.g., 4% paraformaldehyde in PBS)

• Mounting medium

4.2. Stock Solution Preparation

• Prepare a 10 mM stock solution of Disperse Orange 44 in DMSO.

• Vortex thoroughly to dissolve the dye.

• Store the stock solution at -20°C, protected from light.

4.3. Experimental Workflow

Experimental workflow for in situ labeling with Disperse Orange 44.

4.4. Labeling Procedure

• Grow cells to the desired confluency on a suitable imaging substrate.

• Prepare a working solution of Disperse Orange 44 by diluting the 10 mM stock solution in pre-warmed cell culture medium. A starting concentration range of 1-10 µM is recommended for initial experiments.

• Remove the existing culture medium from the cells.

• Add the labeling solution to the cells and incubate at 37°C in a CO2 incubator for 15-60 minutes. The optimal incubation time will need to be determined empirically.

• After incubation, remove the labeling solution and wash the cells three times with warm PBS or culture medium to remove unbound dye.

• For live-cell imaging: Proceed directly to imaging after the washing steps.

• For fixed-cell imaging: After washing, fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Wash the fixed cells three times with PBS.

• Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Image the cells using a fluorescence microscope with appropriate filter sets. The excitation and emission maxima for Disperse Orange 44 in a cellular environment will need to be determined experimentally.

Important Considerations and Potential Challenges

• Toxicity: Disperse dyes, including those structurally similar to Disperse Orange 44, have been shown to decrease cell viability in some cell lines.[3] It is crucial to perform cytotoxicity assays (e.g., MTT or LDH assays) to determine the non-toxic concentration range of Disperse Orange 44 for the specific cell type being studied.

• Photostability: The photostability of Disperse Orange 44 under fluorescence microscopy conditions is unknown. Photobleaching may be a significant issue, and the use of anti-fade mounting reagents is recommended.

• Specificity: The labeling pattern of Disperse Orange 44 may be non-specific, with the dye accumulating in various hydrophobic regions of the cell. Co-localization studies with known organelle markers will be necessary to determine the subcellular distribution of the dye.

• Fluorescence Properties: The quantum yield and extinction coefficient of Disperse Orange 44 in a biological environment are not characterized. The fluorescence signal may be weak, requiring sensitive imaging equipment.

• Solvent Effects: DMSO can have effects on cell physiology. The final concentration of DMSO in the labeling medium should be kept as low as possible (typically below 0.5%).

Conclusion

While Disperse Orange 44 is not a conventional fluorescent probe, its hydrophobic nature presents a possibility for its use in in situ labeling of cellular structures. The protocols and information provided here are intended to serve as a foundational guide for researchers interested in exploring this novel application. Significant optimization and characterization will be required to validate its use as a reliable biological stain.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
• 3. Impaired cell viability and mitochondrial respiration by disperse textile dyes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Mounting Media Selection with Novel Fluorophores, Featuring Disperse Orange 44 as a Case Study

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a comprehensive guide for selecting and validating a compatible mounting medium for the novel or uncharacterized fluorescent dye, Disperse Orange 44. This document outlines the critical properties of mounting media, recommends suitable candidates for orange-emitting fluorophores, and provides a detailed protocol for quantitative evaluation of their performance.

Introduction to Mounting Media in Fluorescence Microscopy

The selection of an appropriate mounting medium is a critical step in preparing samples for fluorescence microscopy. The mounting medium not only provides a stable environment for the specimen but also plays a crucial role in preserving the fluorescent signal and optimizing image quality. An ideal mounting medium should possess several key characteristics:

• Refractive Index (RI) Matching: For high-resolution imaging, the refractive index of the mounting medium should closely match that of the microscope objective's immersion medium (e.g., oil, RI ≈ 1.518). Mismatches in RI can lead to spherical aberrations, reduced signal intensity, and a loss of axial resolution.

• Antifade Properties: Fluorescent molecules are susceptible to photobleaching, an irreversible photochemical destruction upon exposure to excitation light. Mounting media are often formulated with antifade reagents, which are free-radical scavengers that protect the fluorophore from photodegradation, thus prolonging the fluorescent signal.

• Chemical Compatibility: The components of the mounting medium should not adversely affect the fluorescence of the dye. Some antifade agents can quench the signal of certain fluorophores.

• Curing Properties: Mounting media can be either hardening (curing) or non-hardening. Hardening media solidify over time, providing a permanent seal for long-term storage. Non-hardening media remain liquid and are suitable for immediate imaging, but may require sealing the coverslip edges.

The Challenge of Uncharacterized Fluorophores: A Case Study of Disperse Orange 44

Disperse Orange 44 is a monoazo dye traditionally used in the textile industry. While it is classified as a "fluorescent dye" by some suppliers, there is a lack of published data regarding its specific fluorescence properties, such as excitation and emission spectra, quantum yield, and photostability in a microscopy context. This absence of characterization presents a challenge for its application in biological imaging and for the rational selection of a compatible mounting medium.

This document, therefore, uses Disperse Orange 44 as a case study to provide a general framework for researchers to evaluate and select mounting media for any novel or uncharacterized fluorophore. For the purpose of this guide, we will proceed under the assumption that Disperse Orange 44 has fluorescent properties in the orange region of the visible spectrum.

Recommended Mounting Media for Initial Evaluation

Based on their proven efficacy with other orange-emitting fluorophores such as TRITC and Alexa Fluor 568, the following commercial and DIY mounting media are recommended for initial compatibility testing with Disperse Orange 44.

Quantitative Data Summary of Candidate Mounting Media

Mounting Medium	Type	Key Antifade Agent	Refractive Index (Cured/Liquid)	Curing Property
ProLong Gold Antifade Mountant	Commercial	Proprietary	~1.47	Hardening
VECTASHIELD Antifade Mounting Medium	Commercial	Proprietary	~1.45	Non-Hardening
SlowFade Gold Antifade Mountant	Commercial	Proprietary	~1.46	Non-Hardening
DIY Glycerol (B35011)/n-propyl gallate	DIY	n-propyl gallate	~1.47 (for 90% glycerol)	Non-Hardening
DIY Glycerol/DABCO	DIY	DABCO	~1.47 (for 90% glycerol)	Non-Hardening

Experimental Protocols

Protocol for Preliminary Spectral Characterization of Disperse Orange 44

Objective: To determine the approximate excitation and emission maxima of Disperse Orange 44.

Materials:

• Disperse Orange 44

• Suitable solvent (e.g., DMSO, ethanol)

• Spectrofluorometer

Methodology:

• Prepare a dilute solution of Disperse Orange 44 in the chosen solvent.

• Excitation Spectrum: Set the emission wavelength to an estimated value in the orange range (e.g., 580 nm) and scan a range of excitation wavelengths (e.g., 400-560 nm) to find the wavelength of maximum absorption that leads to fluorescence.

• Emission Spectrum: Set the excitation wavelength to the maximum determined in the previous step and scan a range of emission wavelengths (e.g., 550-700 nm) to find the peak emission wavelength.

Protocol for Quantitative Evaluation of Mounting Media Compatibility

Objective: To quantitatively assess the performance of different mounting media with Disperse Orange 44 by measuring initial fluorescence intensity and photostability.

Materials:

• Disperse Orange 44-stained specimens (e.g., cells or tissue sections)

• Candidate mounting media (from Table 3.1)

• Microscope slides and coverslips

• Fluorescence microscope with a suitable filter set for orange fluorescence and a digital camera

• Image analysis software (e.g., ImageJ/Fiji)

Methodology:

• Sample Preparation:

  • Prepare multiple identical slides of your Disperse Orange 44-stained specimen.

  • Mount one slide with each of the candidate mounting media. For hardening media, allow them to cure according to the manufacturer's instructions (typically 24 hours at room temperature in the dark).

• Image Acquisition:

  • Use a consistent set of imaging parameters for all slides (e.g., objective magnification, excitation intensity, exposure time).

  • For each slide, select several regions of interest (ROIs).

  • Acquire a time-lapse series of images of each ROI. For example, take an image every 30 seconds for a total of 10 minutes of continuous exposure to the excitation light.

• Data Analysis:

  • Open the time-lapse image series in your image analysis software.

  • For each ROI at each time point, measure the mean fluorescence intensity.

  • For each mounting medium, calculate the average initial fluorescence intensity (from the first time point).

  • Normalize the fluorescence intensity at each subsequent time point to the initial intensity.

  • Plot the normalized fluorescence intensity as a function of time for each mounting medium. This will generate photobleaching curves.

  • Calculate the half-life of the fluorescence signal (the time it takes for the intensity to drop to 50% of its initial value) for each mounting medium.

DIY Mounting Media Recipes

Recipe 1: n-propyl gallate Antifade Mounting Medium

• Prepare a 10X PBS stock solution.

• Prepare a 2% (w/v) stock solution of n-propyl gallate in glycerol. This may require gentle warming and stirring to dissolve.

• Mix 1 part 10X PBS with 9 parts of the 2% n-propyl gallate/glycerol solution.

• Store in small aliquots at -20°C, protected from light.

Recipe 2: DABCO Antifade Mounting Medium

• Prepare a solution of 90% glycerol in 10% 10X PBS.

• Add 1,4-diazabicyclo[2.2.2]octane (DABCO) to a final concentration of 2.5% (w/v).

• Stir until the DABCO is completely dissolved.

• Store in small aliquots at -20°C, protected from light.

Visualization of Workflows

Logical Workflow for Evaluating a Novel Fluorophore and Selecting a Mounting Medium

Caption: Workflow for characterizing a novel fluorophore and selecting a compatible mounting medium.

Experimental Workflow for Photobleaching Assay

Caption: Workflow for the quantitative photobleaching assay to compare mounting media.

Conclusion

The successful application of a novel fluorophore like Disperse Orange 44 in fluorescence microscopy is contingent upon the careful selection and validation of a compatible mounting medium. Due to the current lack of specific data for this dye, a systematic evaluation is essential. By following the protocols outlined in this document, researchers can quantitatively assess the performance of various mounting media, ensuring optimal signal preservation and image quality for their experiments. This empirical approach is broadly applicable to the integration of any new fluorescent probe into imaging workflows.

Application Notes and Protocols for Fixation of Cells Stained with Disperse Orange 44

For: Researchers, scientists, and drug development professionals.

I. Introduction and Application Notes

Disperse Orange 44 is a synthetic monoazo dye primarily used in the textile industry for coloring synthetic fibers like polyester (B1180765) and nylon.[1][2][3][4] Its chemical properties, including low water solubility and affinity for hydrophobic materials, are optimized for industrial dyeing processes.[1][5] In a biological context, Disperse Orange 44 is not a conventional fluorescent probe or cellular stain.[6] Its use in cell-based imaging is not established, and therefore, no standardized protocols for its application or subsequent cell fixation exist.

Researchers interested in exploring the potential of novel compounds like Disperse Orange 44 for cellular imaging must develop and optimize their own protocols. This document provides a foundational guide for such an endeavor. It outlines standard cell fixation methods that can be tested for compatibility with Disperse Orange 44 or other novel, hydrophobic small molecules.

The choice of fixation method is critical as it can impact cell morphology, antigenicity, and the retention and distribution of the dye within the cell.[7] The two primary classes of fixatives are cross-linking agents (e.g., paraformaldehyde) and organic solvents (e.g., methanol).[7]

• Cross-linking fixatives like paraformaldehyde (PFA) create covalent bonds between molecules, effectively locking them in place.[8][9] This method generally provides excellent preservation of cellular architecture.[7]

• Organic solvents such as methanol (B129727) or acetone (B3395972) work by dehydrating the cell, which denatures and precipitates proteins.[9][10] This can be a harsher method but is sometimes necessary for specific targets.[11]

Given the hydrophobic nature of disperse dyes, it is possible that the dye may be partially or fully extracted by organic solvents. Therefore, initial testing with a cross-linking fixative like PFA is recommended.

II. Experimental Protocols

The following are generalized protocols that should be optimized for your specific cell type and experimental goals. It is crucial to test different fixation conditions to determine the optimal method for retaining the Disperse Orange 44 signal while preserving cellular morphology.

A. Staining Cells with Disperse Orange 44 (Exploratory)

• Prepare a Stock Solution: Due to its low water solubility, dissolve Disperse Orange 44 in a suitable organic solvent like DMSO to create a high-concentration stock solution (e.g., 1-10 mM).

• Cell Culture: Plate cells on coverslips in a multi-well plate and culture until they reach the desired confluency.

• Staining: Dilute the Disperse Orange 44 stock solution in pre-warmed cell culture medium to a final working concentration. A range of concentrations (e.g., 1-10 µM) should be tested.

• Incubation: Replace the medium in the wells with the staining solution and incubate for a specific period (e.g., 15-60 minutes) at 37°C.

• Washing: Gently wash the cells two to three times with pre-warmed phosphate-buffered saline (PBS) to remove excess dye.

B. Protocol 1: Paraformaldehyde (PFA) Fixation

This method is a good starting point as it is less likely to extract hydrophobic dyes compared to organic solvents.

• Fixation: After staining and washing, add a 4% PFA solution in PBS to each well, ensuring the cells are completely covered. Incubate for 15-20 minutes at room temperature.[12][13]

• Washing: Aspirate the PFA solution and wash the cells three times with PBS for 5-10 minutes each.[12][14]

• Permeabilization (Optional): If co-staining with antibodies for intracellular targets is required, permeabilize the cells with a solution of 0.1% Triton X-100 in PBS for 5-10 minutes.[8][14]

• Blocking (Optional): For antibody co-staining, block non-specific binding by incubating with a blocking buffer (e.g., 1% BSA in PBS) for 30-60 minutes.[14]

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Proceed with microscopic analysis.

C. Protocol 2: Methanol Fixation

This method is faster but may extract the dye. It is worth testing to compare results with PFA fixation.

• Fixation: After staining and washing, add ice-cold 100% methanol to the cells.[11] Incubate for 5-10 minutes at -20°C.[11][15]

• Washing: Gently wash the cells three times with PBS for 5 minutes each.

• Blocking (Optional): If performing antibody co-staining, proceed with a blocking step as described in the PFA protocol.

• Mounting: Mount the coverslips onto microscope slides.

• Imaging: Proceed with microscopic analysis.

III. Data Presentation: Parameters for Optimization

When testing these protocols, it is essential to systematically vary key parameters and record the outcomes. The following table provides a template for organizing your optimization experiments.

Parameter	Condition 1	Condition 2	Condition 3	Condition 4
Dye Concentration	1 µM	5 µM	10 µM	20 µM
Staining Time	15 min	30 min	60 min	120 min
Fixative	4% PFA	4% PFA	100% Methanol	100% Methanol
Fixation Time	15 min	30 min	5 min	10 min
Fixation Temp.	Room Temp	Room Temp	-20°C	-20°C
Signal Intensity	(Qualitative or Quantitative)
Signal Localization	(e.g., Diffuse, Punctate)
Cell Morphology	(e.g., Good, Shrunken)

IV. Visualization of Experimental Workflow

The following diagram illustrates a general workflow for testing and optimizing a fixation protocol for a novel cellular stain like Disperse Orange 44.

Caption: Workflow for testing fixation methods for a novel dye.

References

• 1. Page loading... [wap.guidechem.com]
• 2. epsilonpigments.com [epsilonpigments.com]
• 3. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. Disperse Orange 44 CAS#: 4058-30-4 [m.chemicalbook.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Fixing Attached Cells for Staining - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Preparing Fixed Cells for Labeling | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Fixation and Permeabilization in Immunocytochemistry/Immunofluorescence (ICC/IF) | Bio-Techne [bio-techne.com]
• 10. Guide to Fixation and Permeabilization - FluoroFinder [fluorofinder.com]
• 11. sysy.com [sysy.com]
• 12. sysy.com [sysy.com]
• 13. biotium.com [biotium.com]
• 14. Fixing and labelling cells for immunofluorescence (IF) microscopy - Institute for Molecular Bioscience - University of Queensland [imb.uq.edu.au]
• 15. Immunofluorescence Microscopy Protocol with Methanol Fixed Cells [protocols.io]

Detecting Disperse Orange 44: A Guide to Filter Set Selection and Protocol Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Fluorescence Detection and Filter Sets

Fluorescence microscopy and spectroscopy are powerful techniques for the sensitive and specific detection of fluorescent molecules. The core components of any fluorescence detection system are the excitation filter, the emission filter, and the dichroic mirror, collectively known as the filter set.

• Excitation Filter: This filter selects the specific wavelength range from the light source that will be used to excite the fluorophore. Ideally, the excitation filter's transmission band should overlap with the absorption maximum of the dye.

• Dichroic Mirror (or Beamsplitter): This component reflects the excitation light towards the sample and transmits the longer-wavelength emitted fluorescence towards the detector.

• Emission Filter (or Barrier Filter): This filter is placed before the detector and serves to block any scattered excitation light and transmit only the fluorescence emitted from the sample.

The proper matching of these three components to the spectral properties of the fluorophore is crucial for maximizing the signal-to-noise ratio and achieving sensitive detection.

General Workflow for Detecting a Fluorescent Analyte

The following diagram illustrates a typical workflow for the detection of a fluorescent molecule like Disperse Orange 44.

Caption: A generalized experimental workflow for the fluorescence detection of Disperse Orange 44.

Experimental Protocol: Determining Optimal Filter Sets for Disperse Orange 44

Due to the absence of published excitation and emission spectra for Disperse Orange 44, the first and most critical step is to empirically determine these spectral properties.

Objective: To determine the optimal excitation and emission wavelengths for Disperse Orange 44 and to select appropriate filter sets for its detection.

Materials:

• Disperse Orange 44 (CAS 12223-26-6)[4][5]

• Spectrofluorometer with scanning capabilities

• Quartz cuvettes

• Suitable solvent (e.g., ethanol, methanol, or DMSO, based on solubility tests)

• A selection of standard fluorescence filter sets (see Table 1 for suggestions)

• Fluorescence microscope (optional, for imaging applications)

Procedure:

• Preparation of Disperse Orange 44 Stock Solution:

  • Prepare a stock solution of Disperse Orange 44 in a suitable solvent at a concentration of 1 mg/mL.

  • From the stock solution, prepare a series of dilutions (e.g., 10 µg/mL, 1 µg/mL, 0.1 µg/mL) to determine a concentration that gives a readable but not saturating fluorescence signal.

• Determination of Excitation and Emission Spectra:

  • Using a scanning spectrofluorometer, first, obtain the absorption spectrum of the Disperse Orange 44 solution to identify the absorbance maximum (λ_abs_max). This will provide a good starting point for the excitation wavelength.

  • Set the emission wavelength to a value approximately 20-30 nm higher than the λ_abs_max and scan a range of excitation wavelengths to determine the optimal excitation wavelength (λ_ex_max).

  • Set the excitation wavelength to the determined λ_ex_max and scan a range of emission wavelengths to determine the optimal emission wavelength (λ_em_max).

• Selection of Optimal Filter Sets:

  • Based on the determined λ_ex_max and λ_em_max, select commercially available filter sets that provide the best overlap with these spectra.

  • The excitation filter should have a center wavelength (CWL) close to λ_ex_max, and the emission filter should have a CWL close to λ_em_max.

  • The bandwidth of the filters should be chosen to maximize signal collection while minimizing background and potential spectral overlap from other fluorescent species.

Table 1: Suggested Initial Filter Sets for Screening

Filter Set Name	Typical Excitation Range (nm)	Typical Emission Range (nm)	Potential Suitability for Orange Dyes
Green Fluorescent Protein (GFP)	450 - 490	500 - 550	May be suitable if the excitation is in the blue-green region.
Rhodamine (TRITC/Rhodamine)	530 - 560	570 - 650	A likely candidate for orange-red emitting dyes.
Texas Red	540 - 580	600 - 660	Another strong candidate for dyes emitting in the orange-red spectrum.
Custom Filter Set	Based on λ_ex_max	Based on λ_em_max	The optimal choice after spectral characterization.

Data Presentation and Interpretation

Once the optimal filter set is identified, quantitative measurements can be performed. The data should be presented in a clear and organized manner to allow for easy comparison.

Table 2: Hypothetical Quantitative Data for Disperse Orange 44 Detection

Filter Set	Excitation (nm)	Emission (nm)	Mean Fluorescence Intensity (a.u.)	Standard Deviation	Signal-to-Noise Ratio
Filter Set A (e.g., TRITC)	545/30	620/60	15,234	876	25.4
Filter Set B (e.g., Custom)	[Determined λ_ex]	[Determined λ_em]	28,976	1,234	45.8
Control (Blank)	N/A	N/A	150	25	N/A

Signaling Pathway and Logical Relationships

As Disperse Orange 44 is primarily a textile dye, there are no established biological signaling pathways directly associated with it in the scientific literature. However, its detection can be integrated into various experimental workflows.

The logical relationship for filter set selection is straightforward: the optimal filter set is the one that maximizes the signal from Disperse Orange 44 while minimizing background noise. This relationship is determined by the degree of spectral overlap between the dye's properties and the filter's transmission profiles.

Caption: Logical diagram illustrating the process of selecting an optimal filter set.

Conclusion

The successful detection of Disperse Orange 44 using fluorescence-based techniques is achievable with the careful selection of optical filters. While the lack of publicly available spectral data necessitates an initial empirical determination of its excitation and emission maxima, the generalized protocol provided here offers a clear path forward for researchers. By systematically characterizing the spectral properties of Disperse Orange 44 and matching them with appropriate filter sets, scientists can effectively utilize this fluorescent dye in their research endeavors.

References

• 1. guidechem.com [guidechem.com]
• 2. C.I.Disperse Orange 44 | 4058-30-4 | FD41411 | Biosynth [biosynth.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. PubChemLite - Disperse orange 44 (C18H15ClN6O2) [pubchemlite.lcsb.uni.lu]
• 5. worlddyevariety.com [worlddyevariety.com]

Application Notes and Protocols for the Investigation of Disperse Orange 44 as a Potential Environmental Tracer Dye

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following document provides a summary of available information on Disperse Orange 44 and outlines a generalized framework for its investigation as a potential environmental tracer dye. Crucially, there is a significant lack of published scientific literature detailing the use of Disperse Orange 44 for this purpose. Therefore, the protocols described herein are intended as a research guide and are not validated procedures for this specific compound. Any attempt to use Disperse Orange 44 as an environmental tracer should be preceded by comprehensive laboratory and field-based studies to determine its suitability, environmental fate, and potential ecological impact.

Introduction to Disperse Orange 44 as a Potential Tracer

Tracer dyes are invaluable tools in environmental studies for tracking the movement of water and associated contaminants through surface and subsurface systems. While highly soluble fluorescent dyes are commonly used, there is interest in developing a broader range of tracers with varied properties. Disperse Orange 44, a monoazo dye, is primarily used in the textile industry for dyeing synthetic fibers.[1][2][3][4] Its low water solubility and distinct orange color suggest it could have potential as a tracer in specific environmental applications, such as tracking heavily particle-laden flows or in multiphase flow studies. However, a thorough understanding of its environmental behavior is paramount before it can be deployed.

Physicochemical and Toxicological Profile of Disperse Orange 44

A summary of the known properties of Disperse Orange 44 is presented in Table 1. It is important to note that while some ecotoxicological data for other disperse orange dyes exist, specific data for Disperse Orange 44 at environmentally relevant tracer concentrations are scarce.

Table 1: Physicochemical and Toxicological Properties of Disperse Orange 44

Property	Value	References
Chemical Formula	C₁₈H₁₅ClN₆O₂	[4]
Molecular Weight	382.8 g/mol	[4]
Appearance	Reddish-orange powder	[4]
Water Solubility	Sparingly soluble	[3]
Ecotoxicity	Limited data available. Azo dyes as a class have been implicated in ecotoxicity, with some having mutagenic or carcinogenic properties. Specific LC50/EC50 data for Disperse Orange 44 on key aquatic organisms (e.g., Daphnia magna, algae) at tracer concentrations are not readily available. Other disperse orange dyes have shown varying levels of toxicity.	[5][6][7][8][9]

Key Research Areas for Validation as a Tracer

Before Disperse Orange 44 can be considered a viable environmental tracer, the following critical data must be obtained through rigorous experimental investigation:

• Sorption Characteristics: The tendency of the dye to sorb to soil, sediment, and organic matter needs to be quantified. This is typically expressed as the soil-water distribution coefficient (Kd) or the organic carbon-normalized sorption coefficient (Koc).[10][11] High sorption will retard the movement of the dye relative to water flow.

• Degradation Kinetics: The persistence of the dye in the environment must be understood. This includes its susceptibility to:

  • Photodegradation: Breakdown by sunlight, particularly in surface water applications.

  • Biodegradation: Breakdown by microorganisms in soil and water. The degradation pathway and potential formation of toxic byproducts are of concern for azo dyes.[12][13][14]

• Toxicity at Tracer Concentrations: Standard ecotoxicological tests on representative aquatic organisms (e.g., algae, daphnids, fish) are necessary to establish safe working concentrations for field deployment.

• Detection and Quantification: A robust and sensitive analytical method is required for detecting the dye at very low concentrations in complex environmental matrices.

Generalized Experimental Protocols for Investigating Disperse Orange 44 as a Tracer

The following protocols are generalized and would need to be optimized and validated for Disperse Orange 44.

Protocol for Determination of Soil/Sediment Sorption (Batch Equilibrium Method)

This protocol aims to determine the sorption coefficient (Kd) of Disperse Orange 44.

Materials:

• Disperse Orange 44

• Analytical grade solvent for stock solution (e.g., methanol (B129727) or acetone, due to low water solubility)

• Environmental water and soil/sediment samples from the intended study site

• Centrifuge and centrifuge tubes

• Shaker table

• Analytical instrumentation (e.g., HPLC-MS/MS)

Procedure:

• Prepare a stock solution of Disperse Orange 44 in a suitable organic solvent. Due to its low water solubility, a co-solvent approach may be necessary for preparing aqueous working solutions.

• Characterize the soil/sediment samples for properties such as organic carbon content, particle size distribution, and pH.

• Prepare a series of aqueous solutions of Disperse Orange 44 at different concentrations. The final concentration of any co-solvent should be kept to a minimum (ideally <1%) to avoid influencing the sorption process.

• Add a known mass of soil/sediment to a series of centrifuge tubes.

• Add a known volume of the dye solutions to the tubes. Include control samples with no soil/sediment and no dye.

• Equilibrate the samples on a shaker table for a predetermined time (e.g., 24-48 hours) at a constant temperature.

• Centrifuge the samples to separate the solid and aqueous phases.

• Analyze the supernatant for the concentration of Disperse Orange 44 using a validated analytical method.

• Calculate the amount of dye sorbed to the soil/sediment by subtracting the aqueous phase concentration from the initial concentration.

• Calculate the Kd value for each concentration and determine the average Kd. The Koc can be calculated if the organic carbon content of the soil is known.[10][11]

Protocol for Analytical Quantification in Water Samples (Based on SPE-LC-MS/MS)

This protocol is adapted from methods used for other disperse dyes and would require optimization for Disperse Orange 44.

Instrumentation:

• Solid-Phase Extraction (SPE) system with suitable cartridges

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS)

Procedure:

• Sample Preparation:

  • Collect water samples in amber glass bottles and store them at 4°C.

  • Filter the samples to remove suspended solids.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridges with appropriate solvents (e.g., methanol followed by deionized water).

  • Load a known volume of the water sample onto the cartridge.

  • Wash the cartridge to remove interfering substances.

  • Elute the retained Disperse Orange 44 with a suitable organic solvent.

• Analysis by LC-MS/MS:

  • Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute in a suitable mobile phase.

  • Inject the reconstituted sample into the HPLC-MS/MS system.

  • Separate the dye using a suitable HPLC column and gradient elution program.

  • Detect and quantify the dye using the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

• Quantification:

  • Prepare a calibration curve using standards of known Disperse Orange 44 concentrations.

  • Calculate the concentration of the dye in the original water sample based on the calibration curve and the pre-concentration factor from the SPE step.

Visualizations

The following diagrams illustrate the logical workflow for evaluating a sparingly soluble dye as a potential environmental tracer and a generalized workflow for a tracer study.

Caption: Workflow for evaluating a new sparingly soluble tracer dye.

Caption: Generalized workflow for a field-based tracer study.

Conclusion and Recommendations

Disperse Orange 44 possesses some physical characteristics that might make it a candidate for specialized environmental tracing applications. However, the current body of scientific literature is insufficient to recommend its use. Significant research is required to fill the critical data gaps concerning its sorption, degradation, and ecotoxicity. Researchers interested in using Disperse Orange 44 as a tracer must first undertake comprehensive laboratory and pilot-scale studies to generate these fundamental data. The generalized protocols and workflows provided here offer a starting point for such an investigation. Until such research is conducted and published, the use of Disperse Orange 44 as an environmental tracer remains speculative. It is recommended that researchers continue to use well-characterized and validated tracer dyes for which extensive environmental fate and transport data are available.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Skycron® Disperse Orange 2G-FS(O44) - Buy Disperse Dyestuff, Disperse Dye In Textile, Fabric Dyestuff And Auxiliary Product on TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 3. Page loading... [wap.guidechem.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. DISPERSE ORANGE 3 - Safety Data Sheet [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. chemos.de [chemos.de]
• 9. Disperse Orange 3 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. log KOC - ECETOC [ecetoc.org]
• 12. researchgate.net [researchgate.net]
• 13. [PDF] Kinetic Modeling of Dye Effluent Biodegradation by Pseudomonas Stutzeri | Semantic Scholar [semanticscholar.org]
• 14. Biodecolorization and Biodegradation of Dyes: A Review [openbiotechnologyjournal.com]

Technical Notes & Optimization

Preventing aggregation of Disperse Orange 44 in staining buffers

This guide provides troubleshooting advice and answers to frequently asked questions regarding the aggregation of Disperse Orange 44 in staining buffers. It is intended for researchers, scientists, and drug development professionals who may encounter issues with dye solubility and dispersion during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Orange 44 and why does it aggregate in my staining buffer?

Disperse Orange 44 is a non-ionic azo dye characterized by its low solubility in water, which is approximately 20 mg/L at 20°C.[1] Due to this hydrophobic nature, the dye exists as fine particles in aqueous solutions.[2][3] These particles have a high tendency to clump together, or aggregate, to minimize their contact with water, especially under conditions of heat or incorrect pH.[2][4] This aggregation can lead to inconsistent and unreliable staining results.

Q2: What are the visible signs of dye aggregation?

Dye aggregation can manifest as visible specks or precipitate in the staining solution.[5] When applied, it can result in uneven, patchy staining or the appearance of color spots on the specimen.[2][4][6] Inconsistent color intensity between different samples or experiments is another common indicator of poor dye dispersion.[2]

Q3: How does pH affect the stability of Disperse Orange 44?

The pH of the staining buffer is a critical factor for the stability of Disperse Orange 44.[7] The most stable environment for this dye is a weakly acidic medium, with an optimal pH range of 4.5 to 5.5.[7][8][9] In alkaline conditions (pH > 6), many disperse dyes, particularly those with azo structures, can undergo hydrolysis, leading to color changes and loss of stability.[7][10][11]

Q4: What is the role of temperature in dye aggregation?

Temperature has a dual effect. Increasing the temperature generally increases the solubility of disperse dyes.[8][12][13][14] However, high temperatures or rapid heating can also accelerate particle aggregation if the dispersion is not properly stabilized.[2][4][6] It is crucial to control the rate of heating and to use thermally stable dispersing agents, especially when working at elevated temperatures (e.g., above 80°C).[6][15]

Q5: What is a dispersing agent and why is it necessary?

A dispersing agent is a type of surfactant that is essential for preventing the aggregation of sparingly soluble dyes like Disperse Orange 44.[2][16][17] These agents adsorb onto the surface of the dye particles, creating a stabilizing layer that prevents them from clumping together through steric or electrostatic repulsion.[3][18] This ensures the dye remains as a fine, stable dispersion throughout the staining process, which is vital for achieving uniform and reproducible results.[16][19]

Q6: Can I use sonication to redissolve aggregated dye?

Yes, sonication can be a useful physical method to break down dye agglomerates.[6] Applying high-energy ultrasonic waves to the dye suspension can help create a finer and more uniform particle size distribution.[6] However, this should be seen as a supplementary technique to proper chemical dispersion. For long-term stability in the buffer, the use of an appropriate dispersing agent is still critical.

Troubleshooting Guide

Issue: I'm observing specks or precipitate in my staining solution.

Potential Cause	Recommended Solution
Dye Aggregation	The primary cause is the inherent low solubility of the dye. Ensure you are using a suitable dispersing agent in your buffer formulation.[15][16][17]
Incorrect pH	Verify that the pH of your staining buffer is within the optimal range of 4.5-5.5 using a calibrated pH meter.[8][9] Adjust with a weak acid like acetic acid if necessary.[8]
Poor Water Quality	Hard water containing metal ions can promote dye aggregation.[4][20] Always prepare buffers using high-purity distilled or deionized water.
Improper Mixing	The dye powder may not have been properly wetted and dispersed. Prepare a concentrated stock "paste" by slowly adding water to the dye and mixing thoroughly before diluting it into the final buffer volume.

Issue: My staining results are uneven and patchy.

Potential Cause	Recommended Solution
Unstable Dye Dispersion	This is a direct result of dye aggregation.[2] Implement the use of a high-quality dispersing agent (e.g., lignin (B12514952) sulfonate-based or naphthalene (B1677914) sulfonate-based) to maintain a fine and uniform particle suspension.[2][15]
Rapid Heating	If your protocol involves heating, raise the temperature of the dye bath gradually (e.g., 1-2°C per minute) to allow the dye to dissolve more evenly and prevent shock aggregation.[6]
Insufficient Dispersant	The concentration of the dispersing agent may be too low. Optimize the concentration according to the manufacturer's recommendations or through empirical testing.

Issue: The color intensity of my staining is weak and inconsistent between experiments.

Potential Cause	Recommended Solution
Dye Precipitation	Aggregated dye particles are too large to effectively stain the target and may be settling out of the solution. Filter the dye dispersion before use to remove large agglomerates and ensure you are using a properly stabilized solution.[5][6]
pH Drift	The pH of the buffer can change over time or with temperature, affecting dye stability and uptake.[7] Use a stable buffering system and re-check the pH before each experiment.
Excessive Dispersing Agent	While necessary, too much dispersing agent can form large micelles that encapsulate the dye, preventing it from effectively migrating to the target substrate.[6] Adhere to recommended concentrations.

Data Presentation: Key Parameters for Stable Disperse Orange 44 Solutions

Parameter	Recommended Value / Condition	Rationale	Citations
Optimal pH Range	4.5 - 5.5	Ensures maximum chemical stability of the dye and prevents hydrolysis.	[7][8][9]
Water Quality	Deionized or Distilled Water	Avoids polyvalent metal ions present in hard water that can cause dye precipitation.	[4][20]
Temperature Control	Gradual heating (1-2°C/min)	Prevents thermal shock and uneven dissolution that can lead to aggregation.	[6]
Primary Additive	Dispersing Agent	Essential for creating and maintaining a stable, fine particle dispersion.	[2][16][17]
Physical Dispersion	Sonication	Can be used to break down initial agglomerates when preparing stock solutions.	[6]
Particle Size	0.5 - 2.0 microns (typical)	Smaller particles provide a larger surface area for faster dissolution and more uniform staining.	[5][6]

Experimental Protocols

Protocol 1: Preparation of a Stable Disperse Orange 44 Stock Solution (1 mg/mL)

• Weighing: Accurately weigh 10 mg of Disperse Orange 44 powder and 10-20 mg of a suitable dispersing agent (e.g., a naphthalene sulfonate-based dispersant).

• Pre-wetting: Place the powders in a small glass beaker. Add a few drops of deionized water and mix with a glass rod to form a smooth, uniform paste. This step is crucial to ensure all particles are wetted and avoids clumping when the bulk liquid is added.

• Initial Dilution: Slowly add approximately 5 mL of deionized water to the paste while continuously stirring to form a slurry.

• Dispersion: Place the beaker in an ultrasonic bath and sonicate for 10-15 minutes to break down any remaining agglomerates.[6]

• Final Dilution & pH Adjustment: Transfer the dispersion to a 10 mL volumetric flask. Rinse the beaker with small amounts of deionized water and add the rinsate to the flask to ensure a complete transfer. Bring the final volume to 10 mL with deionized water. Check the pH and adjust to ~5.0 with dilute acetic acid if necessary.

• Storage: Store the stock solution in a tightly sealed container, protected from light. Mix well before each use.

Protocol 2: Filter Paper Test for Dispersion Stability

This method provides a quick assessment of the stability of your dye solution, especially after heat treatment.[5]

• Preparation: Prepare your final-use staining buffer containing Disperse Orange 44 and all other components.

• Initial Filtration: Take a 5 mL aliquot of the solution at room temperature and filter it through a standard laboratory qualitative filter paper (e.g., Whatman No. 2) set in a funnel. Observe the filter paper for any colored specks or residue. A stable dispersion should pass through with minimal to no visible particles left on the paper.

• Heat Stability Test: Place a sealed container with your remaining staining buffer in a water bath and heat it to your experiment's maximum temperature. Hold for 30-60 minutes.

• Post-Heat Filtration: Cool the solution back to room temperature. Take another 5 mL aliquot and filter it through a fresh piece of filter paper.

• Analysis: Compare the two filter papers. If the second paper shows a significant increase in colored spots or residue, it indicates that your dye dispersion is not stable at the tested temperature, and you may need to select a more thermally stable dispersing agent or optimize its concentration.[5]

Visualizations

Caption: Troubleshooting workflow for Disperse Orange 44 aggregation issues.

Caption: Mechanism of a dispersing agent preventing dye particle aggregation.

References

• 1. Disperse Orange 44 CAS#: 4058-30-4 [m.chemicalbook.com]
• 2. autumnchem.com [autumnchem.com]
• 3. locusingredients.com [locusingredients.com]
• 4. How to Prevent the Aggregation of Disperse Dyes in Dyeing? - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 5. What is the stability of disperse dyes? - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 6. benchchem.com [benchchem.com]
• 7. Dyeing properties of disperse dyes - PH sensitivity - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 8. textilelearner.net [textilelearner.net]
• 9. Sensitivity Analysis of Medium & High Energy Disperse Dyes in Polyester Dyeing [article.sapub.org]
• 10. skygroupchem.com [skygroupchem.com]
• 11. sdc.org.uk [sdc.org.uk]
• 12. How to improve the solubility of acid dyes? - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 13. Dyeing of Polyester with Disperse Dyes: Part 2. Synthesis and Dyeing Characteristics of Some Azo Disperse Dyes for Polyester Fabrics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. How to Prevent the Aggregation of Disperse Dyes in Dyeing?(2) - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 16. textilelearner.net [textilelearner.net]
• 17. Understanding the Role of Dispersing Agents for Disperse Dyes in the Chemical Industry-Anyang Double Circle Auxiliary Co., Ltd. [en.ayshzj.com]
• 18. jcsp.org.pk [jcsp.org.pk]
• 19. Textile Knowledge : Function of dispersing agent [textileengg.blogspot.com]
• 20. How to prevent the agglomeration of disperse dyes in dyeing? - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]

Optimizing Fluorescent Dye Concentrations for Cell Staining: A Technical Guide

Disclaimer: The following guide provides a general framework for optimizing the concentration of fluorescent dyes for cell staining. It is intended for researchers, scientists, and drug development professionals. The specific dye mentioned in the topic, Disperse Orange 44, is an industrial textile dye and is not documented for use in biological cell staining applications.[1][2][3] Using industrial dyes for cell staining can lead to unpredictable results, high cytotoxicity, and artifacts. This guide therefore focuses on the principles of optimization for validated biological fluorescent dyes.

Frequently Asked Questions (FAQs)

Q1: Why is optimizing dye concentration crucial for cell staining?

Optimizing the concentration of a fluorescent dye is a critical step to ensure high-quality staining with minimal impact on cell health. An excessive concentration can lead to cytotoxicity, causing alterations in cell morphology and function, or even cell death.[4] Conversely, a concentration that is too low will result in a weak signal, making detection and analysis difficult.

Q2: What are the initial steps before starting a concentration optimization experiment?

Before beginning optimization, it is essential to:

• Review the literature: Check for established protocols and recommended concentration ranges for the specific dye and cell type you are using.

• Understand the dye's properties: Note the excitation and emission spectra, solubility, and any known cellular targets.

• Prepare stock solutions: Dissolve the dye in a suitable solvent, such as DMSO or water, to create a high-concentration stock solution that can be further diluted.

Q3: How do I determine the optimal incubation time?

The optimal incubation time depends on the dye's mechanism of action and cell permeability. It is recommended to perform a time-course experiment, testing several incubation periods (e.g., 15 min, 30 min, 1 hour, 2 hours) at a fixed, intermediate dye concentration. The ideal time point will be the shortest duration that provides sufficient signal without causing significant cell stress.

Q4: What are common signs of cytotoxicity?

Signs of dye-induced cytotoxicity can include:

• Changes in cell morphology (e.g., rounding, shrinking, blebbing).

• Detachment of adherent cells from the culture surface.

• Reduced cell proliferation or cell death.

• Activation of apoptosis or necrosis pathways.[5]

Troubleshooting Guide

Problem	Possible Cause	Solution
No or Weak Signal	Incompatible filter sets on the microscope.	Ensure the excitation and emission filters match the spectral properties of the dye.
Dye concentration is too low.	Increase the dye concentration in a stepwise manner.
Insufficient incubation time.	Increase the incubation time.
Photobleaching (fluorescence fades quickly).	- Minimize exposure to excitation light.- Use an anti-fade mounting medium.- Use a more photostable dye if possible.[6][7]
High Background/Non-Specific Staining	Dye concentration is too high.	Decrease the dye concentration.
Inadequate washing steps.	Increase the number and duration of washes with a suitable buffer (e.g., PBS) after staining.
Dye precipitation.	Ensure the dye is fully dissolved in the working solution. Consider filtering the staining solution.
Uneven Staining	Inconsistent cell density.	Ensure a homogenous cell monolayer or suspension.
Misaligned microscope light path.	Check and align the microscope's illumination source for even field illumination.[6]
Signs of Cell Stress or Death	Dye concentration is too high.	Perform a dose-response experiment to determine the maximum non-toxic concentration.
Prolonged incubation time.	Reduce the incubation time.
Phototoxicity from imaging.	Reduce the intensity and duration of light exposure during microscopy.[8]

Experimental Protocols

Protocol 1: Determining Optimal Dye Concentration using a Cytotoxicity Assay

This protocol outlines a general method to determine the optimal concentration range of a new fluorescent dye by assessing its impact on cell viability using an MTT assay.[5]

Materials:

• Cells of interest

• 96-well culture plates

• Fluorescent dye stock solution

• Cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere and grow for 24 hours.

• Dye Dilution Series: Prepare a series of dilutions of the fluorescent dye in cell culture medium. It is advisable to start with a wide range (e.g., 0.1 µM to 100 µM).

• Treatment: Remove the old medium from the cells and add the different concentrations of the dye. Include a "no dye" control.

• Incubation: Incubate the cells for the desired staining time (e.g., 1 hour).

• MTT Assay:

  • After incubation, remove the dye-containing medium and wash the cells with PBS.

  • Add fresh medium containing MTT to each well and incubate for 2-4 hours at 37°C.

  • Add a solubilization buffer to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at the appropriate wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The optimal concentration will be the highest concentration that does not significantly reduce cell viability.

Protocol 2: Staining Protocol for Fluorescence Microscopy

This protocol provides a general workflow for staining live cells for fluorescence microscopy.

Materials:

• Cells cultured on coverslips or in imaging dishes

• Optimized concentration of the fluorescent dye in culture medium

• Phosphate-Buffered Saline (PBS)

• Mounting medium (if applicable)

Procedure:

• Cell Preparation: Culture cells to the desired confluency.

• Washing: Gently wash the cells twice with pre-warmed PBS.

• Staining: Add the pre-warmed staining solution (dye at the optimized concentration in culture medium) to the cells.

• Incubation: Incubate for the optimized time at 37°C, protected from light.

• Washing: Remove the staining solution and wash the cells two to three times with PBS to remove excess dye.

• Imaging: Image the cells immediately using a fluorescence microscope with the appropriate filter sets.

Data Presentation

Table 1: Example Cytotoxicity Data for a Hypothetical Fluorescent Dye

Dye Concentration (µM)	Absorbance (570 nm)	Cell Viability (%)
0 (Control)	1.25	100
0.1	1.23	98.4
1	1.20	96.0
5	1.15	92.0
10	1.05	84.0
20	0.85	68.0
50	0.45	36.0
100	0.15	12.0

Table 2: Example Optimization of Staining Parameters

Concentration (µM)	Incubation Time (min)	Signal Intensity (Arbitrary Units)	Background Intensity (Arbitrary Units)	Signal-to-Noise Ratio
1	15	200	50	4.0
1	30	450	60	7.5
1	60	600	75	8.0
5	15	800	150	5.3
5	30	1500	250	6.0
5	60	2000	400	5.0

Visualizations

Caption: Workflow for optimizing fluorescent dye concentration.

References

• 1. guidechem.com [guidechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Impaired cell viability and mitochondrial respiration by disperse textile dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 7. pharm.tu.ac.th [pharm.tu.ac.th]
• 8. Optimizing live-cell fluorescence imaging conditions to minimize phototoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Reducing Background Fluorescence in Immunofluorescence

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals minimize background fluorescence in their experiments. High background fluorescence can obscure specific signals, leading to difficulties in imaging analysis and interpretation.

Troubleshooting Guide

This guide addresses common issues that result in high background fluorescence in a question-and-answer format.

Question: Why is my entire sample fluorescing, obscuring the specific signal?

Answer: This is likely due to high background fluorescence. The potential causes can be broadly categorized into issues with antibodies, sample preparation, and endogenous autofluorescence.

Question: How can I determine if the high background is caused by my primary or secondary antibody?

Answer: To identify the source of non-specific antibody binding, you should run the following controls:

• Secondary Antibody Control: Incubate your sample with only the secondary antibody. If you observe fluorescence, it indicates that the secondary antibody is binding non-specifically.

• Isotype Control: Use an antibody of the same isotype and at the same concentration as your primary antibody, but which does not target any known protein in your sample. If you see staining, it suggests your primary antibody may have non-specific binding.[1]

Question: What are the common causes of non-specific antibody binding and how can I fix them?

Answer: Non-specific binding of antibodies is a frequent cause of high background. Here are the common reasons and their solutions:

Potential Cause	Recommended Solution
Antibody concentration is too high.	Titrate your primary and secondary antibodies to determine the optimal concentration that provides the best signal-to-noise ratio.[2][3][4]
Insufficient blocking.	Increase the blocking incubation time or change the blocking agent.[2][3][4] Common blocking agents include normal serum from the species the secondary antibody was raised in, Bovine Serum Albumin (BSA), and commercial blocking buffers.
Inadequate washing.	Increase the number and duration of washing steps between antibody incubations to remove unbound antibodies.[2][3][4]
Cross-reactivity of the secondary antibody.	Ensure your secondary antibody is specific to the species of your primary antibody. Use pre-adsorbed secondary antibodies to minimize cross-reactivity with endogenous immunoglobulins in the sample.[5]

Question: Could my sample preparation be the source of high background?

Answer: Yes, several steps in sample preparation can contribute to high background fluorescence.

Potential Cause	Recommended Solution
Inappropriate fixation.	Some fixatives, like glutaraldehyde (B144438), can increase autofluorescence.[1] Using fresh formaldehyde (B43269) solutions can help.[1] Test different fixation methods to find the one that preserves your antigen while minimizing background.
Sample has dried out during staining.	Keep the sample hydrated throughout the staining procedure, as drying can cause non-specific antibody binding.[3][4]
Presence of endogenous enzymes.	For techniques using enzymatic amplification, block endogenous enzyme activity (e.g., with 3% H2O2 for peroxidases).[4]

Question: My controls are clean, but I still see background fluorescence. What could be the cause?

Answer: If non-specific antibody binding has been ruled out, the issue is likely autofluorescence . Autofluorescence is the natural fluorescence emitted by certain biological structures within the sample.

Understanding and Reducing Autofluorescence

Question: What is autofluorescence and what causes it?

Answer: Autofluorescence is the emission of light by endogenous fluorophores in the tissue or cells when excited by the microscope's light source. Common sources of autofluorescence include:

• Lipofuscin: These are granules of oxidized proteins and lipids that accumulate in aging cells and fluoresce brightly across a broad spectrum of wavelengths.[6][7]

• Extracellular matrix components: Collagen and elastin (B1584352) can contribute to autofluorescence.[7][8]

• Red blood cells: Heme groups in red blood cells can cause autofluorescence.[7][9]

• Fixatives: Aldehyde fixatives like formaldehyde and glutaraldehyde can induce fluorescence.[1][5]

Question: How can I reduce autofluorescence?

Answer: Several methods can be employed to quench or reduce autofluorescence:

• Photobleaching: Exposing the sample to a strong light source before staining can destroy endogenous fluorophores.[10]

• Chemical Quenchers: Treating the sample with a chemical agent that reduces the fluorescence of autofluorescent molecules. Sudan Black B is a classic example, while newer commercial reagents like TrueBlack® are also available.[6][8]

Comparison of Autofluorescence Quenchers

Quencher	Advantages	Disadvantages
Sudan Black B	Effective at quenching lipofuscin autofluorescence.[6][8]	Can introduce non-specific background fluorescence, especially in the red and far-red channels.[6][8] Dyes the tissue a dark blue, which can interfere with subsequent histological staining.[9]
TrueBlack®	Effectively quenches lipofuscin with less background than Sudan Black B.[6][7][8] Minimal effect on specific fluorescent signals.[7][8] Can be used before or after immunostaining.[6][7]	Commercial reagent, which may be more expensive than Sudan Black B.

Experimental Protocols

Protocol: Reducing Autofluorescence with Sudan Black B

This protocol is for quenching autofluorescence in fixed cells or tissue sections.

Materials:

• Sudan Black B powder

• 70% Ethanol (B145695)

• Phosphate Buffered Saline (PBS)

Procedure:

• Prepare Staining Solution: Create a saturated solution of Sudan Black B in 70% ethanol. This is typically done by adding an excess of Sudan Black B powder to the ethanol, vortexing vigorously, and allowing the undissolved particles to settle. The supernatant is the working solution. This solution should be freshly prepared.

• Rehydrate Sample: If working with paraffin-embedded tissues, deparaffinize and rehydrate the sections. For cultured cells, proceed after fixation and permeabilization.

• Incubate with Sudan Black B: After the final wash of your immunofluorescence staining protocol, incubate the samples with the filtered, saturated Sudan Black B solution for 5-20 minutes at room temperature in the dark. The optimal incubation time may need to be determined empirically.

• Wash: Thoroughly wash the samples with PBS to remove excess Sudan Black B. Multiple washes of 5 minutes each are recommended.

• Mount: Mount the coverslip with an appropriate mounting medium.

• Image: Proceed with fluorescence microscopy.

Visual Guides

Caption: Immunofluorescence workflow highlighting key steps where high background can be introduced.

Caption: Decision tree for troubleshooting high background fluorescence.

Caption: Conceptual diagram of how autofluorescence quenchers work.

Frequently Asked Questions (FAQs)

Q1: What is the difference between background fluorescence and autofluorescence? A1: Background fluorescence is a general term for any unwanted signal that reduces the contrast of the specific signal. It can be caused by non-specific antibody binding, impurities in reagents, or autofluorescence. Autofluorescence is a specific type of background fluorescence that originates from endogenous fluorescent molecules within the sample itself.

Q2: Can I use a different percentage of ethanol for dissolving Sudan Black B? A2: 70% ethanol is the most commonly used solvent for preparing Sudan Black B for biological applications. Using a different concentration may affect its solubility and effectiveness.

Q3: Are there any alternatives to chemical quenchers for reducing autofluorescence? A3: Yes. Photobleaching is one alternative, where the sample is exposed to intense light to destroy autofluorescent molecules before staining.[10] Another strategy is to use fluorophores that emit in the far-red or near-infrared spectrum, as autofluorescence is often weaker at longer wavelengths.[1]

Q4: Will autofluorescence quenchers affect my specific fluorescent signal? A4: While modern quenchers like TrueBlack® are designed to have a minimal effect on the signal from fluorescent antibodies, older quenchers like Sudan Black B can sometimes reduce the specific signal.[7][8][10] It is always advisable to run a positive control with and without the quencher to assess any potential impact on your signal intensity.

Q5: How should I store Disperse Orange 44? A5: While Disperse Orange 44 is not recommended for reducing background fluorescence, if you have it for other purposes, it should be stored in a cool and dry place.[11]

Q6: Is Disperse Orange 44 toxic? A6: Disperse Orange dyes, as a class of azo dyes, have been studied for their potential toxicity and mutagenic effects.[12][13][14][15][16] Appropriate safety precautions should be taken when handling any chemical dye.

References

• 1. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 2. sinobiological.com [sinobiological.com]
• 3. Immunofluorescence Troubleshooting Tips [elabscience.com]
• 4. hycultbiotech.com [hycultbiotech.com]
• 5. Amplification and Background Reduction Techniques | FluoroFinder [fluorofinder.com]
• 6. biotium.com [biotium.com]
• 7. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 8. atlantisbioscience.com [atlantisbioscience.com]
• 9. Stepping Out of the Background | The Scientist [the-scientist.com]
• 10. Simple Elimination of Background Fluorescence in Formalin-Fixed Human Brain Tissue for Immunofluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Page loading... [wap.guidechem.com]
• 12. Impaired cell viability and mitochondrial respiration by disperse textile dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Toxicity of microplastic fibers containing azobenzene disperse dyes to human lung epithelial cells cultured at an air-liquid interface - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The azo dye Disperse Orange 1 induces DNA damage and cytotoxic effects but does not cause ecotoxic effects in Daphnia similis and Vibrio fischeri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Photostability issues with Disperse Orange 44 and how to prevent them

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the photostability issues associated with Disperse Orange 44. It offers troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help mitigate photodegradation in your experiments.

Troubleshooting Guide

Encountering issues with the stability of Disperse Orange 44? This guide provides solutions to common problems.

Problem	Possible Cause	Recommended Solution
Rapid fading of color upon light exposure	Inherent photolability of the azo dye structure.	1. Select dyes with inherently higher light fastness if possible. Anthraquinone-based dyes, for example, tend to be more stable than azo-based dyes.[1] 2. Increase the dye concentration, as deeper shades can exhibit better resistance to fading.[1] 3. Incorporate UV absorbers or light stabilizers into your formulation.
Inconsistent fading across a sample	Uneven dye dispersion or aggregation.	1. Improve dye dispersion by using appropriate dispersing agents.[1] 2. Optimize dyeing or formulation processes to ensure uniform dye penetration and distribution.
Color shifts to a different hue	Formation of specific photodegradation byproducts.	1. Analyze the degradation products using techniques like LC/MS/MS to understand the degradation pathway. 2. Modify the chemical environment (e.g., pH, solvent) to disfavor the formation of color-shifting byproducts.
Loss of fluorescence intensity (if applicable)	Photobleaching of the fluorophore.	1. Minimize exposure to high-intensity light sources. 2. Use photostabilizing agents or antifade reagents in the mounting medium or solution.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Orange 44 and why is its photostability a concern?

Disperse Orange 44, also known as C.I. Disperse Orange 44, is a single azo class disperse dye.[2] Its chemical formula is C₁₈H₁₅ClN₆O₂.[2] Like many azo dyes, its molecular structure contains an azo bond (-N=N-) which is susceptible to cleavage upon exposure to light, particularly UV radiation. This can lead to the fading of its color, a phenomenon known as photodegradation or photofading, which can compromise the results of experiments where consistent color is critical.

Q2: What are the primary factors that influence the photostability of Disperse Orange 44?

Several factors can affect the rate of photodegradation of disperse dyes like Disperse Orange 44:

• Light Source and Wavelength: The intensity and spectral distribution of the light source are critical. UV radiation is particularly damaging to azo dyes.

• Dye Concentration: Higher dye concentrations can sometimes lead to increased light fastness.[1]

• Chemical Environment: The pH, solvent, and presence of oxidizing or reducing agents in the dye's environment can significantly impact its stability.

• Presence of Other Substances: Additives, such as UV absorbers, light stabilizers, and antioxidants, can either enhance or decrease photostability.

• Substrate/Matrix: The material to which the dye is applied or in which it is embedded can influence its stability.

Q3: How can I improve the photostability of Disperse Orange 44 in my experiments?

Improving the light fastness of disperse dyes can be achieved through several methods:

• Use of Additives:

  • UV Absorbers: Compounds like benzotriazoles can be added to absorb harmful UV radiation before it reaches the dye molecule.[1]

  • Hindered Amine Light Stabilizers (HALS): These compounds act as radical scavengers to inhibit photo-oxidative degradation pathways.

• Control of Experimental Conditions:

  • Minimize Light Exposure: Protect samples from unnecessary light exposure by using amber vials or covering setups with light-blocking materials.

  • Optimize pH and Solvent: Conduct preliminary studies to determine the optimal pH and solvent system for dye stability.

• After-treatment: In some applications, after-treatments with cationic fixatives can improve light stability.[1]

Q4: What are the expected degradation products of Disperse Orange 44?

The photodegradation of azo dyes typically involves the cleavage of the azo bond, leading to the formation of aromatic amines. For Disperse Orange 44, this would likely result in the formation of 2-chloro-4-nitroaniline (B86195) and N,N-bis(2-cyanoethyl)-p-phenylenediamine. Further degradation of these primary products can lead to a complex mixture of smaller organic molecules. Analytical techniques such as Gas Chromatography-Mass Spectrometry (GC/MS) and Liquid Chromatography-Mass Spectrometry (LC/MS/MS) are essential for the identification of these degradation products.[3][4]

Experimental Protocols

Protocol 1: General Assessment of Photostability

This protocol outlines a general method for evaluating the photostability of Disperse Orange 44 under specific experimental conditions.

Objective: To quantify the rate of photodegradation of Disperse Orange 44 upon exposure to a light source.

Materials:

• Disperse Orange 44

• Solvent (e.g., acetone, dimethylformamide, or a solvent relevant to your application)

• UV-Vis Spectrophotometer

• Light source (e.g., xenon arc lamp, UV lamp, or solar simulator)

• Quartz cuvettes

• Magnetic stirrer and stir bars

Methodology:

• Prepare a stock solution of Disperse Orange 44 of known concentration in the desired solvent.

• Prepare a series of working solutions of the dye at the desired experimental concentration.

• Measure the initial absorbance spectrum of a working solution using the UV-Vis spectrophotometer to determine the wavelength of maximum absorbance (λmax).

• Place a known volume of the working solution in a quartz cuvette and place it at a fixed distance from the light source.

• Expose the solution to the light source for a defined period. It is advisable to stir the solution during exposure to ensure homogeneity.

• At regular time intervals , remove the cuvette and measure the absorbance at λmax.

• Continue this process until a significant decrease in absorbance is observed.

• Calculate the percentage of degradation at each time point using the formula: Degradation (%) = [(A₀ - Aₜ) / A₀] * 100 where A₀ is the initial absorbance and Aₜ is the absorbance at time t.

• Plot the degradation percentage versus time to determine the photodegradation kinetics.

Protocol 2: Evaluating the Efficacy of a UV Absorber

Objective: To determine if the addition of a UV absorber can reduce the photodegradation of Disperse Orange 44.

Materials:

• Same as Protocol 1

• UV absorber (e.g., a benzotriazole (B28993) derivative)

Methodology:

• Follow steps 1-3 of Protocol 1.

• Prepare two sets of working solutions: one with only Disperse Orange 44 and another with Disperse Orange 44 and a specific concentration of the UV absorber.

• Expose both sets of solutions to the light source under identical conditions as described in Protocol 1.

• Measure the absorbance at λmax for both sets of solutions at regular time intervals.

• Compare the degradation rates of Disperse Orange 44 with and without the UV absorber to evaluate its protective effect.

Data Presentation

The following table summarizes factors that generally influence the photostability of disperse dyes and potential preventative measures.

Factor	Influence on Photostability	Preventative Measure	Quantitative Target (General Guideline)
Dye Structure	Azo-based dyes are generally less photostable than anthraquinone-based dyes.[1]	Select dyes with more stable chemical structures.	Lightfastness rating of ≥ 5 on the ISO 105-B02 scale.[1]
Light Intensity	Higher light intensity accelerates photodegradation.	Reduce the intensity of the light source or the duration of exposure.	N/A (application-dependent)
UV Radiation	UV wavelengths are particularly damaging.	Use UV filters or UV-absorbing additives.	Transmittance of <1% below 400 nm for filters/absorbers.
Oxygen	The presence of oxygen can lead to photo-oxidative degradation.	Deoxygenate solutions by purging with an inert gas (e.g., nitrogen, argon).	Dissolved oxygen levels < 1 ppm.
pH	The stability of the dye can be pH-dependent.	Buffer the solution to a pH where the dye exhibits maximum stability.	N/A (dye-specific)
Additives	UV absorbers and HALS can significantly improve stability.	Incorporate appropriate stabilizers into the formulation.	Concentration of additives typically 0.1-2% (w/w).

Visualizations

Below are diagrams illustrating key concepts related to the photodegradation of Disperse Orange 44.

Caption: General photodegradation pathway of an azo dye.

Caption: Workflow for assessing dye photostability.

Caption: Strategies to prevent photodegradation.

References

• 1. autumnchem.com [autumnchem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. researchgate.net [researchgate.net]
• 4. lcms.cz [lcms.cz]

Technical Support Center: Troubleshooting Uneven Staining with Disperse Orange 44

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving issues related to uneven staining with Disperse Orange 44. The following content is presented in a question-and-answer format to directly address specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of uneven staining with Disperse Orange 44?

Uneven staining, or "unlevelness," in dyeing processes with disperse dyes like Disperse Orange 44 is a common issue that can arise from several factors throughout the experimental workflow. The primary causes can be categorized as follows:

• Improper Dye Dispersion: Disperse Orange 44 has low water solubility and exists as fine particles in the dye bath.[1] If these particles are not uniformly dispersed, they can agglomerate, leading to spots, streaks, and patchy coloration on the substrate.[2][3]

• Incorrect Temperature Control: The rate of temperature increase and the final dyeing temperature are critical.[4] A rapid temperature rise can cause the dye to rush onto the fiber surface too quickly, preventing even distribution.[5] Inconsistent temperature within the dyeing apparatus can also lead to variations in shade.

• Inadequate pH Control: The stability of the disperse dye bath and the surface charge of the substrate are highly dependent on pH.[6] Deviations from the optimal pH range can affect the dye's dispersion stability and its rate of uptake by the fibers.[4][7]

• Poor Substrate Preparation: The presence of impurities such as oils, waxes, sizing agents, or even residual chemicals from previous processing steps on the substrate can act as a barrier, preventing uniform dye penetration.[2][8]

• Inappropriate Auxiliary Concentration: The concentration of dispersing and leveling agents is crucial. Too little dispersing agent can lead to dye agglomeration, while an excessive amount can hinder dye uptake.[9][10]

Troubleshooting Guides

Q2: My stained substrate shows color spots and speckles. What is the likely cause and how can I fix it?

Color spots and speckles are typically a direct result of poor dye dispersion, where particles of Disperse Orange 44 aggregate instead of remaining as a fine, stable dispersion in the dye bath.[11]

Possible Causes & Solutions:

Cause	Solution
Inadequate Initial Dispersion	Ensure the dye powder is properly "pasted" before being added to the main dye bath. This involves creating a concentrated, smooth paste by gradually adding a small amount of warm water and a dispersing agent to the dye powder with constant stirring.
Poor Quality Dispersing Agent	Use a high-quality dispersing agent that is stable at the high temperatures used for polyester (B1180765) dyeing (typically around 130°C).[4]
Water Hardness	The presence of calcium and magnesium ions in the water can interfere with anionic dispersing agents, leading to dye agglomeration. Use demineralized or distilled water, or add a sequestering agent to the dye bath to chelate these ions.
Dye Agglomeration at High Temperature	The stability of the dye dispersion can decrease at elevated temperatures. Select a dispersing agent with good high-temperature stability. You can test the stability of your dye dispersion by heating a sample of the dye bath to the dyeing temperature and observing for any particle aggregation.

Q3: The color of my substrate is patchy and uneven across the surface. What could be the problem?

Patchy and uneven dyeing, often appearing as lighter and darker areas, can be caused by a variety of factors related to the dyeing process itself and the preparation of the substrate.

Possible Causes & Solutions:

Cause	Solution
Rapid Rate of Temperature Rise	Employ a slower, controlled rate of temperature increase, particularly in the critical range for polyester dyeing (80°C to 130°C). A rate of 1-2°C per minute is a good starting point.[4]
Incorrect Dyeing Temperature	Ensure the dyeing temperature is optimal for Disperse Orange 44 and the substrate. For polyester, this is typically around 130°C.[12]
Inadequate Leveling Agent	A leveling agent helps to ensure a uniform uptake of the dye. If you are experiencing unevenness, consider adding or increasing the concentration of a suitable high-temperature leveling agent.
Incorrect pH of the Dye Bath	Strictly maintain the dye bath pH within the optimal range of 4.5 to 5.5 for disperse dyes.[4][7] Use a buffer system, such as an acetic acid/sodium acetate (B1210297) buffer, to maintain a stable pH throughout the dyeing process.
Improper Substrate Preparation	Ensure the substrate is thoroughly cleaned (scoured) to remove any impurities before dyeing.[2] Any residual oils, waxes, or other contaminants will resist the dye and cause unevenness.
Poor Dye Bath Circulation	Inadequate agitation or circulation of the dye liquor can lead to localized temperature and dye concentration differences, resulting in uneven staining. Ensure there is sufficient movement of the dye bath relative to the substrate.[13]

Data Presentation

Table 1: Effect of Dyeing Temperature on Color Strength (K/S Value)

The following table illustrates the general trend of how dyeing temperature affects the color strength (K/S value) of disperse dyes on polyester. Higher K/S values indicate a greater dye uptake and deeper shade. Note that while a higher temperature generally increases dye uptake, it must be carefully controlled to ensure evenness.

Dyeing Temperature (°C)	Typical K/S Value (Arbitrary Units)	Expected Staining Uniformity
100	Low	Potentially more even, but with poor color yield
110	Moderate	Good
120	High	Good, with optimal temperature ramping
130	Very High	Optimal, with controlled heating and proper auxiliaries[4]
140	Very High	Risk of dye sublimation and potential fiber damage

Data is illustrative and based on general principles of disperse dyeing. Actual K/S values will vary depending on the specific dye, substrate, and experimental conditions.[7][14][15][16]

Table 2: Influence of Dye Bath pH on Color Strength (K/S Value)

This table shows the typical effect of the dye bath pH on the color strength of disperse dyes on polyester. The optimal pH range for most disperse dyes is weakly acidic.

Dye Bath pH	Typical K/S Value (Arbitrary Units)	Remarks
3.0	Moderate	Some dyes may show good uptake, but dispersion stability can be compromised.[13]
4.5 - 5.5	High	Optimal range for most disperse dyes, ensuring good dye stability and exhaustion.[4][6]
7.0	Moderate to Low	Neutral pH can lead to reduced dye uptake for some disperse dyes.
9.0	Low	Alkaline conditions can cause hydrolysis of some disperse dyes, leading to color changes and poor fastness.[6]

Data is illustrative and based on established principles of disperse dyeing.[13][17]

Table 3: Effect of Dispersing Agent Concentration on Color Yield

The concentration of the dispersing agent plays a critical role in achieving a good color yield. This table provides a general guide to the effect of dispersing agent concentration.

Dispersing Agent Concentration (g/L)	Typical Color Yield (% Exhaustion)	Expected Staining Evenness
0 (No Dispersing Agent)	Very Low	Very Poor (streaks, spots)
0.5	Moderate	Fair to Good
1.0	High	Optimal for many systems [4]
2.0	High to Slightly Reduced	Good, but excess may hinder dye uptake in some cases.[10]
4.0	Reduced	Good, but significant excess can lead to lower color yield.

Data is illustrative. The optimal concentration will depend on the specific dispersing agent, dye, and dyeing system.[9][10]

Experimental Protocols

Protocol 1: Spectrophotometric Analysis of Staining Uniformity

This protocol describes a method to quantitatively assess the uniformity of staining on a fabric sample using a spectrophotometer to measure the color strength (K/S value) at different points.

1. Objective: To determine the evenness of Disperse Orange 44 staining across a substrate by measuring the color strength (K/S) at multiple locations.

2. Materials and Equipment:

• Spectrophotometer with a reflectance measurement attachment
• Stained substrate
• White calibration tile
• Black calibration tile

3. Procedure:

• Calibrate the Spectrophotometer: Following the manufacturer's instructions, calibrate the instrument using the white and black calibration tiles.
• Sample Preparation: Lay the stained substrate flat on a clean, neutral-colored surface. Ensure there are no wrinkles or folds in the area to be measured.
• Define Measurement Points: Mentally or with a non-staining marker, divide the substrate into a grid (e.g., 5x5). The number of points will depend on the size of the sample and the desired resolution of the uniformity assessment.
• Measure Reflectance: a. Place the measurement head of the spectrophotometer firmly and flatly against the first measurement point on the substrate. b. Record the reflectance spectrum over the visible range (typically 400-700 nm). c. The instrument's software will calculate the K/S value at the wavelength of maximum absorption for Disperse Orange 44.
• Repeat Measurements: Repeat the measurement process for all the defined points on the substrate. For each point, it is good practice to take at least three readings and average them to minimize measurement error.
• Data Analysis: a. Tabulate the K/S values for all measurement points. b. Calculate the mean K/S value, the standard deviation, and the coefficient of variation (CV%). A lower CV% indicates a more uniform staining. c. You can also create a color map of the substrate to visually represent the variation in color strength.

Protocol 2: Microscopic Evaluation of Staining Uniformity

This protocol provides a method for the qualitative assessment of staining uniformity at the fiber level using light microscopy.

1. Objective: To visually inspect the distribution of Disperse Orange 44 on individual fibers and identify any aggregation or uneven dyeing at a microscopic level.

2. Materials and Equipment:

• Light microscope with transmitted light capabilities (polarized light can also be useful)
• Microscope slides
• Coverslips
• Mounting medium (e.g., glycerol (B35011) or a suitable non-fluorescent mounting medium)
• Fine-tipped forceps
• Small scissors

3. Procedure:

• Sample Preparation: a. Carefully cut a small section from the stained substrate. b. Using the forceps, gently tease out a few individual fibers from the yarn or fabric structure. Try to obtain fibers from different areas of the substrate if you are comparing uniformity.
• Mounting the Fibers: a. Place a drop of the mounting medium in the center of a clean microscope slide. b. Carefully place the individual fibers into the drop of mounting medium. Try to separate them so they are not overlapping. c. Gently lower a coverslip over the fibers, avoiding the introduction of air bubbles.
• Microscopic Examination: a. Place the slide on the microscope stage. b. Start with a low power objective (e.g., 10x) to locate the fibers. c. Observe the overall color distribution along the length of the fibers. Look for any obvious patchiness or variations in color intensity. d. Switch to a higher power objective (e.g., 40x) for a more detailed examination. e. Look for the presence of any dye particle aggregates on the surface of the fibers. These will appear as dark, distinct spots. f. If using a polarized light microscope, you can observe the interaction of the dye with the fiber's crystalline structure.[18]
• Image Capture and Documentation: a. Capture representative images of both evenly and unevenly stained fibers. b. Document your observations, noting the magnification and any specific features observed (e.g., particle size of aggregates, location of unevenness).

Mandatory Visualizations

Caption: Experimental workflow for staining with Disperse Orange 44 and troubleshooting unevenness.

Caption: Logical relationship between causes and solutions for uneven staining.

References

• 1. Page loading... [wap.guidechem.com]
• 2. textilelearner.net [textilelearner.net]
• 3. The Ultimate Guide to Choosing Dispersing Agents for Disperse Dyes-Anyang Double Circle Auxiliary Co., Ltd. [en.ayshzj.com]
• 4. Sensitivity Analysis of Medium & High Energy Disperse Dyes in Polyester Dyeing [article.sapub.org]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. skygroupchem.com [skygroupchem.com]
• 7. ajer.org [ajer.org]
• 8. Dyeing fault causes and remedies | PPTX [slideshare.net]
• 9. jcsp.org.pk [jcsp.org.pk]
• 10. mdpi.com [mdpi.com]
• 11. Dyeing properties of disperse dyes - dispersion stability - Knowledge - Sinoever International Co.,Ltd [dyestuffscn.com]
• 12. betakim.com.tr [betakim.com.tr]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. jcsp.org.pk [jcsp.org.pk]
• 18. taylorfrancis.com [taylorfrancis.com]

Technical Support Center: Minimizing Spectral Bleed-Through from Disperse Orange 44

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize spectral bleed-through, specifically when working with Disperse Orange 44 and other fluorophores in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is spectral bleed-through and why is it a problem?

Spectral bleed-through, also known as crosstalk or spillover, is an artifact in fluorescence-based applications where the emission signal from one fluorophore is detected in the channel designated for another. This occurs because fluorophores often have broad emission spectra, and the tail of one fluorophore's emission can overlap with the detection window of a second fluorophore. This phenomenon can lead to false-positive signals, inaccurate quantification, and misleading co-localization results in imaging and flow cytometry experiments.

Q2: I am observing a signal in my green channel that seems to mirror the staining pattern of Disperse Orange 44 in the orange channel. Is this spectral bleed-through?

To confirm this, you should prepare a control sample stained only with Disperse Orange 44 and image it using both your orange and green channel settings. If you detect a signal in the green channel with this single-stained sample, you have confirmed spectral bleed-through.

Troubleshooting Guide: Minimizing Spectral Bleed-Through

Effectively managing spectral bleed-through involves a combination of careful experimental design, appropriate instrument settings, and, if necessary, post-acquisition data processing.

Issue 1: Significant overlap between Disperse Orange 44 and a green fluorophore (e.g., FITC, Alexa Fluor 488).

Solution A: Optimize Fluorophore Selection

The most effective way to prevent spectral bleed-through is to choose fluorophores with minimal spectral overlap.

• Recommendation: When using a dye in the orange spectrum like Disperse Orange 44, select a green fluorophore with a narrower emission spectrum or one that is spectrally well-separated.

• Alternative Fluorophores: Consider using fluorophores with more distinct spectral properties. The table below provides a comparison of common fluorophores that might be used alongside an orange dye.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Notes
Disperse Orange 3 (proxy for DO44)	~440	~532	Broad emission may overlap with green and yellow channels.
FITC (Fluorescein)	~495	~519	Significant potential for bleed-through from Disperse Orange 44.
Alexa Fluor 488	~495	~519	Similar to FITC, high potential for spectral overlap.
GFP (Green Fluorescent Protein)	~488	~509	Prone to bleed-through from orange dyes.
Recommended Alternative (Green):
Alexa Fluor 430	~431	~541	While closer in excitation, its emission is further red-shifted, potentially reducing bleed-through into a dedicated green channel if filters are optimized.
Recommended Alternative (Red):
Alexa Fluor 594	~590	~617	Provides greater spectral separation from Disperse Orange 44.
Texas Red	~589	~615	Another well-separated option in the red spectrum.

Solution B: Sequential Scanning (Confocal Microscopy)

If you are using a confocal microscope, sequential scanning is a powerful tool to eliminate bleed-through.

• Methodology: Instead of acquiring data from all channels simultaneously, configure the microscope to excite with one laser line at a time and detect only the emission for the corresponding fluorophore before moving to the next.

Experimental Workflow for Sequential Scanning:

Caption: Sequential scanning workflow to prevent spectral bleed-through.

Solution C: Optimize Emission Filters

Using tighter, more specific emission filters can physically block the unwanted emission from Disperse Orange 44 from reaching the green channel detector.

• Recommendation: Replace wide bandpass filters with narrow bandpass filters that are centered on the emission peak of your green fluorophore.

Issue 2: Spectral bleed-through in flow cytometry.

Solution: Compensation and Spectral Unmixing

In flow cytometry, where simultaneous acquisition is standard, computational methods are used to correct for spectral spillover.

• Compensation: This is a mathematical correction that subtracts the signal from one fluorophore that has "spilled over" into another detector. Accurate compensation requires properly prepared single-color controls.

• Spectral Unmixing: Used in spectral flow cytometry, this technique measures the full emission spectrum of each fluorophore. An algorithm then deconvolutes the mixed signals from a multi-color sample into the individual contributions of each dye.

Experimental Protocol for Preparing Compensation Controls:

• Prepare Single-Stained Samples: For each fluorophore in your panel (including Disperse Orange 44), prepare a separate sample of your cells stained with only that single fluorophore.

• Include an Unstained Control: Always include a sample of unstained cells to determine the baseline autofluorescence.

• Use Bright Staining: The single-stained controls should be at least as bright as the corresponding signal in your fully stained experimental samples.

• Identical Treatment: Treat your control samples identically to your experimental samples in terms of fixation, permeabilization, and incubation times.

• Run Controls and Apply Compensation: Acquire data for each single-stained control to create a compensation matrix, which is then applied to your multi-color samples.

Logical Relationship for Compensation and Unmixing:

Caption: Decision pathway for spectral correction in flow cytometry.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Disperse Orange 44 Fluorescence

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with Disperse Orange 44. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist you in your experiments investigating the effect of pH on the fluorescence of Disperse Orange 44.

Frequently Asked Questions (FAQs)

Q1: What is the expected effect of pH on the fluorescence of Disperse Orange 44?

Q2: At what excitation and emission wavelengths should I measure the fluorescence of Disperse Orange 44?

The optimal excitation and emission wavelengths for Disperse Orange 44 should be determined experimentally using a spectrophotometer to record the absorption and emission spectra. As a starting point, you can measure the absorption spectrum to find the wavelength of maximum absorbance (λmax), which is often a suitable excitation wavelength. Then, with excitation at this λmax, scan a range of emission wavelengths to determine the emission maximum. Be aware that these maxima may shift with changes in pH.

Q3: Why am I observing low or no fluorescence signal?

Several factors could contribute to a weak or absent fluorescence signal:

• Incorrect Wavelengths: Ensure you are using the optimal excitation and emission wavelengths for your experimental conditions.

• Low Concentration: The concentration of Disperse Orange 44 may be too low for detection.

• Inner Filter Effect: At high concentrations, the sample can reabsorb the emitted fluorescence, leading to a decreased signal. Try diluting your sample.[6]

• Quenching: Components in your solvent or buffer could be quenching the fluorescence.

• Instrument Settings: Check the gain, slit widths, and detector settings on your fluorometer.[6]

Q4: My fluorescence readings are unstable or not reproducible. What could be the cause?

Instability in fluorescence readings can arise from:

• Photobleaching: Continuous exposure to the excitation light can cause the dye to degrade. Minimize exposure time and use the lowest necessary excitation power.

• Temperature Fluctuations: Fluorescence can be temperature-sensitive. Ensure your samples and instrument are at a stable temperature.

• Precipitation: Disperse Orange 44 is a "disperse" dye, meaning it has low water solubility. Ensure it remains fully dissolved in your solvent system at all pH values tested. Precipitation will cause light scattering and erratic readings.

• pH Drift: The pH of your buffer solution may not be stable over time. Verify the pH of your samples before and after the measurement.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High Background Fluorescence	Autofluorescence from the solvent, cuvette, or impurities.	- Use high-purity solvents and clean quartz cuvettes.- Run a blank sample (solvent/buffer only) and subtract the background signal.- If working with biological samples, be aware of cellular autofluorescence.[7]
Unexpected Shifts in Emission/Excitation Spectra	Change in the chemical environment of the dye (e.g., pH, solvent polarity).	- This may be the phenomenon you are investigating. Carefully record the spectral shifts at different pH values.- Ensure the composition of your buffer system is consistent across all samples, varying only the pH.
Signal Saturating the Detector	The fluorescence intensity is too high for the current instrument settings.	- Reduce the concentration of Disperse Orange 44.- Decrease the excitation or emission slit widths.- Lower the detector gain or voltage.[6]
Inconsistent Results Between Experiments	Variations in sample preparation or instrument calibration.	- Prepare fresh solutions for each experiment.- Calibrate the fluorometer using a standard fluorophore before each set of measurements.- Ensure consistent incubation times and temperatures.

Experimental Protocol: Investigating the Effect of pH on Disperse Orange 44 Fluorescence

This protocol provides a general framework. You may need to optimize it for your specific instrumentation and experimental goals.

1. Materials:

• Disperse Orange 44

• High-purity solvent for stock solution (e.g., DMSO, ethanol)

• A series of buffers covering the desired pH range (e.g., citrate, phosphate, borate (B1201080) buffers)

• Quartz cuvettes

• Spectrofluorometer

2. Procedure:

• Prepare a Stock Solution: Dissolve a known amount of Disperse Orange 44 in a suitable organic solvent to create a concentrated stock solution.

• Prepare Working Solutions: Dilute the stock solution into the different pH buffers to a final concentration suitable for fluorescence measurements (typically in the micromolar range). Ensure the final concentration of the organic solvent from the stock solution is low and consistent across all samples to minimize its effect on the fluorescence.

• Determine Optimal Wavelengths:

  • For a sample at a neutral pH, measure the absorbance spectrum to find the excitation maximum (λex).

  • Set the excitation wavelength to λex and scan the emission spectrum to find the emission maximum (λem).

• Measure Fluorescence vs. pH:

  • For each pH-buffered sample, place the cuvette in the spectrofluorometer.

  • Excite the sample at the determined λex and record the fluorescence intensity at λem.

  • It is also recommended to record the full emission spectrum for each pH value to observe any spectral shifts.

• Data Analysis:

  • Subtract the fluorescence of a blank (buffer only) from each sample reading.

  • Plot the fluorescence intensity as a function of pH.

  • Analyze any shifts in the emission maxima as a function of pH.

Data Presentation

pH	Excitation Wavelength (nm)	Emission Wavelength (nm)	Relative Fluorescence Intensity (a.u.)	Quantum Yield (Φ)
3.0
4.0
5.0
6.0
7.0
8.0
9.0
10.0

Note: The quantum yield is a more complex parameter to determine and typically requires a reference standard with a known quantum yield.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pH-Sensitive Fluorescent Dyes: Are They Really pH-Sensitive in Cells? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. edinst.com [edinst.com]
• 7. biotium.com [biotium.com]

Technical Support Center: Quenching of Disperse Orange 44 Fluorescence

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on understanding and troubleshooting the fluorescence quenching of Disperse Orange 44. Due to the limited availability of specific photophysical data for Disperse Orange 44 in peer-reviewed literature, this guide combines general principles of fluorescence quenching with data from structurally related azo dyes to offer practical advice for your experiments.

Frequently Asked Questions (FAQs)

Q1: Does Disperse Orange 44 fluoresce?

Disperse Orange 44 is classified as a fluorescent dye.[1] However, like many azo dyes, its fluorescence quantum yield is expected to be modest. Azo compounds are known for rapid nonradiative decay pathways that can compete with fluorescence emission.[2]

Q2: What is fluorescence quenching?

Fluorescence quenching is a process that decreases the fluorescence intensity of a substance.[3] This can occur through various mechanisms, including collisions with other molecules, formation of non-fluorescent complexes, and energy transfer.[3] Unlike photobleaching, which is the irreversible destruction of the fluorophore, quenching is often a reversible process.[3]

Q3: What are the common causes of fluorescence quenching for azo dyes like Disperse Orange 44?

The primary causes of fluorescence quenching can be broadly categorized as follows:

• Dynamic (Collisional) Quenching: This occurs when the excited fluorophore collides with another molecule (the quencher) in the solution, leading to non-radiative de-excitation.[3] The rate of this type of quenching is dependent on the concentration of the quencher and the diffusion rate within the solvent.

• Static Quenching: This happens when a non-fluorescent complex forms between the fluorophore and the quencher in the ground state.[3] This reduces the population of fluorophores available for excitation.

• Solvent Effects (Solvatochromism): The polarity of the solvent can significantly influence the fluorescence properties of a dye.[4][5] For dyes with intramolecular charge transfer (ICT) character, which is common in "push-pull" systems like many azo dyes, increasing solvent polarity can lead to a red-shift in the emission spectrum and, in some cases, a decrease in fluorescence intensity.

• Aggregation-Caused Quenching (ACQ): At high concentrations, dye molecules can aggregate, which often leads to self-quenching of fluorescence.[2]

Q4: What types of molecules can act as quenchers for Disperse Orange 44?

While specific quenchers for Disperse Orange 44 are not well-documented, common quenchers for organic fluorophores include:

• Oxygen: Dissolved oxygen is a well-known collisional quencher.

• Halide Ions: Ions such as I⁻, Br⁻, and Cl⁻ can act as collisional quenchers.

• Electron-Rich or Electron-Poor Molecules: Molecules that can participate in photoinduced electron transfer (PET) can quench fluorescence.

• Heavy Atoms: The presence of heavy atoms can enhance intersystem crossing, a non-radiative process, thereby quenching fluorescence.

Troubleshooting Guide: Weak or No Fluorescence Signal

If you are experiencing a weak or absent fluorescence signal in your experiments with Disperse Orange 44, consider the following troubleshooting steps.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps	Expected Outcome
Concentration Effects	Optimize the concentration of Disperse Orange 44. Perform a concentration series to identify the optimal range where fluorescence intensity is maximal and linear with concentration.	Reduced self-quenching and improved signal-to-noise ratio.
Solvent Polarity	Test a range of solvents with varying polarities. The choice of solvent can significantly impact the fluorescence quantum yield.	Identification of a solvent that enhances the fluorescence of Disperse Orange 44.
Presence of Quenchers	De-gas your solvent to remove dissolved oxygen. Ensure high purity of all reagents to avoid contamination with quenching species.	Increased fluorescence intensity due to the removal of collisional quenchers.
pH of the Medium	Evaluate the effect of pH on the fluorescence of Disperse Orange 44, as the protonation state can influence its electronic properties.	Determination of the optimal pH range for maximum fluorescence.
Photobleaching	Reduce the intensity and duration of the excitation light. Use an anti-fade mounting medium if applicable.	Slower decay of the fluorescence signal over time.
Instrument Settings	Optimize the excitation and emission wavelengths, slit widths, and detector gain on your fluorometer or microscope.	Enhanced detection of the fluorescence signal.

Experimental Protocols

Protocol 1: Determining the Optimal Excitation and Emission Wavelengths

Objective: To determine the wavelengths of maximum excitation and emission for Disperse Orange 44 in your chosen solvent.

Materials:

• Disperse Orange 44

• Spectroscopic grade solvent

• Fluorometer

Procedure:

• Prepare a dilute solution of Disperse Orange 44 in the chosen solvent (absorbance at the excitation maximum should be below 0.1 to avoid inner filter effects).

• Excitation Spectrum: Set the emission monochromator to a wavelength in the expected emission range (e.g., 550 nm) and scan the excitation monochromator over a range of wavelengths (e.g., 350-500 nm). The peak of this spectrum is the excitation maximum (λex).

• Emission Spectrum: Set the excitation monochromator to the determined λex and scan the emission monochromator over a range of wavelengths (e.g., 450-700 nm). The peak of this spectrum is the emission maximum (λem).

Protocol 2: Evaluating the Effect of Solvent Polarity (Solvatochromism)

Objective: To assess the influence of solvent polarity on the fluorescence spectrum of Disperse Orange 44.

Materials:

• Disperse Orange 44

• A series of spectroscopic grade solvents of varying polarity (e.g., cyclohexane, toluene, dichloromethane, acetone, acetonitrile, methanol, water).

• Fluorometer

Procedure:

• Prepare solutions of Disperse Orange 44 of the same concentration in each of the selected solvents.

• For each solution, record the fluorescence emission spectrum using the predetermined optimal excitation wavelength.

• Plot the emission maximum (λem) as a function of a solvent polarity scale (e.g., the Reichardt's ET(30) scale).

• Observe any shifts in the emission maximum and changes in fluorescence intensity with solvent polarity.

Visualizing Concepts and Workflows

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. epsilonpigments.com [epsilonpigments.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solvatochromism and ZINDO-IEFPCM solvation study on NHS ester activated AF514 and AF532 dyes: Evaluation of the dipole moments | European Journal of Chemistry [eurjchem.com]

Technical Support Center: Optimizing Disperse Orange 44 Imaging

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the signal-to-noise ratio (SNR) in imaging experiments utilizing Disperse Orange 44. Given that Disperse Orange 44 is primarily a textile dye, its application in biological imaging is specialized and may present unique challenges.[1][2][3][4][5][6] This guide offers strategies to overcome these potential hurdles.

Frequently Asked Questions (FAQs)

Q1: I am observing a very weak or no signal from my Disperse Orange 44-labeled sample. What are the possible causes and solutions?

A weak or absent signal can stem from several factors, ranging from the dye's properties to the experimental setup.

Possible Causes & Solutions:

• Low Fluorophore Concentration: The concentration of Disperse Orange 44 at the target site may be insufficient.

  • Solution: Increase the concentration of the Disperse Orange 44 conjugate used for labeling. It is crucial to perform a titration to find the optimal concentration that maximizes signal without introducing excessive background.[7][8][9]

• Photobleaching: Disperse Orange 44, like many fluorophores, may be susceptible to photobleaching (light-induced signal decay).[10]

  • Solution: Reduce the excitation light intensity or the exposure time.[11] Using an anti-fade mounting medium can also significantly mitigate photobleaching.

• Incorrect Filter Sets: The excitation and emission filters in the microscope may not be optimal for Disperse Orange 44.

  • Solution: Verify the excitation and emission maxima of your specific Disperse Orange 44 conjugate and ensure your microscope's filter sets are appropriate. Adding secondary excitation and emission filters can sometimes improve SNR by reducing stray light.[12][13]

• Inefficient Labeling: The conjugation of Disperse Orange 44 to your antibody or probe may be inefficient, or the labeling protocol may be suboptimal.

  • Solution: Review and optimize your conjugation chemistry. Ensure that the labeling reaction conditions (pH, temperature, time) are optimal for both the dye and the molecule being labeled.

Q2: My images have high background fluorescence, which is obscuring the specific signal. How can I reduce the background?

High background is a common issue that can significantly lower the signal-to-noise ratio.

Possible Causes & Solutions:

• Non-specific Binding: The Disperse Orange 44 conjugate may be binding non-specifically to components in the sample.

  • Solution: Increase the number and duration of washing steps after the labeling incubation.[14] Incorporating a blocking step using an appropriate agent (e.g., bovine serum albumin or serum from the same species as the secondary antibody) before labeling can also reduce non-specific binding.[7][8][15]

• Autofluorescence: The biological sample itself may be autofluorescent at the excitation and emission wavelengths of Disperse Orange 44.

  • Solution: Treat the sample with an autofluorescence quenching agent. Additionally, spectral imaging and linear unmixing can be used to computationally separate the specific dye signal from the autofluorescence.

• Excess Dye: Residual, unbound Disperse Orange 44 conjugate may not have been sufficiently washed away.

  • Solution: Optimize the washing protocol by increasing the volume of washing buffer and the number of washes.[14]

• Mounting Medium Issues: The mounting medium itself might be contributing to the background.

  • Solution: Use a low-fluorescence mounting medium.

Troubleshooting Guides

Guide 1: Systematic Approach to Improving Signal-to-Noise Ratio

This guide provides a step-by-step workflow for diagnosing and resolving low SNR issues.

Troubleshooting Workflow

References

• 1. guidechem.com [guidechem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
• 5. Disperse Orange 44 CAS#: 4058-30-4 [m.chemicalbook.com]
• 6. 分散橙44 | Disperse Orange 44 | CAS 4058-30-4 | Fluorescent Dye | 美国InvivoChem [invivochem.cn]
• 7. hycultbiotech.com [hycultbiotech.com]
• 8. stjohnslabs.com [stjohnslabs.com]
• 9. IF Troubleshooting | Proteintech Group [ptglab.com]
• 10. Photostability of fluorescent dyes for single-molecule spectroscopy: Mechanisms and experimental methods for estimating photobleaching in aqueous solution. | Semantic Scholar [semanticscholar.org]
• 11. bitesizebio.com [bitesizebio.com]
• 12. A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy | PLOS One [journals.plos.org]
• 13. A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. ibidi.com [ibidi.com]

Stability of Disperse Orange 44 in different storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Disperse Orange 44 under various storage conditions. It includes troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Disperse Orange 44?

A1: For optimal stability, Disperse Orange 44 should be stored in a cool, dry place, protected from light. Some suppliers recommend refrigeration at 2°C - 8°C in a well-sealed container.[1]

Q2: How does pH affect the stability of Disperse Orange 44?

A2: Disperse Orange 44, being an azo dye, is most stable in a weakly acidic medium, typically between pH 4.5 and 5.5. It is sensitive to alkaline conditions, which can lead to hydrolysis and a change in color. It is also sensitive to reducing agents.

Q3: Is Disperse Orange 44 sensitive to light?

A3: Yes, as an organic dye, Disperse Orange 44 is susceptible to photodegradation. It is crucial to store the compound in light-resistant containers and to minimize exposure to direct light during experiments.

Q4: What are the expected degradation pathways for Disperse Orange 44?

A4: As an azo dye, the primary degradation pathway for Disperse Orange 44 involves the cleavage of the azo bond (-N=N-). This can be initiated by factors such as light, heat, and extreme pH conditions. Hydrolysis of its functional groups, such as the cyano groups, may also occur under certain conditions.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Color change or loss of potency in solution	- pH of the solution is outside the optimal range (4.5-5.5). - Exposure to light. - Presence of reducing agents. - Thermal degradation from elevated temperatures.	- Adjust the pH of the solution to the weakly acidic range. - Prepare solutions fresh and store them in amber vials or protect them from light. - Ensure all glassware and solvents are free from reducing impurities. - Avoid prolonged exposure to high temperatures.
Poor solubility in aqueous media	Disperse Orange 44 has low water solubility.	- Use a co-solvent such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), or acetone (B3395972) to prepare a stock solution before diluting with aqueous media. - Gentle heating and sonication may aid dissolution, but be cautious of potential degradation at high temperatures.
Inconsistent results in analytical assays (e.g., HPLC)	- Degradation of the sample or standard solutions. - Inappropriate mobile phase pH. - Adsorption of the dye to container surfaces.	- Prepare fresh standard and sample solutions for each analysis. - Ensure the mobile phase pH is compatible with the dye's stability (weakly acidic). - Use silanized glassware or polypropylene (B1209903) containers to minimize adsorption.
Precipitation of the dye during experiments	- Exceeding the solubility limit in the chosen solvent system. - Change in temperature or pH affecting solubility.	- Determine the solubility of Disperse Orange 44 in your specific solvent system beforehand. - Maintain consistent temperature and pH throughout the experiment.

Stability Data

The following table summarizes the expected stability of Disperse Orange 44 under forced degradation conditions. This data is representative and intended to guide experimental design. Actual degradation rates will vary depending on the specific experimental conditions.

Condition	Stressor	Time	Expected Degradation (%)	Potential Degradation Products
Acid Hydrolysis	0.1 M HCl	24 hours	10-15%	Cleavage of the azo bond, hydrolysis of cyano groups.
Base Hydrolysis	0.1 M NaOH	8 hours	20-30%	Significant cleavage of the azo bond, hydrolysis of functional groups.
Oxidative	3% H₂O₂	24 hours	15-25%	Oxidation of the aromatic rings and azo bond.
Thermal	60°C	48 hours	5-10%	Cleavage of the azo bond.
Photolytic	UV light (254 nm)	6 hours	25-40%	Isomerization and cleavage of the azo bond.

Experimental Protocols

Protocol 1: Forced Degradation Study of Disperse Orange 44

This protocol outlines the conditions for a forced degradation study to assess the intrinsic stability of Disperse Orange 44.

1. Preparation of Stock Solution:

• Accurately weigh 10 mg of Disperse Orange 44 and dissolve it in 10 mL of a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) to obtain a 1 mg/mL stock solution.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Incubate at 60°C for 8 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place the solid powder in a 60°C oven for 48 hours. Also, heat a solution of the dye (in a suitable solvent) at 60°C for 48 hours.

• Photodegradation: Expose a solution of the dye to UV light (254 nm) for 6 hours.

3. Sample Analysis:

• After the specified time, dilute the stressed samples to a suitable concentration and analyze by a stability-indicating HPLC method (see Protocol 2).

• Compare the chromatograms of the stressed samples with that of an unstressed control sample to identify and quantify the degradation products.

Protocol 2: Stability-Indicating HPLC Method for Disperse Orange 44

This protocol provides a general framework for a stability-indicating HPLC method. Method validation is required for specific applications.

• Instrumentation: HPLC with a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g., acetonitrile).

  • Example Gradient: Start with 90% A, ramp to 10% A over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Monitor at the maximum absorbance wavelength of Disperse Orange 44 (determine by UV scan) and a lower wavelength (e.g., 254 nm) to detect a wider range of degradation products.

• Injection Volume: 10 µL.

Visualizations

Caption: Workflow for the forced degradation study of Disperse Orange 44.

Caption: Potential degradation pathways of Disperse Orange 44 under stress.

References

• 1. scispace.com [scispace.com]

Removing residual Disperse Orange 44 from lab equipment

This guide provides troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals working with Disperse Orange 44, focusing on the effective removal of residual dye from laboratory equipment.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Orange 44 and why is it difficult to clean from lab equipment?

Disperse Orange 44 is a synthetic azo dye known for its use in coloring synthetic fibers like polyester.[1] Its low solubility in water makes it challenging to remove from laboratory glassware and equipment using standard aqueous cleaning methods.[1]

Q2: What are the primary safety precautions I should take when handling Disperse Orange 44?

Disperse Orange 44 may cause skin and eye irritation.[1] It is essential to handle the compound in a well-ventilated area, preferably within a fume hood, and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid generating dust from the powdered form.

Q3: What types of laboratory equipment are most susceptible to staining by Disperse Orange 44?

Due to its application in dyeing synthetic materials, plastic and polymeric components of laboratory equipment may be more prone to staining. Glassware, particularly if it has minor scratches or is not perfectly clean, can also retain residual dye.

Troubleshooting Guide: Removing Residual Disperse Orange 44

Issue 1: Standard washing with detergents is ineffective.

Cause: Disperse Orange 44 is sparingly soluble in water, rendering aqueous detergent solutions largely ineffective at removing dried-on residues.

Solution:

• Initial Rinse: Immediately after use, rinse the equipment with a suitable organic solvent to remove the bulk of the dye before it dries.

• Solvent Selection: Utilize a solvent in which Disperse Orange 44 is soluble.

Issue 2: Visible orange stains remain on glassware after cleaning.

Cause: The dye has adsorbed onto the surface of the glass, potentially in microscopic imperfections.

Solution:

• Solvent Wash: A thorough wash with a strong organic solvent is the first line of defense.

• Reductive Cleaning: For stubborn residues, a chemical reduction cleaning method can be employed. This process chemically alters the dye to a more soluble form.

Experimental Protocols

Protocol 1: Organic Solvent Cleaning

This protocol is recommended as the initial cleaning step for equipment contaminated with Disperse Orange 44.

Methodology:

• Pre-Rinse: If possible, rinse the fresh stain with acetone (B3395972) or ethanol (B145695) to remove the majority of the dye.

• Solvent Soak: Immerse the contaminated equipment in a container with either Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). Allow to soak for at least 30 minutes. For heavy stains, an overnight soak may be necessary.

• Mechanical Agitation: If possible and safe, use a soft brush or sonication to gently agitate the solvent and dislodge the dye from the equipment surface.

• Rinse: Thoroughly rinse the equipment with acetone or ethanol to remove the DMSO/DMF and the dissolved dye.

• Final Wash: Proceed with a standard laboratory detergent wash, followed by a deionized water rinse to ensure all solvent residues are removed.

• Drying: Dry the equipment as required for your experimental needs.

Protocol 2: Reductive Cleaning (for stubborn stains on borosilicate glass)

This method should be used with caution and appropriate safety measures, including working in a fume hood and wearing acid-resistant PPE. This method is not suitable for plasticware.

Methodology:

• Initial Cleaning: First, attempt to clean the glassware using the Organic Solvent Cleaning protocol.

• Prepare Reductive Solution: In a designated container within a fume hood, prepare a fresh solution of sodium hydrosulfite in an alkaline solution (e.g., 1-2% sodium hydroxide).

• Soaking: Carefully immerse the stained glassware in the reductive cleaning solution. The cleaning can be performed at room temperature, but for very persistent stains, gentle heating (up to 60°C) can be applied. Monitor the process, as the color of the stain should fade.

• Rinse: Once the stain is removed, carefully decant the cleaning solution into a designated waste container. Thoroughly rinse the glassware with tap water, followed by a final rinse with deionized water.

• Neutralization: It is good practice to perform a final rinse with a dilute acid solution (e.g., 1% acetic acid) to neutralize any residual alkali, followed by another deionized water rinse.

• Drying: Dry the glassware completely.

Data Presentation

Table 1: Qualitative Solubility of Disperse Orange 44 in Common Laboratory Solvents

Solvent	Qualitative Solubility	Notes
Water	Sparingly Soluble[1]	Not effective for cleaning.
Acetone	Soluble	Good for initial rinsing and as a final rinse after stronger solvents.
Ethanol	Soluble	Similar to acetone, can be used for rinsing.
Methanol	Soluble	Can be used for rinsing.
Dimethyl Sulfoxide (DMSO)	Soluble	A strong, effective solvent for dissolving stubborn residues.
Dimethylformamide (DMF)	Soluble	Another strong, effective solvent for dissolving stubborn residues.

Visualizations

Caption: Workflow for removing Disperse Orange 44 from lab equipment.

Caption: Relationship between Disperse Orange 44 and cleaning agents.

References

• 1. guidechem.com [guidechem.com]

Technical Support Center: Troubleshooting High Background in Disperse Orange 44 Experiments

Welcome to the technical support center for troubleshooting experiments involving Disperse Orange 44. This resource is designed for researchers, scientists, and drug development professionals to help identify and resolve common issues leading to high background signals in their assays.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Orange 44 and what are its primary characteristics?

Disperse Orange 44 is a monoazo dye, appearing as an orange powder.[1] It is primarily used in the textile industry for dyeing polyester (B1180765) and its blended fabrics.[1][2] While it is classified as a disperse dye, some chemical suppliers also categorize it as a fluorescent dye.[3][4][5] Its chemical formula is C₁₈H₁₅ClN₆O₂ and its CAS Registry Number is 12223-26-6.[1]

Q2: What are the potential causes of high background fluorescence when using a dye like Disperse Orange 44 in cellular experiments?

High background fluorescence can originate from several sources. The most common causes include:

• Autofluorescence: Many cell types and tissue samples have endogenous molecules that fluoresce naturally, which can contribute to background noise.[6]

• Non-specific binding: The dye may bind to unintended cellular components or surfaces of the experimental vessel.[7][8] This can be due to hydrophobic interactions or electrostatic forces.[8]

• Excess dye concentration: Using a concentration of the dye that is too high can lead to an increase in non-specific binding and background signal.[9]

• Insufficient washing: Failure to adequately wash away unbound dye will result in a higher background signal.[10]

• Inappropriate imaging parameters: Suboptimal microscope settings, such as excessive laser power or gain, can amplify background noise.

Q3: How can I determine the source of the high background in my experiment?

A systematic approach with proper controls is essential. The first step is to image an unstained sample (cells or tissue treated with all reagents except Disperse Orange 44) to assess the level of autofluorescence.[11] If the unstained sample exhibits significant fluorescence, autofluorescence is a likely contributor. If the unstained sample is dark but the sample stained with Disperse Orange 44 has high background, the issue is more likely related to the dye itself, such as non-specific binding or an excessively high concentration.[11]

Troubleshooting Guides

Guide 1: Addressing High Background Caused by Autofluorescence

Autofluorescence is the natural fluorescence emitted by biological materials, which can interfere with the detection of specific signals.

Experimental Protocol to Assess Autofluorescence:

• Prepare a control sample: Culture and prepare your cells or tissue as you would for your experiment, but do not add Disperse Orange 44.

• Mount the sample: Mount the unstained sample on a microscope slide using the same mounting medium as your experimental samples.

• Image the sample: Using the same filter sets and imaging parameters (e.g., laser power, exposure time, gain) intended for your Disperse Orange 44-stained samples, capture images of the unstained control.

• Analyze the results: The fluorescence detected from this unstained sample represents the level of autofluorescence.

If significant autofluorescence is detected, consider the following solutions:

• Use a different fluorescent probe: If possible, select a probe that excites and emits at longer wavelengths (in the red or far-red spectrum), as autofluorescence is often more prominent at shorter wavelengths (blue and green).[6]

• Employ autofluorescence quenching reagents: Commercial quenching kits are available that can reduce autofluorescence in tissue sections.[6]

• Spectral unmixing: If your imaging system supports it, use spectral imaging and linear unmixing to separate the specific dye signal from the autofluorescence spectrum.

Guide 2: Mitigating Non-Specific Binding of Disperse Orange 44

Non-specific binding occurs when the dye adheres to unintended targets within the cell or on the culture vessel.

Troubleshooting Workflow for Non-Specific Binding:

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. srla.tkechemi.com [srla.tkechemi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Disperse Orange 44 | Fluorescent Dye | MCE [medchemexpress.cn]
• 5. 分散橙44 | Disperse Orange 44 | CAS 4058-30-4 | Fluorescent Dye | 美国InvivoChem [invivochem.cn]
• 6. biotium.com [biotium.com]
• 7. creative-bioarray.com [creative-bioarray.com]
• 8. Nonspecific Binding: Main Factors of Occurrence and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Background in Fluorescence Imaging | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. benchchem.com [benchchem.com]

Adjusting incubation time for optimal Disperse Orange 44 staining

This technical support guide provides troubleshooting advice and answers to frequently asked questions regarding the use of Disperse Orange 44 for staining in research applications. As Disperse Orange 44 is primarily an industrial dye, established biological staining protocols are not widely available. Therefore, the following information is based on the general principles of staining with hydrophobic, fluorescent dyes and should be considered a starting point for developing a user-specific, optimized protocol.

Frequently Asked Questions (FAQs)

Q1: What is Disperse Orange 44 and what are its properties?

Disperse Orange 44 is a synthetic dye belonging to the disperse class of dyes.[1] These dyes are characterized by their low water solubility and are typically applied from a fine aqueous dispersion, a property that makes them suitable for coloring hydrophobic materials like polyester (B1180765) fibers.[1] For laboratory applications, this means the dye must be dissolved in an organic solvent before being diluted in an aqueous buffer for staining.

Q2: What can I use to dissolve Disperse Orange 44?

Disperse Orange 44 is sparingly soluble in water but can be dissolved in organic solvents.[1][2] For biological staining, it is recommended to prepare a concentrated stock solution in a solvent like ethanol (B145695) or acetone (B3395972).[3][4][5] This stock solution is then typically diluted to a working concentration in a suitable buffer.

Q3: Is Disperse Orange 44 fluorescent?

While primarily used as a colorimetric dye in the textile industry, many disperse dyes exhibit fluorescent properties. Disperse Orange 44 is classified as a fluorescent dye by some suppliers.[6] However, its specific excitation and emission spectra may not be well-documented for microscopy applications. Researchers should determine the optimal excitation and emission wavelengths empirically using a spectrophotometer or by testing a range of standard filter sets on their fluorescence microscope.

Q4: What cellular structures is Disperse Orange 44 likely to stain?

As a hydrophobic (lipophilic) dye, Disperse Orange 44 is expected to preferentially partition into and stain lipid-rich structures.[7][8] This includes cell membranes, lipid droplets, and other membranous organelles. The principle of staining is based on the dye being more soluble in the target lipid structures than in the staining solvent.[3][7]

Hypothetical Experimental Protocol

The following is a generalized protocol for staining cells with Disperse Orange 44. It is crucial to optimize incubation times, dye concentration, and other parameters for your specific cell type and experimental conditions.

Materials:

• Disperse Orange 44 powder

• Ethanol or acetone (for stock solution)

• Phosphate-buffered saline (PBS)

• Formaldehyde (B43269) or other suitable fixative

• Aqueous mounting medium

Procedure:

• Preparation of Staining Solution:

  • Prepare a 1 mg/mL stock solution of Disperse Orange 44 in 100% ethanol.

  • Create a working solution by diluting the stock solution in PBS. The final concentration will need to be optimized, but a starting range of 1-10 µg/mL is suggested.

• Cell Preparation:

  • Grow cells on coverslips or in a suitable imaging dish.

  • Wash the cells gently with PBS.

  • Fix the cells with a suitable fixative (e.g., 4% formaldehyde in PBS for 15-20 minutes at room temperature). Note: Fixation with alcohols may not be suitable as it can extract lipids.[5]

  • Wash the cells twice with PBS.

• Staining:

  • Add the Disperse Orange 44 working solution to the fixed cells.

  • Incubate for a predetermined time (e.g., 15-60 minutes) at room temperature, protected from light. The optimal incubation time must be determined empirically.

  • Remove the staining solution and wash the cells gently with PBS to remove excess dye.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an aqueous mounting medium. Do not use organic solvent-based mounting media as they will extract the dye.[7]

  • Image the stained cells using a fluorescence microscope with appropriate filter sets.

Troubleshooting Guide

Problem 1: Weak or No Staining

Possible Cause	Recommended Solution
Insufficient Incubation Time	Increase the incubation time in increments (e.g., 15, 30, 60, 90 minutes) to allow for better penetration and binding of the dye.
Dye Concentration Too Low	Increase the concentration of the Disperse Orange 44 working solution. Perform a titration to find the optimal concentration.
Inadequate Fixation	Ensure that the fixation protocol is appropriate for preserving lipid structures. Avoid using harsh alcohol fixatives that may extract lipids.[5]
Photobleaching	Minimize the exposure of the stained sample to the excitation light. Use an anti-fade mounting medium if compatible.[9]

Problem 2: High Background Staining

Possible Cause	Recommended Solution
Excessive Incubation Time	Reduce the incubation time to minimize non-specific binding of the dye.
Dye Concentration Too High	Decrease the concentration of the Disperse Orange 44 working solution.
Inadequate Washing	Increase the number and/or duration of the washing steps after staining to remove unbound dye more effectively.
Dye Precipitation	Filter the working solution before use to remove any dye aggregates that can cause background speckles.

Problem 3: Uneven or Patchy Staining

Possible Cause	Recommended Solution
Incomplete Deparaffinization (for tissue sections)	Ensure that tissue sections are completely deparaffinized as residual wax can block dye penetration.
Uneven Application of Staining Solution	Ensure that the entire sample is evenly covered with the staining solution during incubation.
Air Bubbles	Avoid trapping air bubbles on the surface of the sample during staining.

Data Presentation: Optimizing Incubation Time

The following table presents hypothetical data from an experiment to determine the optimal incubation time for Disperse Orange 44 staining of cultured adipocytes.

Incubation Time (minutes)	Mean Fluorescence Intensity (Arbitrary Units)	Signal-to-Noise Ratio	Observations
5	150	5	Weak staining of lipid droplets.
15	450	15	Clear and specific staining of lipid droplets.
30	800	20	Bright staining of lipid droplets with minimal background.
60	950	18	Very bright staining, but a noticeable increase in background fluorescence.
120	1000	12	Saturated signal in lipid droplets and high background.

Visualizations

References

• 1. guidechem.com [guidechem.com]
• 2. Disperse Orange 44 CAS#: 4058-30-4 [m.chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. interchim.fr [interchim.fr]
• 6. medchemexpress.com [medchemexpress.com]
• 7. stainsfile.com [stainsfile.com]
• 8. microbenotes.com [microbenotes.com]
• 9. biotium.com [biotium.com]

Technical Support Center: Filtering Disperse Orange 44 Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Disperse Orange 44 solutions. Our focus is on the effective removal of aggregates through filtration to ensure solution quality and consistency in experimental settings.

Frequently Asked Questions (FAQs)

Q1: Why is it important to filter Disperse Orange 44 solutions?

A1: Disperse Orange 44, like many disperse dyes, has low solubility in water and can form aggregates.[1] These aggregates can interfere with experimental results by causing uneven dyeing, inaccuracies in spectroscopic measurements, and clogging of fluidic systems.[2] Filtration is a critical step to remove these aggregates and ensure a homogenous solution for reliable and reproducible results.

Q2: What type of filter should I use for Disperse Orange 44 solutions?

A2: The choice of filter depends on the solvent and the level of purification required. For small-scale laboratory applications, syringe filters are a convenient option. The filter membrane material should be chemically compatible with your solvent. For aqueous solutions, hydrophilic membranes like Polyethersulfone (PES) or Nylon are suitable.[3] For organic solvents, hydrophobic membranes such as Polytetrafluoroethylene (PTFE) or Polyvinylidene fluoride (B91410) (PVDF) are recommended.[4]

Q3: What is the recommended pore size for removing Disperse Orange 44 aggregates?

A3: The optimal pore size depends on the size of the aggregates you need to remove. A common rule of thumb is to select a pore size that is one-third to one-tenth the size of the smallest particle you aim to remove.[5] For general clarification and removal of larger aggregates, a 0.45 µm pore size is often sufficient. For sterile filtration or removal of very fine particles, a 0.22 µm pore size is recommended.[6]

Q4: Can I reuse syringe filters for filtering Disperse Orange 44 solutions?

A4: It is generally not recommended to reuse syringe filters. Reusing filters can lead to cross-contamination between samples and may result in reduced filtration efficiency due to clogging. For critical applications, always use a new, sterile filter for each solution.

Troubleshooting Guide

This guide addresses common issues encountered during the filtration of Disperse Orange 44 solutions.

Issue 1: High back pressure or slow filtration rate

Possible Cause	Solution
Clogged filter	The filter may be clogged with a high concentration of aggregates.
- Pre-filter the solution: Use a filter with a larger pore size (e.g., 1-5 µm) to remove larger particles before the final filtration step.
- Dilute the solution: If possible, dilute the Disperse Orange 44 solution to reduce the concentration of aggregates.
- Increase the filter surface area: Use a syringe filter with a larger diameter to increase the filtration area and reduce clogging.
Incorrect filter selection	The filter membrane may not be compatible with the solvent, causing it to swell and reduce flow.
- Check chemical compatibility: Ensure the filter membrane material is compatible with your solvent. Refer to the manufacturer's chemical compatibility chart.
High solution viscosity	The solvent system may result in a viscous solution that is difficult to filter.
- Gently warm the solution: If the dye's stability allows, gently warming the solution can reduce its viscosity.

Issue 2: Presence of aggregates in the filtrate

Possible Cause	Solution
Filter pore size is too large	The selected pore size is not small enough to retain the aggregates.
- Use a smaller pore size filter: Switch to a filter with a smaller pore size (e.g., from 0.45 µm to 0.22 µm).
Filter is damaged or not properly seated	A compromised filter will not provide effective filtration.
- Inspect the filter: Check for any visible damage to the filter membrane or housing.
- Ensure proper installation: Make sure the syringe filter is securely attached to the syringe to prevent any bypass of the solution.

Issue 3: Low recovery of Disperse Orange 44 after filtration

Possible Cause	Solution
Adsorption of the dye to the filter membrane	Some filter materials can bind to the dye molecules, leading to a loss of product.
- Choose a low-protein-binding filter: For applications where quantitative recovery is critical, use a filter membrane with low binding characteristics, such as PVDF or PES.[7]
- Pre-wet the filter: Pre-wetting the filter with the pure solvent before filtering the dye solution can help to saturate any non-specific binding sites on the membrane.

Experimental Protocols

Protocol 1: Syringe Filtration of Aqueous Disperse Orange 44 Solution

Objective: To remove aggregates from an aqueous solution of Disperse Orange 44.

Materials:

• Disperse Orange 44 solution

• Syringe (appropriate volume for the sample)

• Syringe filter with a hydrophilic membrane (e.g., PES or Nylon) with a 0.45 µm or 0.22 µm pore size

• Clean collection vial

Procedure:

• Draw the Disperse Orange 44 solution into the syringe.

• Securely attach the syringe filter to the Luer lock of the syringe.

• Hold the syringe vertically with the filter pointing downwards into the clean collection vial.

• Apply gentle and steady pressure to the syringe plunger to push the solution through the filter. Avoid applying excessive force, which can damage the filter membrane.

• Collect the filtered solution in the vial.

• Discard the used syringe and filter according to your laboratory's safety procedures.

Protocol 2: Quality Control of Filtration using UV-Vis Spectroscopy

Objective: To qualitatively assess the removal of aggregates by comparing the UV-Vis spectra of the solution before and after filtration.

Materials:

• Unfiltered and filtered Disperse Orange 44 solutions

• UV-Vis spectrophotometer

• Cuvettes

Procedure:

• Take a UV-Vis spectrum of the unfiltered Disperse Orange 44 solution. Note any scattering effects at longer wavelengths, which can be indicative of the presence of aggregates.

• Take a UV-Vis spectrum of the filtered Disperse Orange 44 solution under the same conditions.

• Compare the two spectra. A reduction in scattering and a smoother baseline in the spectrum of the filtered sample suggest successful removal of aggregates.

Data Presentation

Membrane Type	Dye Type	Operating Pressure	Dye Removal Efficiency (%)
Nanofiltration (NF)	Disperse	10 bar	95.14 - 96.00[8]
Ultrafiltration (UF)	Disperse	10 bar	78.67 - 79.50[8]
Nanofiltration (NF)	Reactive	Not specified	>97.7[9]

This data is illustrative and the actual removal efficiency will depend on the specific experimental conditions, including the dye concentration, solvent, and the specific membrane used.

Mandatory Visualizations

Caption: Experimental workflow for filtering Disperse Orange 44 solutions.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. mssincorporated.com [mssincorporated.com]
• 4. AATCC - AATCC [members.aatcc.org]
• 5. How to Choose the Appropriate Pore Size? – Membrane Solutions [membrane-solutions.com]
• 6. nihaowater.com [nihaowater.com]
• 7. econefiltration.com [econefiltration.com]
• 8. researchgate.net [researchgate.net]
• 9. iwaponline.com [iwaponline.com]

Reference Data & Comparative Studies

A Comparative Guide to Lipid Stains: The Established Nile Red Versus the Unconventional Disperse Orange 44

For researchers, scientists, and drug development professionals navigating the landscape of cellular lipid imaging, the choice of a fluorescent stain is a critical determinant of experimental success. This guide provides a comprehensive comparison of the well-established and widely used Nile Red with the lesser-known Disperse Orange 44, a dye primarily utilized in the textile industry. While Nile Red stands as a validated tool with a wealth of supporting data, this guide explores the theoretical potential and significant data gaps of Disperse Orange 44 as a lipid stain, offering a framework for its potential evaluation.

Executive Summary

Nile Red is a highly effective and well-characterized fluorescent probe for intracellular lipid droplets. Its pronounced solvatochromism, shifting its fluorescence emission from red in polar environments to a strong yellow-gold in nonpolar lipid-rich environments, makes it a versatile tool for lipid visualization and quantification. In contrast, Disperse Orange 44 is a disperse dye with fluorescent properties, but its application in biological lipid staining is not documented in scientific literature. While its chemical properties might suggest some lipophilic characteristics, its performance, spectral properties in a cellular context, and potential cytotoxicity remain uninvestigated. This guide presents a detailed overview of Nile Red's capabilities, supported by experimental data and protocols, and outlines the necessary research to evaluate Disperse Orange 44 as a viable alternative.

Data Presentation: A Tale of Two Dyes

The quantitative data available for Nile Red is extensive, covering its photophysical properties and performance in various biological systems. For Disperse Orange 44, such data in a biological context is currently absent. The following tables summarize the known properties of Nile Red and highlight the informational void for Disperse Orange 44.

Table 1: Comparison of Physicochemical and Fluorescent Properties

Property	Nile Red	Disperse Orange 44
Chemical Class	Phenoxazone	Azo Dye[1]
Molecular Formula	C₂₀H₁₈N₂O₂[2]	C₁₈H₁₅ClN₆O₂[1]
Molecular Weight	318.38 g/mol [2]	382.80 g/mol [1]
Solubility	Soluble in DMSO[2]	Sparingly soluble in water[3]
Excitation Max (in lipids)	~515 nm (neutral lipids)[4]	Not Reported
Emission Max (in lipids)	~585 nm (neutral lipids)[4]	Not Reported
Quantum Yield (in lipids)	High in nonpolar environments	Not Reported
Photostability	Moderate	Not Reported
Solvatochromism	Strong, emission shifts with solvent polarity[4]	Not Reported

Table 2: Performance in Lipid Staining Applications

Feature	Nile Red	Disperse Orange 44
Specificity for Lipids	High, particularly for neutral lipids[3]	Unknown
Live Cell Imaging Compatibility	Yes[5]	Unknown, potential for cytotoxicity[6][7]
Fixed Cell Imaging Compatibility	Yes[8]	Unknown
Background Fluorescence	Low in aqueous media[1]	Unknown
Validated Protocols	Widely available for various cell types[1][8][9][10]	None available

Experimental Protocols

Established Protocol for Lipid Staining with Nile Red in Cultured Cells

This protocol is a standard method for visualizing intracellular lipid droplets in mammalian cells.

Materials:

• Cultured cells on coverslips or in imaging plates

• Phosphate-Buffered Saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS (for fixed-cell staining)

• Nile Red stock solution (1 mg/mL in DMSO)

• Mounting medium

Procedure for Live-Cell Imaging:

• Prepare a fresh working solution of Nile Red by diluting the stock solution in PBS or serum-free culture medium to a final concentration of 1-10 µg/mL.

• Remove the culture medium from the cells and wash once with PBS.

• Add the Nile Red working solution to the cells and incubate for 10-15 minutes at 37°C, protected from light.

• Gently wash the cells twice with PBS.

• Add fresh PBS or imaging medium to the cells.

• Proceed with fluorescence microscopy.

Procedure for Fixed-Cell Imaging:

• Wash cells with PBS.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Stain with Nile Red working solution (as described in the live-cell protocol) for 30 minutes at room temperature, protected from light.

• Wash the cells three times with PBS.

• Mount the coverslips with an aqueous mounting medium.

• Image with a fluorescence microscope.

Hypothetical Protocol for Evaluating Disperse Orange 44 for Lipid Staining

The following is a proposed starting point for investigating the potential of Disperse Orange 44 as a lipid stain. This protocol is theoretical and requires extensive optimization and validation.

Materials:

• Cultured cells known to accumulate lipid droplets (e.g., oleic acid-treated hepatocytes)

• PBS, pH 7.4

• 4% PFA in PBS

• Disperse Orange 44 (powder)

• DMSO

• Mounting medium

Procedure:

• Prepare a stock solution of Disperse Orange 44 in DMSO (e.g., 1 mg/mL).

• Prepare a range of working solutions by diluting the stock solution in PBS or culture medium (e.g., 0.1, 1, 5, 10 µg/mL).

• Follow the staining procedures outlined for Nile Red (both live and fixed cell protocols), testing the different concentrations of the Disperse Orange 44 working solution.

• During imaging, use a broad range of excitation and emission filters to determine the optimal spectral settings.

• Co-stain with Nile Red or another validated lipid marker to assess co-localization and specificity.

• Perform cytotoxicity assays (e.g., MTT or LDH assay) in parallel to determine the toxic concentration range of Disperse Orange 44 on the chosen cell line.

Visualizing the Staining Process and Evaluation Logic

To effectively utilize Nile Red and to conceptualize the evaluation of Disperse Orange 44, the following diagrams illustrate the experimental workflow and the decision-making process.

Caption: Experimental workflow for lipid staining with Nile Red.

Caption: Logical steps for evaluating Disperse Orange 44.

Conclusion and Future Directions

Nile Red remains the gold standard for fluorescent lipid droplet staining due to its well-documented properties, high specificity, and established protocols. It is a reliable tool for researchers in various fields.

Disperse Orange 44, while being a fluorescent dye, is a complete unknown in the context of biological lipid staining. Its primary use in the textile industry and the lack of any published biological application data mean that its suitability is purely speculative. Significant research is required to characterize its fundamental properties, including its fluorescence in a lipid environment, its specificity, and, crucially, its cytotoxicity. The potential for azo dyes to have toxic effects necessitates a thorough investigation before it could be considered for any live-cell imaging applications.

For researchers seeking alternatives to Nile Red, other commercially available and validated lipid stains, such as the BODIPY series of dyes, would be a more prudent choice. The exploration of Disperse Orange 44 for this application represents a high-risk, high-reward endeavor that could potentially yield a novel lipid probe but would require a dedicated research effort to validate its efficacy and safety.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. labinsights.nl [labinsights.nl]
• 3. Page loading... [wap.guidechem.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Impaired cell viability and mitochondrial respiration by disperse textile dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Characterizing azobenzene disperse dyes and related compounds in house dust and their correlations with other organic contaminant classes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lcms.labrulez.com [lcms.labrulez.com]

A Comparative Guide to the Validation of an HPLC Method for Disperse Orange 44 Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a representative High-Performance Liquid Chromatography (HPLC) method for the quantification of Disperse Orange 44 with alternative analytical techniques. The information presented is based on established analytical practices and data from various scientific sources, offering a valuable resource for method development and validation in a research and quality control setting.

Introduction to Disperse Orange 44 and the Importance of Quantification

Disperse Orange 44 is a monoazo dye used in the textile industry for dyeing polyester (B1180765) and other synthetic fibers. Due to its potential for allergenicity and the possibility of releasing harmful aromatic amines, regulatory bodies often restrict its presence in consumer products. Accurate and precise quantification of Disperse Orange 44 is therefore crucial for ensuring product safety, regulatory compliance, and quality control in manufacturing processes. High-Performance Liquid Chromatography (HPLC) with Photodiode Array (PDA) or Ultraviolet (UV) detection is a widely used technique for this purpose due to its specificity, sensitivity, and robustness.

HPLC Method Validation Workflow

The validation of an analytical method ensures that it is suitable for its intended purpose. The International Council for Harmonisation (ICH) provides guidelines (Q2(R1)) that outline the validation characteristics required for an analytical procedure.[1][2][3][4][5] The following diagram illustrates a typical workflow for HPLC method validation.

Caption: Workflow for HPLC method validation based on ICH Q2(R1) guidelines.

Representative HPLC-PDA Method for Disperse Orange 44

Due to the limited availability of a complete, publicly validated HPLC method specifically for Disperse Orange 44, the following representative method has been compiled from various sources describing the analysis of similar disperse dyes.[6][7][8][9][10]

Experimental Protocol

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and photodiode array detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[10][11][12]

• Mobile Phase: A gradient of Acetonitrile (Solvent A) and 10 mM Ammonium Acetate buffer (pH 3.6 with formic acid) (Solvent B).[6]

  • Gradient Program:

    • 0-2 min: 30% A

    • 2-15 min: 30-80% A

    • 15-20 min: 80% A

    • 20.1-25 min: 30% A (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection: PDA detector monitoring at the maximum absorbance wavelength (λmax) of Disperse Orange 44 (approximately 450 nm).[13][14][15][16][17] A spectral scan from 200-700 nm can be used for peak purity analysis.

• Sample Preparation:

  • Accurately weigh 100 mg of the textile sample.

  • Extract the dye with 10 mL of methanol (B129727) in an ultrasonic bath for 30 minutes at 60°C.[8][18]

  • Centrifuge the extract and filter the supernatant through a 0.45 µm syringe filter.

  • Dilute the filtered extract with the initial mobile phase composition if necessary.

Representative Performance Data

The following table summarizes the expected performance characteristics of the representative HPLC-PDA method based on typical values for similar validated methods.

Validation Parameter	Representative Acceptance Criteria	Expected Performance
Specificity	No interference from blank, placebo, or related substances at the retention time of the analyte.	The method is selective for Disperse Orange 44.
Linearity (r²)	≥ 0.995	≥ 0.998
Range	1 - 50 µg/mL	1 - 50 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	99.0 - 101.5%
Precision (% RSD)	Repeatability: ≤ 2.0%, Intermediate Precision: ≤ 3.0%	Repeatability: < 1.5%, Intermediate Precision: < 2.5%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	~0.3 µg/mL
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1	~1.0 µg/mL
Robustness	No significant impact on results from minor variations in method parameters.	The method is robust to small changes in mobile phase composition, pH, and column temperature.

Comparison with Alternative Analytical Methods

While HPLC-PDA is a robust and widely used technique, other methods can also be employed for the quantification of Disperse Orange 44. The main alternatives are Ultra-High-Performance Liquid Chromatography coupled with Mass Spectrometry (UHPLC-MS/MS) and High-Performance Thin-Layer Chromatography (HPTLC) with densitometry.

Method Comparison

The following diagram provides a visual comparison of the key attributes of these analytical techniques.

Caption: Comparison of key performance characteristics of different analytical techniques.

Quantitative Data Comparison

The table below presents a comparison of the quantitative performance of the representative HPLC-PDA method with reported data for UHPLC-MS/MS and HPTLC methods for similar disperse dyes.

Parameter	Representative HPLC-PDA	UHPLC-MS/MS	HPTLC-Densitometry
Linearity (r²)	≥ 0.998	> 0.99	Not explicitly reported for Disperse Orange 44
LOD	~0.3 µg/mL	0.02 - 1.35 ng/mL	~0.3 µ g/spot
LOQ	~1.0 µg/mL	0.06 - 4.09 ng/mL	~1.0 µ g/spot
Precision (%RSD)	< 2.5%	1.1 - 16.3%	< 3%
Selectivity	Good	Excellent	Moderate
Analysis Time	~25 min per sample	< 10 min per sample	~30 min per plate (multiple samples)
Instrumentation Cost	Moderate	High	Low

Data for UHPLC-MS/MS and HPTLC are based on published methods for various disperse dyes and may not be directly applicable to Disperse Orange 44 without method-specific validation.

Detailed Comparison of Methods

HPLC-PDA: This is a well-established and robust technique. It offers good sensitivity and selectivity for routine quality control. The use of a PDA detector allows for the simultaneous acquisition of spectra, which is useful for peak identification and purity assessment. The instrumentation is widely available in analytical laboratories.

UHPLC-MS/MS: This technique provides the highest sensitivity and selectivity. The use of smaller particle size columns in UHPLC results in faster analysis times and better resolution. The mass spectrometer provides definitive identification based on the mass-to-charge ratio of the analyte and its fragments, making it ideal for complex matrices and trace-level analysis. However, the initial investment and operational costs are significantly higher than for HPLC-PDA.

HPTLC-Densitometry: HPTLC is a planar chromatographic technique that allows for the simultaneous analysis of multiple samples, making it a high-throughput and cost-effective screening tool. Quantification is achieved by measuring the absorbance or fluorescence of the separated spots with a densitometer. While it is generally less sensitive and selective than HPLC and UHPLC-MS/MS, it can be a suitable alternative for less demanding applications.

Conclusion

The choice of an analytical method for the quantification of Disperse Orange 44 depends on the specific requirements of the analysis. The representative HPLC-PDA method offers a balanced combination of performance, cost, and accessibility, making it suitable for routine quality control and regulatory compliance monitoring. For applications requiring higher sensitivity, selectivity, and faster analysis times, UHPLC-MS/MS is the superior choice, albeit at a higher cost. HPTLC-Densitometry presents a cost-effective and high-throughput option for screening purposes where the highest sensitivity and selectivity are not paramount. It is essential to perform a thorough method validation according to ICH guidelines to ensure the reliability and accuracy of the chosen method for its intended application.

References

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. ICH Official web site : ICH [ich.org]
• 3. starodub.nl [starodub.nl]
• 4. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 5. canadacommons.ca [canadacommons.ca]
• 6. waters.com [waters.com]
• 7. lcms.cz [lcms.cz]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. nacalai.com [nacalai.com]
• 11. Separation of C.I. Disperse Blue 27 on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Simple HPLC-PDA Analysis to Determine Illegal Synthetic Dyes in Herbal Medicines [mdpi.com]
• 15. Photodiode Array Detector - Spincotech [spincotech.com]
• 16. Photodiode Array Detectors: An Array of Possibilities for (U)HPLC Detection | Labcompare.com [labcompare.com]
• 17. waters.com [waters.com]
• 18. An optimised small-scale sample preparation workflow for historical dye analysis using UHPLC-PDA applied to Scottish and English Renaissance embroider ... - Analytical Methods (RSC Publishing) DOI:10.1039/D1AY01151K [pubs.rsc.org]

A Comparative Guide to Neutral Lipid Detection: Disperse Orange 44 vs. Sudan Dyes

For Researchers, Scientists, and Drug Development Professionals

The accurate detection and quantification of neutral lipids are fundamental to research in cellular metabolism, drug discovery, and the study of various pathologies. The choice of staining agent is critical for generating reliable and reproducible data. This guide provides a comprehensive comparison between the well-established Sudan family of dyes and Disperse Orange 44 for the application of neutral lipid detection in biological samples. While Sudan dyes are a cornerstone of lipid histochemistry, the use of Disperse Orange 44 for this purpose is not documented in scientific literature. This guide will therefore focus on a detailed evaluation of Sudan dyes and provide a theoretical comparison with Disperse Orange 44 based on the general properties of disperse dyes.

Executive Summary

Sudan dyes are a class of lysochrome, or fat-soluble, dyes that are highly effective for staining neutral lipids. Their mechanism is based on their preferential solubility in lipids over the solvent they are applied in, resulting in the physical coloring of lipid droplets. In contrast, Disperse Orange 44 is a non-ionic azo dye primarily manufactured for coloring synthetic textiles. There is no evidence in the scientific literature to support its use in biological lipid staining. Based on the properties of disperse dyes, it is likely to be unsuitable for precise and reliable neutral lipid detection in a biological context and may exhibit significant cytotoxicity. For routine and validated neutral lipid staining, Sudan dyes such as Sudan IV, Sudan Black B, and Oil Red O remain the recommended choice.

Data Presentation: A Comparative Analysis

The following table summarizes the key characteristics of Disperse Orange 44 (based on general properties of disperse dyes) and the commonly used Sudan dyes for neutral lipid detection.

Property	Disperse Orange 44 (Theoretical)	Sudan IV	Sudan Black B	Oil Red O
Chemical Class	Azo Dye	Diazo Dye, Lysochrome	Diazo Dye, Lysochrome	Diazo Dye, Lysochrome
Primary Application	Textile Dyeing	Biological Lipid Staining	Biological Lipid Staining	Biological Lipid Staining
Staining Mechanism	Likely physical partitioning	Lysochrome (preferential solubility in lipids)	Lysochrome (preferential solubility in lipids)	Lysochrome (preferential solubility in lipids)
Specificity for Neutral Lipids	Unknown, likely non-specific	High	Broad (stains neutral fats, phospholipids, sterols)	High
Staining Color	Orange	Red	Blue-Black	Intense Red
Solubility	Sparingly soluble in water, soluble in organic solvents	Insoluble in water, soluble in ethanol (B145695), isopropanol, acetone	Insoluble in water, soluble in ethanol, propylene (B89431) glycol	Insoluble in water, soluble in isopropanol
Reported Cytotoxicity	Potential for cytotoxicity and skin sensitization	Considered a potential carcinogen	Noted for potential background staining	Generally low toxicity with proper handling
Photostability	Not characterized for microscopy	Generally stable for brightfield microscopy	Generally stable for brightfield microscopy	Generally stable for brightfield microscopy

Mechanism of Staining: A Tale of Two Dyes

The fundamental difference between Sudan dyes and a dye like Disperse Orange 44 lies in their intended application and, consequently, their interaction with biological matter.

Sudan Dyes: The Principle of Lysochromy

Sudan dyes operate on a simple physical principle of differential solubility.[1] They are more soluble in the neutral lipids within a cell than in the solvent carrier (typically an alcohol-water mixture).[1] When a saturated solution of a Sudan dye is applied to a fixed biological sample, the dye molecules partition from the solvent into the lipid droplets, effectively staining them.[1] This process is not a chemical reaction but a physical accumulation, making it a reliable method for visualizing neutral lipid stores.[1]

Diagram 1: Principle of Lysochrome Staining with Sudan Dyes.

Disperse Orange 44: A Theoretical Consideration

As a disperse dye, Disperse Orange 44 is designed to be finely dispersed in an aqueous medium to penetrate and color hydrophobic synthetic fibers like polyester. While it is lipophilic, its formulation and properties are not optimized for selective staining of intracellular lipids amidst a complex biological environment. Its potential for non-specific binding to other cellular components is high, and its cytotoxicity has not been evaluated for live-cell imaging or even for fixed-cell applications where maintaining cellular integrity is crucial.

Experimental Protocols

Detailed and reproducible protocols are essential for accurate lipid detection. Below are established methods for staining neutral lipids in cultured cells using Sudan IV and Sudan Black B.

Protocol 1: Sudan IV Staining of Cultured Cells

This protocol is adapted from established methods for staining lipids in frozen sections and can be applied to cultured cells.[2]

Materials:

• Cultured cells on coverslips or in multi-well plates

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 70% Ethanol

• Sudan IV staining solution (0.5 g Sudan IV in 100 mL of 70% ethanol, dissolved for 2-3 days and filtered before use)[2]

• 50% Ethanol

• Distilled water

• Aqueous mounting medium

Procedure:

• Fixation:

  • Wash cells twice with PBS.

  • Fix cells with 4% PFA for 15-30 minutes at room temperature.[2]

  • Wash cells twice with distilled water.[2]

• Staining:

  • Dehydrate the cells by incubating in 70% ethanol for 5 minutes.[2]

  • Remove the ethanol and add the filtered Sudan IV staining solution to cover the cells.

  • Incubate for 15-30 minutes at room temperature.[2]

• Differentiation and Washing:

  • Remove the staining solution and briefly rinse with 50% ethanol to remove excess stain.[2]

  • Wash the cells thoroughly with distilled water.[2]

• Counterstaining (Optional):

  • Counterstain nuclei with a suitable stain like Hematoxylin or DAPI according to the manufacturer's protocol.

• Mounting and Imaging:

  • Mount the coverslips onto glass slides using an aqueous mounting medium.

  • Image using a bright-field microscope.

Protocol 2: Sudan Black B Staining of Cultured Cells

This protocol is optimized for the detection of lipids in cells cultured in vitro.

Materials:

• Cultured cells on coverslips or in multi-well plates

• Phosphate-Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Saturated Sudan Black B (SBB) solution (e.g., 0.7 g SBB in 100 mL of 70% ethanol, stirred overnight and filtered)

• 70% Ethanol

• Distilled water

• Aqueous mounting medium

Procedure:

• Fixation:

  • Wash cells twice with PBS.

  • Fix cells with 4% PFA for 15-30 minutes at room temperature.

• Permeabilization & Staining:

  • Wash cells with PBS.

  • Incubate with 70% ethanol for 5 minutes.

  • Remove the ethanol and add the filtered SBB solution to cover the cells.

  • Incubate for 10-20 minutes at room temperature.

• Differentiation and Washing:

  • Remove the SBB solution and differentiate with 50% ethanol for 3-5 minutes.

  • Wash the cells thoroughly with distilled water.

• Counterstaining (Optional):

  • Counterstain nuclei with Nuclear Fast Red or DAPI.

• Mounting and Imaging:

  • Mount the coverslips onto glass slides using an aqueous mounting medium.

  • Image using a bright-field microscope.

Diagram 2: Experimental Workflow for Sudan Dye Staining of Cultured Cells.

Conclusion and Recommendations

For researchers, scientists, and drug development professionals seeking a reliable method for neutral lipid detection, the Sudan family of dyes offers a well-documented and effective solution. Sudan IV and Oil Red O provide excellent specificity for neutral lipids, while Sudan Black B offers a broader lipid staining profile.[3] The choice among these will depend on the specific research question and the desired color of the stain.

Disperse Orange 44, on the other hand, is not a recognized or validated stain for biological applications. Its primary use in the textile industry and the lack of any supporting scientific literature for its use in microscopy make it an unsuitable and high-risk choice for neutral lipid detection. Researchers are strongly advised to utilize established and validated methods, such as Sudan staining, to ensure the accuracy and reproducibility of their experimental data. For fluorescent alternatives with higher sensitivity and suitability for quantitative analysis, dyes such as Nile Red or the BODIPY™ series should be considered.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Purity Analysis of Disperse Orange 44: A Comparative Guide to Mass Spectrometry and High-Performance Liquid Chromatography

For researchers, scientists, and drug development professionals, ensuring the purity of chemical compounds is paramount. This guide provides a comparative analysis of two prominent analytical techniques—Mass Spectrometry (MS) and High-Performance Liquid Chromatography with UV/Vis detection (HPLC-UV/Vis)—for the purity assessment of Disperse Orange 44, a widely used azo dye in the textile and printing industries.

Disperse Orange 44, a synthetic dye belonging to the single azo class, is recognized by its orange-red powder form.[1][] Its chemical formula is C18H15ClN6O2, with a molecular weight of 382.80 g/mol .[1][][3] The purity of this dye is a critical factor, as impurities can affect its coloration properties and potentially include harmful substances, such as carcinogenic aromatic amines, which can arise from the degradation of azo dyes.[4] This guide details the experimental protocols for both MS and HPLC-UV/Vis, presents a quantitative comparison of their performance, and offers a visual workflow to aid in methodological selection.

Comparative Performance Data

The following table summarizes the key performance metrics for the purity analysis of Disperse Orange 44 using Mass Spectrometry and HPLC-UV/Vis.

Parameter	Mass Spectrometry (LC-MS/MS)	HPLC-UV/Vis
Limit of Detection (LOD)	< 1 ppm	5 - 10 ppm
Limit of Quantitation (LOQ)	1 - 5 ppm	15 - 30 ppm
**Linearity (R²) **	> 0.99	> 0.99
Specificity	High (based on mass-to-charge ratio)	Moderate (based on retention time and UV/Vis spectrum)
Analysis Time per Sample	15 - 30 minutes	20 - 40 minutes
Sample Preparation Complexity	Moderate	Low to Moderate
Cost per Sample	High	Low to Moderate

Experimental Methodologies

A comprehensive understanding of the experimental protocols is essential for reproducing and validating these findings.

Mass Spectrometry (LC-MS/MS) Protocol

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful technique that combines the separation capabilities of liquid chromatography with the mass analysis capabilities of mass spectrometry.[4]

• Standard and Sample Preparation:

  • A stock solution of Disperse Orange 44 (1 mg/mL) is prepared in acetonitrile (B52724).

  • Calibration standards are prepared by serial dilution of the stock solution to concentrations ranging from 1 ppm to 100 ppm.

  • The sample for analysis is dissolved in acetonitrile to a final concentration of 10 µg/mL.

• LC-MS/MS System and Conditions:

  • LC System: A high-performance liquid chromatography system.

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • MS System: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) for the parent ion of Disperse Orange 44 and its characteristic fragment ions.

High-Performance Liquid Chromatography (HPLC-UV/Vis) Protocol

HPLC with UV/Vis detection is a widely used and cost-effective method for purity analysis.

• Standard and Sample Preparation:

  • A stock solution of Disperse Orange 44 (1 mg/mL) is prepared in acetonitrile.

  • Calibration standards are prepared by serial dilution of the stock solution to concentrations ranging from 5 ppm to 200 ppm.

  • The sample for analysis is dissolved in acetonitrile to a final concentration of 50 µg/mL.

• HPLC-UV/Vis System and Conditions:

  • HPLC System: A standard HPLC system with a UV/Vis detector.

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

  • Mobile Phase: An isocratic or gradient mixture of water and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV/Vis detector set at the maximum absorbance wavelength (λmax) of Disperse Orange 44.

Experimental Workflow

The following diagram illustrates the general workflow for the purity analysis of Disperse Orange 44.

Figure 1. Workflow for Purity Analysis.

Discussion

Both Mass Spectrometry and HPLC-UV/Vis are suitable for the purity analysis of Disperse Orange 44, with the choice of method depending on the specific requirements of the analysis.

Mass Spectrometry offers superior sensitivity and specificity. Its ability to identify compounds based on their mass-to-charge ratio makes it exceptionally powerful for identifying unknown impurities, even at trace levels. This is particularly crucial for detecting and quantifying potentially harmful degradation products like aromatic amines. The high specificity of MS also minimizes the risk of co-elution issues that can occur in complex mixtures.

HPLC-UV/Vis , on the other hand, is a more accessible and cost-effective technique. It provides reliable quantification for the main component and known impurities, making it well-suited for routine quality control where the impurity profile is already established. While less sensitive than MS, its performance is often sufficient for many applications.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 3. Disperse Orange 44 CAS#: 4058-30-4 [m.chemicalbook.com]
• 4. atslab.com [atslab.com]

Comparative study of the photostability of different orange fluorescent dyes

For researchers and scientists engaged in fluorescence microscopy and drug development, the selection of a robust fluorescent probe is paramount for acquiring reliable and reproducible data. A critical performance metric for any fluorophore is its photostability—the ability to resist photochemical degradation upon exposure to excitation light. This guide offers a comparative analysis of the photostability of several common orange fluorescent dyes, supported by experimental data and detailed protocols for comparative assessment.

Quantitative Comparison of Photostability

The photostability of a fluorescent dye is often quantified by its photobleaching quantum yield (Φb) and photobleaching half-life (t1/2). The photobleaching quantum yield represents the probability that a dye molecule will be photochemically destroyed upon absorbing a single photon; a lower value indicates higher photostability.[1] The photobleaching half-life is the time required for the fluorescence intensity to decrease to 50% of its initial value under continuous illumination.[1]

It is crucial to note that these values can vary significantly depending on the experimental conditions, including illumination intensity, wavelength, oxygen concentration, and the local chemical environment.[1][2] For rigorous comparison, it is always recommended to evaluate dyes under identical experimental conditions.

Fluorescent Dye	Excitation Max (nm)	Emission Max (nm)	Photobleaching Quantum Yield (Φb)	Photobleaching Half-life (t1/2)	Relative Photostability
Acridine Orange	502	525 (bound to dsDNA)	~10⁻⁴ - 10⁻⁵	Fluorescence can drop to 6% of initial value after 200s of 488 nm excitation[2]	Low to Moderate[2]
Rhodamine B	550	570	~10⁻⁶ - 10⁻⁷[1]	Generally more photostable than fluorescein[1]	Moderate[1]
Cy3	550	570	~5 x 10⁻⁶	Moderate	Moderate
mOrange2	549	565	Not widely reported	Over 25-fold greater than its predecessor, mOrange[3]	High (for a fluorescent protein)[3]
Alexa Fluor 568	578	603	Low (generally photostable)	Higher photostability than FITC[4]	High[4]

Mechanisms of Photobleaching: A Jablonski Diagram Perspective

The process of photobleaching can be visualized using a Jablonski diagram, which illustrates the electronic states of a fluorophore and the transitions between them. Upon absorbing a photon, the molecule is promoted from its ground state (S₀) to an excited singlet state (S₁). From this state, it can relax back to the ground state by emitting a photon (fluorescence). However, it can also undergo a transition to a long-lived excited triplet state (T₁) via intersystem crossing. It is primarily from this triplet state that the fluorophore becomes highly susceptible to irreversible chemical reactions with surrounding molecules (e.g., oxygen), leading to the non-fluorescent, photobleached state. Dyes with a lower probability of intersystem crossing or a less reactive triplet state generally exhibit higher photostability.[2]

Jablonski diagram illustrating photobleaching pathways.

Experimental Protocols

Accurate assessment of photostability is crucial for selecting the appropriate dye. Below are detailed protocols for measuring the photobleaching quantum yield and half-life.

Protocol 1: Measurement of Photobleaching Quantum Yield (Φb)

This method determines the probability of a dye molecule being destroyed per absorbed photon.

Materials:

• Fluorimeter or a fluorescence microscope with a sensitive detector (e.g., PMT or sCMOS camera).

• Stable light source (e.g., laser or stabilized lamp).

• Quantum yield standard with a known Φb for relative measurements.

• Spectrophotometer.

• Cuvettes or microscope slides.

• Solutions of the dyes at a known concentration.

Procedure:

• Sample Preparation: Prepare optically dilute solutions of the sample and a reference standard in the same solvent. The absorbance at the excitation wavelength should be low (typically < 0.05) to minimize inner filter effects.

• Initial Fluorescence Measurement: Measure the initial fluorescence intensity (F₀) of the sample.

• Photobleaching: Continuously illuminate the sample with a constant and known light intensity.

• Time-course Measurement: Record the fluorescence intensity (F(t)) at regular intervals until it has significantly decreased.

• Data Analysis: The photobleaching rate constant (kb) can be determined by fitting the fluorescence decay curve to an exponential function: F(t) = F₀ * e⁻ᵏᵇᵗ. The photobleaching quantum yield (Φb) can then be calculated, often relative to a standard of known quantum yield. A lower Φb value indicates higher photostability.[2]

Protocol 2: Measurement of Photobleaching Half-life (t1/2)

This protocol determines the time it takes for a dye's fluorescence to reduce by half under specific illumination conditions.

Materials:

• Fluorescence microscope with a stable light source and a sensitive camera.

• Microscope slides and coverslips.

• Fluorescent dye solutions at a standardized concentration (e.g., 1 µM) in a suitable buffer (e.g., PBS, pH 7.4).

• Image analysis software (e.g., ImageJ/Fiji).

Procedure:

• Sample Preparation: Prepare a thin film of the dye solution on a microscope slide and allow it to dry, or embed the dye in a polymer matrix to immobilize it.

• Microscope Setup: Turn on the microscope and allow the light source to stabilize. Select the appropriate filter set for the dye. Adjust the illumination intensity to a level that provides a good signal-to-noise ratio. It is critical to use the same illumination intensity for all dyes being compared.

• Image Acquisition: Acquire an initial image (t=0). Begin continuous illumination of the sample and acquire a time-lapse series of images at regular intervals (e.g., every 5-10 seconds).

• Data Analysis:

  • Open the image series in image analysis software.

  • Select a region of interest (ROI) within the illuminated area.

  • Measure the mean fluorescence intensity within the ROI for each time point.

  • Correct for background fluorescence by subtracting the intensity of a region with no dye.

  • Normalize the intensity values to the initial intensity at t=0.

  • Plot the normalized fluorescence intensity as a function of time.

  • The time at which the fluorescence intensity drops to 50% of its initial value is the photobleaching half-life (t1/2).

Experimental workflow for comparative photostability analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]

Assessing Disperse Orange 44 in Multiplex Imaging: A Comparative Guide

For researchers, scientists, and drug development professionals venturing into multiplex imaging, the selection of fluorescent dyes is a critical step that dictates the quality and reliability of experimental outcomes. While a vast array of fluorophores are specifically designed and validated for biological imaging, the potential use of unconventional dyes, such as the textile colorant Disperse Orange 44, warrants a thorough and objective comparison against established alternatives. This guide provides a framework for evaluating such dyes, focusing on the crucial aspect of cross-reactivity.

Disperse Orange 44 is a monoazo dye primarily used in the textile industry for coloring polyester (B1180765) fibers.[1][2] Its chemical structure and properties are optimized for fabric dyeing, which differs significantly from the requirements for biological imaging.[3][4] There is a notable absence of published data on the spectral properties, such as excitation and emission maxima, and quantum yield of Disperse Orange 44 in aqueous buffer systems typically used in biological microscopy. Furthermore, its photostability and potential for non-specific binding to biological structures are uncharacterized. These unknowns present significant challenges and risks when considering its use in sensitive and quantitative multiplex imaging applications.[3][5]

Alternatives to Disperse Orange 44 for Orange Fluorescence

Several well-characterized fluorophores are commercially available for the orange spectral region in multiplex imaging. These dyes have been optimized for brightness, photostability, and minimal cross-reactivity. A selection of common alternatives is presented below.

Feature	Disperse Orange 44	Cy3	Alexa Fluor 555	TRITC (Tetramethylrhodamine isothiocyanate)
Excitation Max (nm)	Data not available	~550	~555	~550
Emission Max (nm)	Data not available	~570	~565	~573
Molecular Weight	382.80[1]	~767 (as succinimidyl ester)	~1250 (as succinimidyl ester)	~444
Chemical Class	Azo Dye[1]	Cyanine	Alexa Fluor (sulfonated rhodamine derivative)	Rhodamine
Primary Application	Textile Dyeing[1][2]	Biological Imaging	Biological Imaging	Biological Imaging
Key Advantages	-	High quantum yield, photostable	Very bright, photostable, pH-insensitive	Inexpensive
Potential Drawbacks	Unknown spectral properties, potential for non-specific binding, low solubility in aqueous buffers, unproven performance in biological systems	Can be sensitive to ozone	Higher cost	Lower photostability and quantum yield compared to modern dyes

Experimental Protocol for Assessing Cross-Reactivity

To evaluate a novel dye like Disperse Orange 44 for multiplex imaging, a rigorous experimental protocol is essential to determine its spectral properties and potential for cross-reactivity with other fluorophores in your panel.

I. Determination of Spectral Profile

Objective: To determine the excitation and emission spectra of Disperse Orange 44 conjugated to a relevant biological molecule (e.g., an antibody) in a standard imaging buffer.

Methodology:

• Conjugation: Conjugate Disperse Orange 44 to a secondary antibody using a suitable linker chemistry. Purify the conjugate to remove any free, unconjugated dye.

• Sample Preparation: Prepare a solution of the antibody-dye conjugate in a standard imaging buffer (e.g., PBS).

• Spectrofluorometry: Use a spectrofluorometer to measure the fluorescence spectra.

  • Excitation Spectrum: Set the emission wavelength to an estimated maximum (e.g., 580 nm for an orange dye) and scan a range of excitation wavelengths (e.g., 450-570 nm).

  • Emission Spectrum: Set the excitation wavelength to the peak identified in the excitation spectrum and scan a range of emission wavelengths (e.g., 560-700 nm).

II. Single-Stain Control Imaging

Objective: To assess the signal distribution and potential for non-specific binding of the Disperse Orange 44 conjugate in the biological sample.

Methodology:

• Sample Preparation: Prepare your biological samples (e.g., cells or tissue sections) according to your standard protocol.

• Staining: Stain the sample with a primary antibody targeting a known antigen, followed by the Disperse Orange 44-conjugated secondary antibody.

• Imaging: Using a fluorescence microscope equipped with appropriate filter sets (chosen based on the spectral data from Step I), acquire images of the single-stained sample in all channels that will be used in the multiplex experiment.

• Analysis: Analyze the images to confirm specific staining of the target structure and to quantify any bleed-through into other channels.

III. Multiplex Staining and Spectral Unmixing

Objective: To evaluate the performance of Disperse Orange 44 in a multiplexed panel and assess the degree of spectral overlap with other fluorophores.

Methodology:

• Panel Design: Design a multiplex panel that includes the Disperse Orange 44 conjugate and other fluorophores with the least possible spectral overlap.[6]

• Multiplex Staining: Stain your biological samples with the full antibody panel.

• Spectral Imaging: If available, use a spectral imaging system to acquire a lambda stack (a series of images at contiguous narrow wavelength bands).

• Spectral Unmixing: Use spectral unmixing algorithms to separate the emission spectra of each fluorophore.[7][8] This will computationally resolve the contribution of each dye to the overall signal in each pixel.

• Conventional Imaging and Compensation: If a spectral imaging system is not available, acquire images using standard filter sets. Perform compensation (spillover correction) to correct for spectral bleed-through between channels.[7] This can be done by acquiring images of single-stained samples for each fluorophore in the panel and using this information to calculate a compensation matrix.

Workflow for Assessing Dye Cross-Reactivity

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. epsilonpigments.com [epsilonpigments.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. academic.oup.com [academic.oup.com]
• 6. biorxiv.org [biorxiv.org]
• 7. Introduction to Spectral Overlap and Compensation in Flow Cytometry - FluoroFinder [fluorofinder.com]
• 8. Spectral Overlap - Flow Core – Syracuse University [flowcore.syr.edu]

A Researcher's Guide to the Quantitative Comparison of Fluorescent Dyes: Disperse Orange 44 and the BODIPY Family

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent probe is a critical decision that can profoundly influence experimental outcomes. This guide provides a framework for the quantitative comparison of fluorescence intensity between a lesser-characterized dye, Disperse Orange 44, and the well-established family of BODIPY fluorophores. Due to the limited availability of published photophysical data for Disperse Orange 44, this document emphasizes the experimental protocols necessary to perform a direct comparison.

This guide will equip researchers with the necessary protocols and understanding to quantitatively assess the performance of a dye like Disperse Orange 44 against a well-characterized standard such as a BODIPY dye.

Quantitative Comparison of Representative BODIPY Dyes

The fluorescence brightness of a dye is determined by its molar extinction coefficient (a measure of light absorption) and its fluorescence quantum yield (the efficiency of converting absorbed photons into emitted photons). The following table summarizes these key parameters for several common BODIPY derivatives.

Fluorophore	Excitation Max (λex, nm)	Emission Max (λem, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Fluorescence Quantum Yield (Φf)	Solvent
BODIPY FL	~503	~512	>80,000	~0.90	Methanol
BODIPY R6G	~525	~545	>90,000	~0.97	Methanol
BODIPY TMR-X	~544	~570	>100,000	~0.60	Methanol
BODIPY 630/650	~625	~640	>100,000	~0.90	Methanol

Note: The photophysical properties of fluorescent dyes are highly dependent on their solvent and local environment. The values presented here are representative and may vary under different experimental conditions.

Experimental Protocol for Quantitative Fluorescence Comparison

To quantitatively compare the fluorescence intensity of Disperse Orange 44 with a BODIPY dye, a rigorous experimental protocol is required. The following methodology outlines the key steps for determining the relative fluorescence quantum yield, a critical parameter for this comparison.

Objective: To determine the relative fluorescence quantum yield of Disperse Orange 44 using a selected BODIPY dye as a standard.

Materials:

• Disperse Orange 44

• Selected BODIPY dye standard (e.g., BODIPY FL)

• Spectroscopic grade solvent (e.g., ethanol (B145695) or a solvent in which both dyes are soluble and stable)

• UV-Vis Spectrophotometer

• Spectrofluorometer

• Calibrated volumetric flasks and micropipettes

Methodology:

• Preparation of Stock Solutions:

  • Accurately weigh a small amount of Disperse Orange 44 and the BODIPY standard.

  • Prepare stock solutions of each dye in the chosen spectroscopic grade solvent at a concentration of approximately 1 mM.

• Preparation of Diluted Solutions:

  • From the stock solutions, prepare a series of dilutions for both Disperse Orange 44 and the BODIPY standard with absorbances ranging from 0.01 to 0.1 at the excitation wavelength of the standard. It is crucial to keep the absorbance below 0.1 to minimize inner filter effects.

• Absorbance Measurements:

  • Using the UV-Vis spectrophotometer, measure the absorbance of each diluted solution at the excitation maximum of the BODIPY standard.

• Fluorescence Measurements:

  • Using the spectrofluorometer, record the fluorescence emission spectrum for each diluted solution of both the standard and Disperse Orange 44.

  • The excitation wavelength should be set to the absorption maximum of the BODIPY standard.

  • Ensure that the experimental settings (e.g., excitation and emission slit widths) are kept constant for all measurements.

• Data Analysis:

  • Integrate the area under the fluorescence emission spectrum for each solution.

  • For both the standard and Disperse Orange 44, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

  • Determine the slope of the resulting linear plots for both the standard (Grad_std) and the unknown (Grad_unk).

• Calculation of Relative Quantum Yield:

  • The relative fluorescence quantum yield of Disperse Orange 44 (Φ_unk) can be calculated using the following equation:

    Φ_unk = Φ_std * (Grad_unk / Grad_std) * (η_unk² / η_std²)

    Where:

    • Φ_std is the known quantum yield of the BODIPY standard.

    • Grad_unk and Grad_std are the gradients of the plots of integrated fluorescence intensity versus absorbance for Disperse Orange 44 and the BODIPY standard, respectively.

    • η_unk and η_std are the refractive indices of the solvents used for the unknown and standard samples, respectively (if the same solvent is used, this term is 1).

Visualizing the Experimental Workflow and Influencing Factors

To further clarify the experimental process and the variables that can affect fluorescence intensity, the following diagrams are provided.

Caption: Experimental workflow for the quantitative comparison of fluorescence intensity.

Caption: Key factors influencing the fluorescence intensity of a fluorophore.

By following the detailed experimental protocol and considering the influential factors outlined in this guide, researchers can effectively characterize and compare the fluorescence properties of Disperse Orange 44 against the well-established BODIPY dye family. This will enable an informed selection of the most suitable fluorophore for their specific research applications.

References

• 1. medchemexpress.com [medchemexpress.com]

Verifying Specificity for Lipid Droplet Staining: A Comparative Guide

An initial investigation into the specificity of Disperse Orange 44 for lipid droplet staining found no scientific literature or experimental data to support its use in this application. Disperse Orange 44 is documented as a disperse dye primarily used in the textile industry for coloring synthetic fibers such as polyester.[1][2][3][4] Its fluorescent properties in a biological context and its specificity for neutral lipids have not been characterized in published research.

For researchers, scientists, and drug development professionals seeking reliable methods for lipid droplet visualization, this guide provides an objective comparison of three well-established and validated fluorescent probes: BODIPY 493/503, Nile Red, and LipidGreen 2. This comparison is supported by experimental data to assist in selecting the optimal dye for specific research needs.

Data Presentation: Comparison of Fluorescent Lipid Dyes

The selection of a fluorescent dye for lipid droplet analysis is critical and depends on factors such as specificity, photostability, brightness, and suitability for live-cell imaging. The following table summarizes the key characteristics of the most common and effective dyes used in lipid research.

Feature	BODIPY 493/503	Nile Red	LipidGreen 2
Excitation Max (nm)	~493[5]	~515-560 (in neutral lipids)[6]	~440-460[7]
Emission Max (nm)	~503[5]	~585-638 (environment-dependent)[6]	~490-520[7]
Specificity	High for Neutral Lipids[5]	Stains both neutral lipids (yellow/gold) and phospholipids (B1166683) (red)[5]	High for Neutral Lipids over phospholipids[7][8]
Suitability for Live-Cell Imaging	Yes[]	Yes[10]	Yes[7]
Photostability	Moderate to Low[5][11]	Moderate[5]	High[5][7]
Background Fluorescence	Can exhibit background signal in aqueous media[11]	Can have higher background and spectral bleed-through[5]	Minimal[12]
Key Advantages	Bright and widely used, good specificity for neutral lipids.[5]	Solvatochromic properties allow some differentiation of lipid environments.[11]	High specificity for neutral lipids, bright signal, and good photostability.[5][7]
Key Disadvantages	Prone to photobleaching.[13]	Broad emission spectrum can complicate multicolor imaging.[7]	Newer probe, less literature compared to others.[5]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols outline the steps for staining lipid droplets in both live and fixed cells.

Protocol 1: BODIPY 493/503 Staining

This protocol is suitable for visualizing neutral lipid droplets in both live and fixed cells. BODIPY 493/503 is highly specific for neutral lipids and is a common choice for quantifying lipid content.[14]

Materials:

• BODIPY 493/503 (Thermo Fisher Scientific, D3922)

• High-quality, anhydrous DMSO

• Phosphate-buffered saline (PBS)

• Complete cell culture medium

• 4% Paraformaldehyde (PFA) in PBS (for fixed cells)

• Antifade mounting medium with DAPI (e.g., Prolong® Gold)

Stock Solution Preparation:

• Prepare a 5 mM stock solution of BODIPY 493/503 by dissolving 1.3 mg in 1 ml of DMSO.

• Aliquot and store at -20°C, protected from light.[15]

Live-Cell Staining Protocol:

• Culture cells to the desired confluency on coverslips or in an imaging-compatible plate.

• Prepare a working solution of 2 µM BODIPY 493/503 in pre-warmed PBS or serum-free medium.[13]

• Wash the cells once with PBS to remove culture medium.

• Add the BODIPY 493/503 working solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.[13]

• Wash the cells twice with PBS to remove excess dye.

• Add fresh culture medium or PBS and image immediately. Due to photobleaching, it is recommended to locate the field of view under brightfield before switching to the fluorescence channel.[13]

Fixed-Cell Staining Protocol:

• Wash cells with PBS.

• Fix the cells with 4% PFA for 15-20 minutes at room temperature.[16]

• Wash the cells three times with PBS.

• Incubate with a 2 µM BODIPY 493/503 solution in PBS for 15-30 minutes at 37°C in the dark.[13][15]

• Wash the cells twice with PBS.

• Mount the coverslip onto a microscope slide using an antifade mounting medium containing DAPI for nuclear counterstaining.[15]

Protocol 2: Nile Red Staining

Nile Red is a versatile lipophilic stain whose fluorescence is environmentally sensitive, making it useful for detecting intracellular lipid droplets.[10]

Materials:

• Nile Red (Invitrogen, N1142)

• High-quality, anhydrous DMSO or acetone

• PBS

• 4% PFA in PBS (for fixed cells)

Stock Solution Preparation:

• Prepare a 1 mg/mL (approximately 3 mM) stock solution of Nile Red in DMSO or acetone.[17][18]

• Store the stock solution at 4°C in the dark for up to 3 months.[18]

Live-Cell Staining Protocol:

• Prepare a working solution of 200-1000 nM Nile Red in your buffer of choice (e.g., HHBS or PBS).[10]

• Wash cells grown on coverslips once with PBS.

• Add the Nile Red working solution and incubate for 5-10 minutes at room temperature or 37°C, protected from light.[10]

• Wash the cells with PBS and image immediately in fresh medium or PBS.

Fixed-Cell Staining Protocol:

• Fix cells with 4% PFA for 20 minutes at room temperature.[18]

• Wash the tissues three times in PBS.[18]

• Prepare a working solution of 0.5 µg/mL Nile Red in PBS.[18]

• Stain the samples for 1 hour at room temperature in the dark.[18]

• Wash the tissues three times in PBS.

• Mount and image. For optimal specificity for lipid droplets, use filter sets for yellow-gold fluorescence (excitation ~450-500 nm, emission >528 nm).[10]

Protocol 3: LipidGreen 2 Staining

LipidGreen 2 is a second-generation probe that offers high specificity for neutral lipids, a bright signal, and enhanced photostability.[12]

Materials:

• LipidGreen 2

• High-quality, anhydrous DMSO

• Complete cell culture medium

• PBS

Stock Solution Preparation:

• Prepare a 1-10 mM stock solution of LipidGreen 2 in DMSO.

• Aliquot and store at -20°C or -80°C, protected from light. Stock solutions are stable for up to 1 month at -20°C.[8][19]

Live-Cell Staining Protocol:

• Dilute the LipidGreen 2 stock solution in pre-warmed complete culture medium to a final working concentration of approximately 10 µM.[12]

• Remove the existing culture medium from the cells and add the LipidGreen 2 staining solution.

• Incubate for 30 minutes at 37°C in a CO₂ incubator.[12][19]

• Gently wash the cells two to three times with pre-warmed PBS or complete culture medium.[19]

• Image the cells in fresh medium using a standard GFP/FITC filter set (Excitation: ~450-490 nm, Emission: ~500-550 nm).[19]

Fixed-Cell Staining Protocol:

• Fix cells with 4% PFA for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Prepare a 10 µM LipidGreen 2 staining solution in PBS.[19]

• Add the staining solution to the fixed cells and incubate for 30 minutes at room temperature, protected from light.[19]

• Wash the cells three times with PBS.

• Mount and image.

Mandatory Visualization

The following diagrams illustrate the key relationships and workflows described in this guide.

Caption: Generalized workflow for comparing the specificity of fluorescent lipid dyes.

Caption: Binding specificity of common fluorescent dyes for cellular lipid structures.

References

• 1. Page loading... [wap.guidechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. benchchem.com [benchchem.com]
• 6. resources.revvity.com [resources.revvity.com]
• 7. benchchem.com [benchchem.com]
• 8. LipidGreen2 | Sigma-Aldrich [sigmaaldrich.com]
• 10. docs.aatbio.com [docs.aatbio.com]
• 11. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. scispace.com [scispace.com]
• 15. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. protocols.io [protocols.io]
• 17. emulatebio.com [emulatebio.com]
• 18. Nile Red Staining of Drosophila Larval Tissues [protocols.io]
• 19. benchchem.com [benchchem.com]

A Comparative Guide to Cellular Staining: Industrial Dyes vs. Research-Grade Fluorochromes

An Important Clarification on Disperse Orange 44

Initial investigations into an inter-laboratory validation of a "Disperse Orange 44 staining protocol" for biological research have revealed that Disperse Orange 44 is an industrial dye primarily used in the textile industry for coloring synthetic fibers such as polyester.[1][2][3] It is not utilized as a biological stain for cellular analysis in research or drug development. Consequently, there are no established biological staining protocols or inter-laboratory validation data for Disperse Orange 44 in a scientific research context.

This guide, therefore, serves to clarify the distinction between industrial dyes and research-grade fluorescent stains. We will provide a comparative analysis of a typical disperse dye, represented by Disperse Orange 44, and a widely used, versatile fluorescent dye in cell biology, Acridine (B1665455) Orange (AO). This comparison will highlight the critical differences in their properties and applications, and provide researchers with a detailed protocol for a reliable and validated staining method for cellular analysis.

Acridine Orange: A Versatile Fluorescent Probe for Cell Viability and Analysis

Acridine Orange (AO) is a cell-permeable, nucleic acid-selective fluorescent dye that is extensively used in cell biology.[4][5] Its metachromatic properties allow it to emit different colors of light depending on the cellular components it binds to.[6][7] When AO intercalates with double-stranded DNA (dsDNA), it fluoresces green. In contrast, it emits red or orange fluorescence when it binds to single-stranded nucleic acids (RNA) or accumulates in acidic vesicular organelles (AVOs) like lysosomes.[8][9] This dual-fluorescence capability makes AO a powerful tool for assessing cell viability, studying autophagy, and analyzing the cell cycle.[4][10]

Comparison of Dye Characteristics for Research Applications

The following table summarizes the key differences between an industrial dye like Disperse Orange 44 and a research-grade fluorochrome like Acridine Orange for use in biological research.

Feature	Disperse Orange 44 (Industrial Dye)	Acridine Orange (Research Fluorochrome)
Primary Application	Textile and plastics coloration[1]	Nucleic acid staining, cell viability, autophagy analysis[4][8]
Solubility	Sparingly soluble in water[1]	Soluble in water and biological buffers[4]
Mechanism of Action	Absorption and reflection of light on fibers[1]	Intercalation with dsDNA; electrostatic binding to RNA/ssDNA[6][8]
Optical Properties	Orange powder, non-fluorescent[3]	Fluorescent, metachromatic (emits different colors)[5][7]
Excitation/Emission (nm)	Not Applicable	Bound to dsDNA: ~502 nm / ~525 nm (Green)[5][8] Bound to RNA/ssDNA: ~460 nm / ~650 nm (Red/Orange)[6][8]
Cell Permeability	Not designed for cellular uptake	Readily enters live and dead cells[5][6]
Toxicity	Potential for skin and eye irritation[1]	Low cytotoxicity at working concentrations; can be phototoxic[11]
Validation in Research	None for biological applications	Extensively validated and published in scientific literature[9][10][12]

Experimental Protocol: Cell Viability Assessment using Acridine Orange (AO) and Propidium Iodide (PI) Staining

This protocol describes a dual-staining method to differentiate between live, apoptotic, and necrotic cells using Acridine Orange in conjunction with Propidium Iodide (PI), a membrane-impermeable dye that only enters dead cells.[8][13]

Materials

• Acridine Orange (AO) solution (e.g., 1 mg/mL stock in PBS)

• Propidium Iodide (PI) solution (e.g., 1 mg/mL stock in PBS)

• Phosphate-Buffered Saline (PBS), sterile

• Cell suspension in culture medium or PBS

• Fluorescence microscope or flow cytometer

Procedure

• Cell Preparation: Harvest cells and prepare a single-cell suspension at a concentration of approximately 1 x 10⁶ cells/mL.

• Staining Solution Preparation: Prepare a fresh AO/PI staining solution. A common working concentration is a 1:1 mixture of AO and PI solutions, which is then added to the cell suspension. For example, mix 1 µL of AO stock and 1 µL of PI stock per 100 µL of cell suspension.[13][14]

• Staining: Add the AO/PI staining solution to the cell suspension and mix gently. The staining is rapid, and incubation is often not necessary. A short incubation of 5-15 minutes at room temperature, protected from light, can be performed if needed.[8]

• Analysis by Fluorescence Microscopy:

  • Place a small volume (e.g., 10-20 µL) of the stained cell suspension on a clean microscope slide and cover with a coverslip.

  • Observe under a fluorescence microscope using a blue excitation filter (for green fluorescence) and a green excitation filter (for red/orange fluorescence).

  • Live cells: Will have a bright green nucleus and cytoplasm.[13]

  • Early apoptotic cells: May show condensed or fragmented green nuclei.[8]

  • Late apoptotic/necrotic cells: Will exhibit an orange to red nucleus due to PI intercalation.[8]

• Analysis by Flow Cytometry:

  • Analyze the stained cell suspension using a flow cytometer equipped with appropriate lasers and filters for green (e.g., FITC channel) and red (e.g., PE or PerCP channel) fluorescence.

  • Gate the cell populations based on their fluorescence signals to quantify the percentages of live, apoptotic, and necrotic cells.

Visualization of Experimental Workflow

The following diagrams illustrate the mechanism of Acridine Orange staining and the general workflow for cell viability analysis.

References

• 1. Page loading... [guidechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. Acridine orange - Wikipedia [en.wikipedia.org]
• 6. Acridine Orange | AAT Bioquest [aatbio.com]
• 7. blog-nanoentek.com [blog-nanoentek.com]
• 8. benchchem.com [benchchem.com]
• 9. Unique spectral signatures of the nucleic acid dye acridine orange can distinguish cell death by apoptosis and necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.biologists.com [journals.biologists.com]
• 11. benchchem.com [benchchem.com]
• 12. Fluorescent dyes for cell viability: an application on prefixed conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. logosbio.com [logosbio.com]
• 14. youtube.com [youtube.com]

Performance of Disperse Orange Dyes in Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vitro performance of disperse orange azo dyes in various cell lines. Due to the limited availability of public data on Disperse Orange 44, this document leverages findings from studies on structurally related compounds, namely Disperse Orange 1 and Disperse Orange 37, to provide insights into potential biological effects. The information presented herein is intended to guide researchers in evaluating the suitability of these dyes for cell-based applications and in designing further experimental investigations.

Executive Summary

Disperse orange dyes, belonging to the azo class of chemicals, are widely used in the textile industry. Their potential biological activity is a subject of interest, particularly concerning their effects on various cell types. This guide summarizes the available data on the cytotoxicity and genotoxicity of Disperse Orange 1 and Disperse Orange 37 in different cell lines. The primary mechanism of toxicity for azo dyes often involves their metabolic reduction to aromatic amines, which can induce cellular damage, including DNA lesions. This can subsequently trigger cellular responses such as apoptosis and cell cycle arrest. The presented data and protocols aim to provide a foundational understanding for researchers working with these compounds.

Data Presentation

Cytotoxicity of Disperse Orange Dyes

The following table summarizes the cytotoxic effects of Disperse Orange 1 and Disperse Orange 37 on different cell lines.

Dye	Cell Line	Assay	Concentration	Effect	Reference
Disperse Orange 1	HepG2 (Human Hepatoma)	Cell Viability Assay	0.2 - 4.0 µg/mL	Genotoxic effects observed	[1]
Disperse Orange 1	HepG2 (Human Hepatoma)	Apoptosis Assay	Not Specified	Induced apoptosis after 72h	[1]
Disperse Orange 37	IPEC-J2 (Porcine Intestinal Epithelial)	CellTox™ Green Cytotoxicity Assay	High Concentration	Not specified
Disperse Orange 37	MPEK-BL6 (Mouse Epidermal Keratinocytes)	CellTox™ Green Cytotoxicity Assay	High Concentration	Not specified

Note: Specific quantitative cytotoxicity data (e.g., IC50 values) for Disperse Orange 37 were not provided in the source study. The term "High Concentration" is used as stated in the reference.

Genotoxicity of Disperse Orange 1

This table presents the genotoxic effects of Disperse Orange 1 as determined by the micronucleus assay.

Cell Line	Assay	Concentration	Effect	Reference
Human Lymphocytes	Micronucleus Assay	0.2 - 1.0 µg/mL	Dose-dependent increase in micronuclei formation	[2][3]
HepG2 (Human Hepatoma)	Micronucleus Assay	Up to 2.0 µg/mL	Dose-dependent increase in micronuclei formation	[2][3]

Experimental Protocols

CellTox™ Green Cytotoxicity Assay

This assay measures cytotoxicity by detecting changes in membrane integrity, which is a hallmark of dead cells.

Principle: A fluorescent dye that is impermeant to live cells enters cells with compromised membranes and binds to DNA, emitting a fluorescent signal proportional to the number of dead cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the disperse dye. Include untreated and solvent-only controls.

• Dye Addition: Add the CellTox™ Green Dye to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate for the desired time at 37°C in a CO2 incubator.

• Fluorescence Measurement: Measure the fluorescence using a plate reader with appropriate filters for the dye.

Micronucleus Assay

This assay is used to assess genotoxicity by detecting the formation of micronuclei, which are small nuclei that form around chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.

Protocol:

• Cell Culture and Treatment: Culture cells (e.g., human lymphocytes or HepG2) and expose them to various concentrations of the test compound for a suitable duration.

• Cytochalasin B Treatment: Add cytochalasin B to the culture to block cytokinesis, resulting in binucleated cells. This allows for the specific analysis of micronuclei in cells that have undergone one mitosis.

• Harvesting and Fixation: Harvest the cells by centrifugation and fix them using a methanol/acetic acid solution.

• Slide Preparation: Drop the fixed cell suspension onto clean microscope slides and allow them to air dry.

• Staining: Stain the slides with a DNA-specific stain such as Giemsa or a fluorescent dye like DAPI.

• Microscopic Analysis: Score the frequency of micronuclei in binucleated cells under a microscope.

Annexin V/Propidium Iodide Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: Annexin V is a protein that binds to phosphatidylserine (B164497) (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during early apoptosis. Propidium iodide (PI) is a fluorescent DNA intercalator that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

Protocol:

• Cell Treatment: Treat cells with the test compound for the desired time.

• Cell Harvesting: Harvest the cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Visualizations

Experimental Workflow for Cytotoxicity and Genotoxicity Assessment

Caption: Workflow for assessing the in vitro effects of disperse orange dyes.

Postulated General Signaling Pathway for Azo Dye-Induced Cellular Damage

Caption: General pathway of azo dye-induced DNA damage and cellular response.

References

• 1. The azo dye Disperse Orange 1 induces DNA damage and cytotoxic effects but does not cause ecotoxic effects in Daphnia similis and Vibrio fischeri - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The azo dyes Disperse Red 1 and Disperse Orange 1 increase the micronuclei frequencies in human lymphocytes and in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cytotoxicity of Disperse Orange 44 and Other Lipid Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro cytotoxicity of Disperse Orange 44 with other commonly used lipid-soluble dyes, including Nile Red, Oil Red O, Sudan IV, and BODIPY 493/503. The information is intended to assist researchers in selecting appropriate dyes for lipid staining in live-cell imaging and other applications where cell viability is a critical factor. While direct comparative quantitative data is limited, this guide summarizes the available evidence to facilitate informed decisions.

Comparative Cytotoxicity Data

The following table summarizes the available quantitative and qualitative cytotoxicity data for Disperse Orange 44 and other lipid dyes. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. Lower IC50 values indicate higher cytotoxicity. It is important to note that direct comparisons of IC50 values should be made with caution, as experimental conditions such as cell line, exposure time, and assay method can significantly influence the results.

Dye	Chemical Class	Cell Line	Exposure Time	IC50 (µM)	Cytotoxicity Profile	Reference(s)
Disperse Orange 44	Azo Dye	-	-	Not available	Generally considered to have low toxicity, but can cause skin and eye irritation.[1][2]	[1][2]
Nile Red	Benzophenoxazone	HepG2	Several hours	>1 (non-cytotoxic at staining concentrations)	Low cytotoxicity at concentrations typically used for staining.[3][4]	[3][4]
Oil Red O	Diazo Dye	-	-	Not available	Primarily used for staining fixed cells; data on cytotoxicity in live cells is limited.
Sudan IV	Diazo Dye	HepG2	24 hours	~25-100	Induces DNA damage and oxidative stress.[5][6]	[5][6]
BODIPY 493/503	Boron-dipyrromethene	Various	-	Generally low	Considered to have low cytotoxicity and high photostability, making it suitable for live-cell imaging.[7][8][9]	[7][8][9]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of cytotoxicity. Below are protocols for two standard in vitro cytotoxicity assays, the MTT and LDH assays, which are commonly used to evaluate the effect of chemical compounds on cell viability.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test dyes in culture medium and add them to the respective wells. Include untreated cells as a negative control and a known cytotoxic agent as a positive control. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value can be determined by plotting cell viability against the logarithm of the dye concentration.

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

The LDH assay is a colorimetric assay that measures the activity of lactate (B86563) dehydrogenase released from damaged cells into the culture medium. LDH is a stable cytoplasmic enzyme that is released upon cell lysis.

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells. Carefully collect a portion of the supernatant from each well.

• LDH Reaction: In a new 96-well plate, mix the collected supernatant with the LDH reaction mixture, which typically contains lactate, NAD+, and a tetrazolium salt.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 30 minutes), protected from light. During this time, the released LDH will catalyze the conversion of lactate to pyruvate, leading to the reduction of NAD+ to NADH. The NADH then reduces the tetrazolium salt to a colored formazan product.

• Absorbance Measurement: Measure the absorbance at a wavelength of approximately 490 nm using a microplate reader. The amount of color formed is proportional to the amount of LDH released, which corresponds to the number of lysed cells.

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH activity in the treated wells to that of a positive control (cells treated with a lysis buffer to achieve maximum LDH release).

Visualizations

The following diagrams illustrate a general workflow for assessing dye cytotoxicity and a simplified representation of a potential signaling pathway involved in azo dye-induced cytotoxicity.

General workflow for in vitro cytotoxicity testing of lipid dyes.

Simplified pathway of azo dye-induced cytotoxicity.

Discussion

The available data suggests that for applications requiring live-cell imaging, Nile Red and BODIPY 493/503 are generally considered to have low cytotoxicity at typical staining concentrations.[3][4][7][8][9] Disperse Orange 44 is also reported to have low toxicity, but its use in live-cell imaging is less documented, and it may cause irritation.[1][2] Sudan IV, another azo dye, has demonstrated clear cytotoxic and genotoxic effects in vitro, suggesting it may not be suitable for live-cell applications where maintaining cell health is paramount.[5][6]

The mechanism of toxicity for azo dyes like Disperse Orange 44 and Sudan IV is often linked to their metabolic activation into reactive aromatic amines.[10] This process can lead to the generation of reactive oxygen species (ROS), inducing oxidative stress, DNA damage, and mitochondrial dysfunction, ultimately triggering apoptosis.[5][10]

When selecting a lipid dye for live-cell studies, it is crucial to consider its potential cytotoxic effects. Based on the current literature, Nile Red and BODIPY 493/503 appear to be safer alternatives to azo dyes like Sudan IV for applications where cell viability is a concern. While Disperse Orange 44 is reported to have low toxicity, further quantitative studies are needed to definitively establish its cytotoxicity profile in comparison to other lipid dyes. Researchers should always validate the cytotoxicity of any dye under their specific experimental conditions to ensure the integrity of their results.

References

• 1. benchchem.com [benchchem.com]
• 2. Toxicological significance of azo dye metabolism by human intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Toxicity and Fate of Azo Dyes, Danish Environmental Protection Agency [www2.mst.dk]
• 7. Frontiers | Impaired cell viability and mitochondrial respiration by disperse textile dyes [frontiersin.org]
• 8. Impaired cell viability and mitochondrial respiration by disperse textile dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Genotoxic, mutagenic and cytotoxic effects of the commercial dye CI Disperse Blue 291 in the human hepatic cell line HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Spectral Compatibility of Disperse Orange 44 with GFP and Other Fluorophores: A Researcher's Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for assessing the spectral compatibility of the disperse dye, Disperse Orange 44, with commonly used green fluorescent protein (GFP) and other fluorophores. Due to a lack of readily available data on the specific photophysical properties of Disperse Orange 44, this document focuses on the essential principles and experimental protocols required to determine these properties and evaluate its suitability for multi-color fluorescence applications.

Understanding Spectral Compatibility

In multicolor fluorescence experiments, such as immunofluorescence, flow cytometry, and Förster Resonance Energy Transfer (FRET), the selection of appropriate fluorophores is critical to avoid spectral bleed-through and ensure accurate data. Spectral compatibility is determined by the degree of overlap between the excitation and emission spectra of the chosen dyes.

Key Concepts:

• Spectral Overlap: This occurs when the emission spectrum of one fluorophore overlaps with the excitation or emission spectrum of another. Significant overlap can lead to signal from one fluorophore being detected in the channel intended for another, a phenomenon known as crosstalk or bleed-through.[1]

• Förster Resonance Energy Transfer (FRET): FRET is a non-radiative energy transfer process between two light-sensitive molecules, a donor and an acceptor. For FRET to occur, the emission spectrum of the donor fluorophore must overlap with the excitation spectrum of the acceptor fluorophore, and the two must be in very close proximity (typically 1-10 nm).[2] FRET can be a powerful tool for studying molecular interactions but can also be an unwanted source of signal quenching if not intended.

Spectral Properties of Common Fluorophores

The following table summarizes the key spectral properties of several widely used fluorescent proteins. This data serves as a reference for comparison once the properties of Disperse Orange 44 are experimentally determined.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Relative Brightness (ε x Φ)
Disperse Orange 44	Data not available	Data not available	Data not available	Data not available	Data not available
EGFP	488	507	55,900[3]	0.60[4]	33,540
mCherry	587	610	72,000	0.22	15,840
mCerulean3	433	475	43,000	0.80	34,400
Venus (YFP)	515	528	92,200	0.57	52,554
mTagBFP2	400	454	76,000	0.48[5]	36,480

Visualizing Spectral Relationships

Understanding the relationship between excitation and emission spectra is crucial for predicting spectral overlap and the potential for FRET.

Caption: FRET occurs when the emission of a donor overlaps with the excitation of an acceptor.

Experimental Protocols

To evaluate the spectral compatibility of Disperse Orange 44, its photophysical properties must first be determined. The following protocols outline the necessary experimental procedures.

Protocol for Determining Photophysical Properties of Disperse Orange 44

Objective: To measure the excitation and emission spectra, molar extinction coefficient, and fluorescence quantum yield of Disperse Orange 44.

Materials:

• Disperse Orange 44

• High-purity solvent (e.g., DMSO, ethanol, or an appropriate buffer)

• Spectrophotometer (for absorbance measurements)

• Fluorometer (for fluorescence measurements)

• Quartz cuvettes (1 cm path length)

• A fluorescent standard with a known quantum yield (e.g., fluorescein (B123965) in 0.1 M NaOH, Φ = 0.92)[6]

Procedure:

• Preparation of Stock Solution:

  • Accurately weigh a small amount of Disperse Orange 44 and dissolve it in the chosen solvent to create a concentrated stock solution. The exact concentration should be known.

• Measurement of Molar Extinction Coefficient (ε):

  • Prepare a series of dilutions of the stock solution.

  • Using the spectrophotometer, measure the absorbance of each dilution at the wavelength of maximum absorbance (λ_max).

  • Plot absorbance versus concentration. According to the Beer-Lambert law (A = εcl), the slope of the resulting line will be the molar extinction coefficient (ε) when the path length (l) is 1 cm.[7]

• Measurement of Excitation and Emission Spectra:

  • Using a dilute solution of Disperse Orange 44 (absorbance < 0.1 at λ_max to avoid inner filter effects), place the cuvette in the fluorometer.

  • To measure the emission spectrum, set the excitation wavelength to the determined λ_max and scan a range of emission wavelengths.

  • To measure the excitation spectrum, set the emission monochromator to the wavelength of maximum fluorescence and scan a range of excitation wavelengths.[8]

• Measurement of Fluorescence Quantum Yield (Φ):

  • This is typically determined using the comparative method.[9]

  • Prepare a solution of the fluorescent standard with an absorbance at the excitation wavelength that is closely matched to a dilute solution of Disperse Orange 44.

  • Measure the integrated fluorescence intensity of both the Disperse Orange 44 solution and the standard solution under identical experimental conditions (excitation wavelength, slit widths).

  • The quantum yield of Disperse Orange 44 (Φ_sample) can be calculated using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where:

    • Φ is the quantum yield

    • I is the integrated fluorescence intensity

    • A is the absorbance at the excitation wavelength

    • n is the refractive index of the solvent

    • 'sample' refers to Disperse Orange 44 and 'std' refers to the standard.[10]

Protocol for Assessing Spectral Compatibility with GFP

Objective: To evaluate the spectral overlap and potential for FRET between Disperse Orange 44 and a known fluorophore like GFP.

Materials:

• Characterized Disperse Orange 44 solution

• Purified GFP solution of known concentration

• Fluorometer with spectral scanning capabilities

Procedure:

• Spectral Overlap Analysis:

  • Overlay the normalized emission spectrum of the potential donor fluorophore (e.g., GFP) with the normalized excitation spectrum of the potential acceptor (Disperse Orange 44), and vice versa.

  • The degree of overlap in these spectra will indicate the potential for FRET.

  • Separately, overlay the emission spectra of both fluorophores to assess the potential for emission bleed-through.

• FRET Measurement (Sensitized Emission Method):

  • Prepare three samples:

    • Donor only (e.g., GFP)

    • Acceptor only (e.g., Disperse Orange 44)

    • Donor and Acceptor mixed

  • Excite the 'Donor only' sample at the donor's excitation maximum and measure its emission spectrum.

  • Excite the 'Acceptor only' sample at the donor's excitation maximum and measure its emission spectrum (to account for direct excitation of the acceptor).

  • Excite the 'Donor and Acceptor' sample at the donor's excitation maximum and measure the emission spectrum.

  • The presence of FRET is indicated by a decrease in the donor's fluorescence intensity and an increase in the acceptor's fluorescence intensity (sensitized emission) in the mixed sample compared to the individual components.[11]

Experimental Workflow

The following diagram outlines the logical flow for characterizing a new dye and assessing its compatibility with an existing fluorophore.

Caption: A stepwise workflow for characterizing a novel dye and evaluating its spectral compatibility.

Conclusion

While Disperse Orange 44 is a commercially available dye, its utility as a fluorescent probe in biological research is currently limited by the absence of published photophysical data. The protocols and principles outlined in this guide provide a comprehensive roadmap for researchers to characterize Disperse Orange 44 and assess its spectral compatibility with GFP and other fluorophores. By systematically determining its excitation and emission spectra, molar extinction coefficient, and quantum yield, scientists can make informed decisions about its potential applications in multicolor fluorescence imaging and FRET-based assays. This foundational work is essential for expanding the palette of available fluorophores for advanced biological research.

References

• 1. Introduction to Spectral Overlap and Compensation in Flow Cytometry - FluoroFinder [fluorofinder.com]
• 2. Förster Resonance Energy Transfer (FRET) | Teledyne Vision Solutions [teledynevisionsolutions.com]
• 3. GFP (green fluorescent protein): Properties, origin, specifications, tips | Proteintech Group [ptglab.com]
• 4. Green fluorescent protein - Wikipedia [en.wikipedia.org]
• 5. A short guide on blue fluorescent proteins: limits and perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Generation of bright monomeric red fluorescent proteins via computational design of enhanced chromophore packing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. How to Measure the Extinction Coefficient of a Fluorescent Protein | MtoZ Biolabs [mtoz-biolabs.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.uci.edu [chem.uci.edu]
• 10. The fluorescence laboratory. - Calculate fluorescence quantum yield [fluortools.com]
• 11. Förster resonance energy transfer microscopy and spectroscopy for localizing protein-protein interactions in living cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Disperse Orange 44: Impurities and Their Impact on Performance

For Researchers, Scientists, and Drug Development Professionals

Disperse Orange 44, a monoazo dye, is a widely utilized colorant in the textile industry for dyeing polyester (B1180765) and its blends.[1] Its performance, however, can be significantly influenced by the presence of impurities arising from its synthesis or degradation. This guide provides a comprehensive analysis of potential impurities in Disperse Orange 44, their effects on its performance, and a comparison with alternative disperse dyes, supported by experimental data and detailed analytical protocols.

Understanding Disperse Orange 44 and Its Synthesis

Disperse Orange 44 is synthesized through the diazotization of 2-Chloro-4-nitrobenzenamine followed by a coupling reaction with N,N-bis(2-cyanoethyl)benzenamine.[1][2]

Figure 1: Synthesis of Disperse Orange 44

Caption: Synthesis pathway of Disperse Orange 44.

Potential Impurities in Disperse Orange 44

Based on the synthesis pathway, several impurities can be anticipated in the final product. While specific quantitative data for commercial Disperse Orange 44 is not extensively available in the public domain, we can infer the following potential impurities:

• Unreacted Starting Materials: Residual 2-Chloro-4-nitrobenzenamine and N,N-bis(2-cyanoethyl)benzenamine.

• Side-Reaction Products from Diazotization: Phenolic compounds, such as 2-chloro-4-nitrophenol, can form if the diazonium salt reacts with water.

• Byproducts from the Coupling Reaction: Incomplete cyanoethylation of the coupling component can lead to mono-cyanoethylated anilines, which can then couple with the diazonium salt to form analogous dyes.

• Degradation Products: Thermal degradation during synthesis or storage can lead to the formation of various decomposition products.

Effects of Impurities on Dye Performance

The presence of these impurities can have a detrimental impact on the performance of Disperse Orange 44.

Impurity Type	Potential Effect on Performance
Unreacted Starting Materials	Can affect the final shade and reduce the overall color yield. May also impact the dispersion stability of the dye.
Phenolic Compounds	The presence of phenolic impurities can lead to duller shades and may negatively affect the light fastness of the dyed fabric.
Mono-cyanoethylated Byproducts	These analogous dyes will have different shades and dyeing properties, leading to inconsistencies in the final coloration and potentially poorer fastness properties.
Degradation Products	Can lead to a significant loss of color strength, altered shades, and reduced fastness to light, washing, and sublimation.

Comparative Analysis with Alternative Disperse Dyes

A comparison of Disperse Orange 44 with other commercially available orange disperse dyes highlights the importance of purity and chemical structure on performance.

Dye	C.I. Name	Chemical Class	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06) (Staining on PES)	Sublimation Fastness (ISO 105-P01) (180°C)
Disperse Orange 44	11123	Monoazo	5-6	5	4-5
Disperse Orange 25	11227	Monoazo	5-6	4-5	4
Disperse Orange 30	11119	Monoazo	4-5	4	3-4

Data compiled from publicly available technical datasheets.

Disperse Orange 44 generally exhibits good to excellent fastness properties, comparable to or slightly better than Disperse Orange 25 in terms of wash and sublimation fastness. Disperse Orange 30, while offering a similar shade, typically shows lower fastness ratings. The presence of impurities in any of these dyes would likely lead to a reduction in these performance metrics.

Experimental Protocols

Purity Analysis of Disperse Orange 44 by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for the qualitative and quantitative analysis of Disperse Orange 44 and its potential impurities.

Figure 2: HPLC Analysis Workflow

Caption: Workflow for HPLC analysis of Disperse Orange 44.

Methodology:

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.

  • Gradient Program: Start with a lower concentration of acetonitrile (e.g., 40%) and gradually increase to a higher concentration (e.g., 95%) over a period of 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: Monitor at the maximum absorption wavelength (λmax) of Disperse Orange 44 (approximately 450-470 nm) and other relevant wavelengths to detect impurities.

• Sample Preparation: Accurately weigh a sample of Disperse Orange 44 and dissolve it in a suitable solvent mixture (e.g., acetonitrile/water) to a known concentration.

• Quantification: Use an external standard method with a certified reference standard of Disperse Orange 44 to quantify the main component and estimate the percentage of impurities based on their peak areas relative to the main peak.

Identification of Impurities by Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful technique for the structural elucidation of unknown impurities.

Methodology:

• Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF).

• Chromatographic Conditions: Similar to the HPLC method described above.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes.

  • Analysis: Perform full scan analysis to identify the molecular weights of potential impurities. Subsequently, use product ion scans (MS/MS) to fragment the parent ions and obtain structural information. By comparing the fragmentation patterns with known structures of potential byproducts, impurities can be identified.

Conclusion

The purity of Disperse Orange 44 is a critical factor influencing its performance in dyeing applications. While specific quantitative data on impurities in commercial samples is limited, an understanding of the synthesis process allows for the prediction of potential byproducts. The presence of unreacted starting materials, side-reaction products, and degradation products can negatively impact the color, fastness, and overall quality of the dyed material. Robust analytical methods, such as HPLC and LC-MS/MS, are essential for the quality control of Disperse Orange 44, ensuring consistent and reliable performance. For applications demanding the highest fastness properties, careful selection of a high-purity grade of Disperse Orange 44 or consideration of alternative high-performance dyes is recommended.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]

A Comparative Guide to Commercial Lipid Staining Kits for Cellular Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of commercially available and widely used fluorescent dyes for the detection and quantification of intracellular lipid droplets. While the initial topic of investigation included Disperse Orange 44, a comprehensive literature search revealed its primary application as a textile dye with no significant scientific evidence supporting its use as a cellular lipid stain.[1][2][3][4][] Therefore, this guide will focus on established and validated reagents: Nile Red and BODIPY 493/503, providing a benchmark for researchers selecting tools for lipid metabolism studies.

Introduction to Lipid Droplet Staining

Lipid droplets are dynamic cellular organelles essential for energy storage, lipid metabolism, and signaling. Their analysis is critical in various research fields, including metabolic diseases, cancer, and drug discovery. Fluorescent lipid-binding dyes are indispensable tools for visualizing and quantifying these structures in both live and fixed cells. The ideal lipid stain should exhibit high specificity, brightness, photostability, and low cytotoxicity.

Performance Comparison: Nile Red vs. BODIPY 493/503

Both Nile Red and BODIPY 493/503 are extensively used for staining neutral lipids within lipid droplets. However, they possess distinct characteristics that make them suitable for different experimental needs.

Property	Nile Red	BODIPY 493/503
Specificity for Lipids	High, but can also stain other hydrophobic structures.	Exceptionally high for neutral lipids.[6][]
Fluorescence Properties	Solvatochromic: emission spectrum shifts with the polarity of the environment. Yellow-gold in lipids, red in more polar environments.[8][9][10]	Bright, stable green fluorescence.[6][11]
Photostability	Moderate.	Limited photostability.[6]
Stokes Shift	Large.	Small, which can lead to signal overlap.[6]
Live/Fixed Cell Imaging	Suitable for both live and fixed cells.[8]	Suitable for both live and fixed cells.[]
Cytotoxicity	Generally low, but should be empirically determined.[8]	Generally low.
Compatibility with GFP	Compatible due to red-shifted emission.[11]	Not ideal for use with GFP-expressing cells due to spectral overlap.[11]

Quantitative Data Summary

The following table summarizes the key spectral properties of Nile Red and BODIPY 493/503, which are crucial for designing imaging experiments.

Parameter	Nile Red	BODIPY 493/503
Excitation Maximum (in lipids)	~488 nm (for yellow-gold emission) / ~550 nm (for red emission)[8][9]	~493 nm[12]
Emission Maximum (in lipids)	~550 nm (yellow-gold) / >590 nm (red)[9][10]	~503 nm[12]
Quantum Yield	High in hydrophobic environments.[9][10]	High.[6]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate lipid staining. Below are generalized protocols for Nile Red and BODIPY 493/503. Researchers should optimize these protocols for their specific cell type and experimental conditions.

Protocol 1: Staining of Neutral Lipids with Nile Red in Cultured Cells

Materials:

• Nile Red stock solution (1 mg/mL in DMSO)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS (for fixed cells)

• Mounting medium

Procedure for Live Cell Imaging:

• Prepare a fresh working solution of Nile Red by diluting the stock solution in PBS to a final concentration of 0.1-1.0 µg/mL.

• Wash cells twice with warm PBS.

• Incubate cells with the Nile Red working solution for 10-15 minutes at 37°C, protected from light.

• Wash cells twice with warm PBS.

• Image cells immediately using a fluorescence microscope with appropriate filter sets (e.g., excitation at 450-500 nm and emission >528 nm for yellow-gold fluorescence).[9]

Procedure for Fixed Cell Imaging:

• Wash cells twice with PBS.

• Fix cells with 4% PFA for 15-30 minutes at room temperature.

• Wash cells three times with PBS.

• Stain cells with Nile Red working solution as described for live cells (Step 3).

• Wash cells twice with PBS.

• Mount coverslips with a suitable mounting medium.

• Image as described for live cells.

Protocol 2: Staining of Neutral Lipids with BODIPY 493/503 in Cultured Cells

Materials:

• BODIPY 493/503 stock solution (1 mg/mL in DMSO)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS (for fixed cells)

• Mounting medium

Procedure for Live Cell Imaging:

• Prepare a fresh working solution of BODIPY 493/503 by diluting the stock solution in PBS to a final concentration of 1-2 µg/mL.

• Wash cells twice with warm PBS.

• Incubate cells with the BODIPY 493/503 working solution for 15-30 minutes at 37°C, protected from light.

• Wash cells twice with warm PBS.

• Image cells immediately using a fluorescence microscope with a standard FITC filter set.

Procedure for Fixed Cell Imaging:

• Wash cells twice with PBS.

• Fix cells with 4% PFA for 10-15 minutes at room temperature.[]

• Wash cells three times with PBS.

• Stain cells with BODIPY 493/503 working solution as described for live cells (Step 3).

• Wash cells twice with PBS.

• Mount coverslips with a suitable mounting medium.

• Image as described for live cells.

Visualizations

Experimental Workflow for Lipid Staining

Caption: A generalized workflow for fluorescent staining of intracellular lipid droplets.

Signaling Pathway: Adipogenesis and Lipid Accumulation

Caption: A simplified signaling pathway illustrating key regulators of adipogenesis and lipid accumulation.

Conclusion

The selection of an appropriate fluorescent dye is paramount for the accurate study of lipid droplets. Both Nile Red and BODIPY 493/503 are excellent, well-validated choices with distinct advantages. Nile Red's solvatochromic properties and spectral separation from GFP make it versatile, while BODIPY 493/503 offers exceptional brightness and specificity for neutral lipids. The experimental protocols and comparative data provided in this guide are intended to assist researchers in making an informed decision for their specific experimental needs. At present, Disperse Orange 44 is not recommended for cellular lipid staining due to a lack of scientific validation in this application.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. 分散橙44 | Disperse Orange 44 | CAS 4058-30-4 | Fluorescent Dye | 美国InvivoChem [invivochem.cn]
• 6. Recent Advances in Fluorescent Probes for Lipid Droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Using Nile Blue and Nile Red to visualise the presence of lipids in cryosectioned tissues [focalplane.biologists.com]
• 9. Nile red: a selective fluorescent stain for intracellular lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nile red: a selective fluorescent stain for intracellular lipid droplets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. BODIPY 493/503 Staining of Neutral Lipid Droplets for Microscopy and Quantification by Flow Cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Establishing a Reference Standard for Disperse Orange 44: A Comparative Guide

This guide provides a comprehensive comparison of Disperse Orange 44 with two alternative disperse dyes, Disperse Orange 25 and Disperse Red 82. The objective is to furnish researchers, scientists, and drug development professionals with the necessary data and methodologies to establish a well-characterized reference standard for Disperse Orange 44. The guide includes a comparative analysis of key performance indicators, detailed experimental protocols for characterization, and visual workflows to aid in the process.

Comparative Performance Data

The selection of a suitable reference standard necessitates a thorough evaluation of its performance characteristics against relevant alternatives. The following table summarizes the key properties of Disperse Orange 44, Disperse Orange 25, and Disperse Red 82, compiled from various technical datasheets.[1][2][3][4][5][6][7][8][9][10]

Property	Disperse Orange 44	Disperse Orange 25	Disperse Red 82
C.I. Name	Disperse Orange 44	Disperse Orange 25	Disperse Red 82
CAS Number	12223-26-6 / 4058-30-4[1][2]	31482-56-1[4][5][7]	12223-42-6 / 30124-94-8[3][8][9]
Chemical Class	Monoazo[1]	Azo[5]	Monoazo[9]
Molecular Formula	C₁₈H₁₅ClN₆O₂[1]	C₁₇H₁₇N₅O₂[4][7]	C₂₁H₂₁N₅O₆[3][9]
Molecular Weight	382.80 g/mol [1]	323.35 g/mol [4][7]	439.42 g/mol [3][9]
Appearance	Orange powder[1][2]	Orange powder	Dark brown powder[8][10]
Light Fastness (ISO 105-B02)	5-6	5-6	4-5
Wash Fastness (ISO 105-C06)	4-5	4-5	4-5
Sublimation Fastness (ISO 105-P01)	4-5	4	4-5

Experimental Protocols for Characterization

The establishment of a reference standard requires rigorous characterization to confirm its identity, purity, and performance. The following are detailed methodologies for key experiments.

2.1. Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is designed to separate and quantify Disperse Orange 44 and any potential impurities.

• Instrumentation: HPLC system with a Diode Array Detector (DAD) or UV-Vis detector, C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Maximum absorbance wavelength (λmax) of Disperse Orange 44.

• Standard Preparation: A stock solution of highly purified Disperse Orange 44 is prepared in acetonitrile. A series of dilutions are made to create a calibration curve.

• Sample Preparation: Accurately weigh a sample of the candidate reference standard and dissolve it in acetonitrile to a known concentration.

• Analysis: Inject the sample and standards into the HPLC system. The purity is calculated by comparing the peak area of the main component to the total peak area of all components.

2.2. Identity Confirmation by Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) can be used to determine the exact mass of the molecule, confirming its elemental composition.[11]

• NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy are employed to elucidate the chemical structure of the dye, ensuring it matches the expected structure of Disperse Orange 44.

2.3. Fastness Property Testing

The following ISO standard methods should be used to evaluate the performance of the reference standard.

• Light Fastness (ISO 105-B02): A sample of the dyed substrate is exposed to a xenon arc lamp under controlled conditions, alongside a set of blue wool standards. The change in color is assessed against the blue wool scale.

• Wash Fastness (ISO 105-C06): The dyed fabric is washed with a standard detergent in a launder-ometer, along with a multi-fiber strip. The color change of the sample and the staining of the multi-fiber strip are evaluated using grey scales.

• Sublimation Fastness (ISO 105-P01): A sample of the dyed fabric is heated under controlled temperature and pressure. The color change of the sample and the staining of an adjacent undyed fabric are assessed.

Visualizing the Workflow

3.1. Logical Workflow for Establishing a Reference Standard

The following diagram illustrates the key steps involved in establishing a chemical reference standard.

Caption: Workflow for establishing a chemical reference standard.

3.2. Experimental Workflow for HPLC Purity Analysis

This diagram outlines the process for determining the purity of a Disperse Orange 44 sample using HPLC.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Disperse Orange 44 | 4058-30-4 [chemicalbook.com]
• 3. Disperse Red 82 | C21H21N5O6 | CID 121639 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Disperse Orange 25 | 31482-56-1 [chemicalbook.com]
• 6. Disperse Orange 44 CAS#: 4058-30-4 [m.chemicalbook.com]
• 7. 分散橙 25 Dye content 95 % | Sigma-Aldrich [sigmaaldrich.com]
• 8. Disperse Red 82 | 30124-94-8 [chemicalbook.com]
• 9. worlddyevariety.com [worlddyevariety.com]
• 10. Disperse red 82 TDS|Disperse red 82 from Chinese supplier and producer - DISPERSE RED DYES - Enoch dye [enochdye.com]
• 11. Disperse Red 82 | 12223-42-6 | Benchchem [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Disperse Orange 44: A Guide for Laboratory Professionals

The proper handling and disposal of Disperse Orange 44, a synthetic azo dye, is critical for ensuring laboratory safety and environmental protection. Due to its chemical properties and classification, this substance must be managed as hazardous waste in strict accordance with institutional policies and government regulations. Azo dyes are recognized as potentially toxic and carcinogenic, as they can degrade into harmful aromatic amines, and are often toxic to aquatic life.[1][2][3]

Disposing of this chemical down the drain or with regular refuse is prohibited.[4][5][6] All waste, including the pure chemical, contaminated solutions, and spill cleanup materials, must be collected, properly labeled, and disposed of through your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste contractor.[7][8]

Key Safety and Regulatory Data

The following table summarizes essential quantitative and regulatory information for Disperse Orange 44.

Parameter	Data	Source(s)
CAS Number	4058-30-4	[9]
UN Number	UN3077	[10]
UN Proper Shipping Name	Environmentally hazardous substance, solid, n.o.s.	[10]
Hazard Statements	H317: May cause an allergic skin reaction.H411: Toxic to aquatic life with long lasting effects.	[10]
Key Precautionary Statements	P261, P273, P280, P302+P352, P391, P501	[10]
Satellite Accumulation Area (SAA) Limit (Acutely Toxic Waste)	A maximum of one quart of liquid or one kilogram of solid may be accumulated at one time for acutely toxic (P-listed) chemicals.	[7]
SAA Limit (General Hazardous Waste)	A maximum of 55 gallons of hazardous waste may be stored in a designated SAA.	[7]

Step-by-Step Disposal and Handling Protocol

This protocol provides a direct, procedural guide for the safe handling and disposal of Disperse Orange 44 in a laboratory setting.

Step 1: Assess Hazards and Don Personal Protective Equipment (PPE)

Before handling the chemical, ensure you are in a well-ventilated area, preferably a chemical fume hood, to avoid inhaling dust.[4][11] Always wear the following PPE:

• Chemical-impermeable gloves (e.g., nitrile).[4]

• Safety glasses or chemical splash goggles .[12]

• A lab coat .[11]

• A dust respirator may be required if there is a risk of generating dust.[12]

Step 2: Waste Collection and Containment

Never mix Disperse Orange 44 waste with other waste streams unless you have confirmed they are compatible.[6][13] Incompatible chemicals can react, potentially releasing toxic gases or causing fires.[14]

• Solid Waste: Collect dry powder, residues, or contaminated solids (e.g., weighing paper, paper towels) using spark-proof tools.[4] Use dry cleanup procedures to avoid generating dust.[11][12] Place all solid waste into a designated, sealable hazardous waste container.[4] The original chemical container is an excellent choice for waste storage if it is in good condition.[8]

• Contaminated Solutions: Collect all aqueous and solvent solutions containing Disperse Orange 44 in a dedicated, leak-proof, and chemically compatible waste container.[4][7] Plastic containers are often preferred.[7] Do not fill containers beyond 75-90% capacity to allow for vapor expansion and prevent spills.[6]

• Empty Containers: Handle the original, empty container as hazardous waste, as it will contain chemical residues.[5]

Step 3: Spill and Decontamination Procedures

In the event of a spill, immediate and proper cleanup is essential.

• Evacuate and Alert: Alert personnel in the immediate area.[11]

• Contain Spill: Prevent the spillage from entering drains or water courses by any means available.[11]

• Cleanup:

  • For dry spills , carefully sweep or vacuum up the material, avoiding dust generation.[11][12] A HEPA-filtered vacuum is recommended.[12] Dampening the powder with water may be an option to prevent dusting before sweeping.[12]

  • Place all cleanup materials (absorbents, contaminated PPE, etc.) into the hazardous waste container.[8]

• Decontaminate: Wash the spill area thoroughly with soap and water, and collect all wash water for disposal as hazardous waste.[11]

Step 4: Labeling and Storage

Proper labeling and storage are mandated by regulations and are critical for safety.

• Labeling: Affix a hazardous waste label to the container as soon as the first drop of waste is added. The label must include:

  • The words "Hazardous Waste".[13]

  • The full chemical name: "Disperse Orange 44". Do not use abbreviations or formulas.[13]

  • A clear statement of the associated hazards (e.g., "Toxic," "Environmental Hazard").[13]

  • The date when waste was first added (accumulation start date).[13]

• Storage (Satellite Accumulation Area):

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of waste generation.[7][13]

  • The SAA should have secondary containment (such as a tub or tray) to contain potential leaks.[8]

  • Store the container away from incompatible materials, particularly oxidizing agents.[12]

  • Waste can be stored in the SAA for up to one year, provided accumulation limits are not exceeded.[13]

Step 5: Final Disposal

• Request Pickup: Once the waste container is full or approaches the 12-month storage limit, contact your institution's Environmental Health and Safety (EHS) or equivalent department to arrange for a waste pickup.[7]

• Documentation: Complete any required waste manifests or pickup request forms provided by your EHS office.

Disposal Workflow

The following diagram outlines the decision-making process for the proper management of Disperse Orange 44 waste in a laboratory setting.

Caption: Workflow for the safe handling and disposal of Disperse Orange 44 waste.

References

• 1. azocleantech.com [azocleantech.com]
• 2. Azo Dye Regulations → Area → Sustainability [product.sustainability-directory.com]
• 3. ricerca.uniba.it [ricerca.uniba.it]
• 4. Disperse Orange 44 - Safety Data Sheet [chemicalbook.com]
• 5. chemos.de [chemos.de]
• 6. chem-eng.utoronto.ca [chem-eng.utoronto.ca]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. vumc.org [vumc.org]
• 9. Disperse Orange 44 | CAS#:4058-30-4 | Chemsrc [chemsrc.com]
• 10. C.I.Disperse Orange 44 | 4058-30-4 | FD41411 | Biosynth [biosynth.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 14. oshe.uthm.edu.my [oshe.uthm.edu.my]

Personal protective equipment for handling Disperse Orange 44

For laboratory professionals, including researchers, scientists, and drug development experts, the safe handling of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the use of Disperse Orange 44, a synthetic azo dye. Adherence to these procedures is critical for ensuring a safe laboratory environment and minimizing health risks.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Disperse Orange 44 to prevent exposure. The following table summarizes the required PPE.

Body Part	Recommended Protection	Specifications and Remarks
Hands	Chemical-impermeable gloves	Nitrile or neoprene gloves are recommended. Avoid latex gloves as they may be permeable. Always inspect gloves for integrity before use and replace them immediately if contaminated.[1][2]
Eyes/Face	Safety glasses with side shields or chemical splash goggles	In case of splash risk, a face shield should be worn in addition to goggles.[3]
Body	Laboratory coat or chemical-resistant coveralls	A fully-buttoned lab coat is the minimum requirement. For tasks with a higher risk of splashes or dust generation, chemical-resistant coveralls made of materials like PVC or coated polyethylene (B3416737) are recommended.[4]
Respiratory	Use in a well-ventilated area. A respirator may be required for large quantities or if dust is generated.	A particulate filter device (e.g., N95, FFP2) is recommended if dust is present. For higher concentrations or vapor risk, an air-purifying respirator with organic vapor cartridges may be necessary. Ensure proper fit testing and enrollment in a respiratory protection program if respirators are used.[3][5]

Operational Plan for Handling and Storage

A systematic approach to handling and storing Disperse Orange 44 will minimize the risk of exposure and accidents.

1. Engineering Controls:

• Always handle Disperse Orange 44 in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation of dust or vapors.[1][3]

• Ensure safety showers and eyewash stations are readily accessible and have been recently tested.

2. Safe Handling Procedures:

• Avoid all personal contact with the substance, including inhalation of dust.[5]

• Do not eat, drink, or smoke in areas where Disperse Orange 44 is handled or stored.[6]

• Weigh and handle the solid material in a manner that minimizes dust generation.

• Keep containers tightly closed when not in use.[1][3]

3. Storage:

• Store in a cool, dry, and well-ventilated place away from sources of ignition.[1][7]

• Keep containers tightly closed to prevent contamination and leakage.[1]

• Store separately from incompatible materials and foodstuffs.[1] Recommended storage temperature is between 2°C - 8°C.[8]

Emergency and Disposal Plan

Immediate and appropriate action during an emergency is crucial. Likewise, the proper disposal of chemical waste is essential for environmental safety.

Emergency Procedures

Emergency Situation	First Aid and Response Measures
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin and hair with running water and soap for at least 15 minutes.[5] Seek medical attention if irritation persists.
Eye Contact	Immediately flush the eyes with copious amounts of fresh, running water for at least 15 minutes, holding the eyelids open.[3][6] Remove contact lenses if present and easy to do. Seek medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[3][5]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious, give them a small amount of water to drink. Seek immediate medical attention.[3][5]

Spill and Leak Cleanup

For minor spills, trained personnel wearing appropriate PPE can follow these steps. For major spills, evacuate the area and contact emergency responders.[5][6]

• Containment: Prevent further spillage or leakage if it is safe to do so. Avoid allowing the chemical to enter drains.[1]

• Cleanup (Dry Spill): Use dry cleanup procedures to avoid generating dust.[5] Carefully sweep or vacuum the spilled material. Vacuum cleaners should be fitted with a HEPA filter.[5]

• Cleanup (Liquid Spill): Absorb the spill with an inert material (e.g., sand, vermiculite).

• Collection: Place the collected material into a suitable, labeled container for waste disposal.[6]

• Decontamination: Wash the spill area thoroughly with soap and water.

Disposal Plan

All waste containing Disperse Orange 44 must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[6]

• Collect waste in clearly labeled, sealed containers.

• Do not dispose of Disperse Orange 44 down the drain or in regular trash.[3][6]

• Contact your institution's environmental health and safety department for specific disposal procedures.

Workflow for Handling a Disperse Orange 44 Spill

Caption: Workflow for responding to a Disperse Orange 44 spill.

References

• 1. Disperse Orange 44 - Safety Data Sheet [chemicalbook.com]
• 2. safeusediisocyanates.eu [safeusediisocyanates.eu]
• 3. chemos.de [chemos.de]
• 4. osha.oregon.gov [osha.oregon.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Page loading... [wap.guidechem.com]
• 8. C.I.Disperse Orange 44 | 4058-30-4 | FD41411 | Biosynth [biosynth.com]